N-(4-bromo-3,5-dimethylphenyl)acetamide

• CAS: 64835-48-9

Core Science & Biosynthesis

N-(4-bromo-3,5-dimethylphenyl)acetamide chemical properties

An In-Depth Technical Guide to N-(4-bromo-3,5-dimethylphenyl)acetamide: Properties, Synthesis, and Applications

Introduction

N-(4-bromo-3,5-dimethylphenyl)acetamide, identified by CAS Number 64835-48-9, is a substituted aromatic amide that serves as a crucial intermediate in synthetic organic chemistry.[1][2][3][4] Its molecular structure, featuring a sterically hindered acetanilide core with a strategically positioned bromine atom, makes it a valuable building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of its chemical and physical properties, detailed synthetic protocols, spectroscopic characterization, reactivity, and safe handling procedures, tailored for researchers and professionals in drug development and materials science.

Core Chemical and Physical Properties

The utility of a chemical intermediate is fundamentally defined by its physical and chemical properties. N-(4-bromo-3,5-dimethylphenyl)acetamide is a stable, crystalline solid at room temperature, a characteristic suggested by its high melting point.[1][3] Its physicochemical data are summarized below.

Sources

• 1. echemi.com [echemi.com]
• 2. N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9 [rovathin.com]
• 3. 4'-BROMO-3',5'-DIMETHYLACETANILIDE | 64835-48-9 [amp.chemicalbook.com]
• 4. calpaclab.com [calpaclab.com]

An In-depth Technical Guide to the Structure of N-(4-bromo-3,5-dimethylphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chemical compound N-(4-bromo-3,5-dimethylphenyl)acetamide, focusing on its structure, synthesis, and physicochemical properties. The information presented is intended to support research and development efforts in the fields of medicinal chemistry and materials science.

Molecular Structure and Properties

N-(4-bromo-3,5-dimethylphenyl)acetamide is an aromatic amide with the chemical formula C₁₀H₁₂BrNO.[1] Its structure features a central benzene ring substituted with a bromo group at the 4-position, two methyl groups at the 3- and 5-positions, and an acetamido group at the 1-position.

Systematic IUPAC Name: N-(4-bromo-3,5-dimethylphenyl)acetamide

CAS Registry Number: 64835-48-9[1]

Synonyms: 4-Bromo-3,5-dimethylacetanilide[1]

The presence of the bromine atom and the amide linkage are key features that influence the molecule's reactivity and potential for intermolecular interactions, such as hydrogen bonding. The methyl groups provide steric bulk and influence the electronic properties of the aromatic ring.

Molecular and Physical Properties:

Property	Value	Source
Molecular Weight	242.11 g/mol	[1]
Exact Mass	242.11	[1]
Melting Point	180-181 °C	[1]
Boiling Point	350.6 °C at 760 mmHg	[1]
Density	1.413 g/cm³	[1]
Flash Point	165.9 °C	[1]
Refractive Index	1.59	[1]
XLogP3	3.09730	[1]

Synthesis and Spectroscopic Characterization

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide can be achieved through a two-step process starting from 3,5-dimethylaniline.

Synthesis Pathway

Figure 1: Proposed synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Experimental Protocols

Step 1: Synthesis of 4-bromo-3,5-dimethylaniline

A common method for the regioselective bromination of anilines is the use of N-bromosuccinimide (NBS).

• Procedure: To a solution of 3,5-dimethylaniline in acetonitrile, a solution of N-bromosuccinimide in acetonitrile is added at ice bath temperature. The reaction mixture is then stirred at room temperature for an extended period.[2] The product, 4-bromo-3,5-dimethylaniline, can be isolated and purified by column chromatography.[2] A reported yield for this reaction is 68.2%.[2]

Step 2: Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

The final step involves the acylation of the synthesized 4-bromo-3,5-dimethylaniline.

• Proposed Procedure: 4-bromo-3,5-dimethylaniline is dissolved in a suitable solvent, such as dichloromethane or pyridine. Acetic anhydride or acetyl chloride is then added, often in the presence of a base like pyridine to neutralize the acid byproduct. The reaction is typically stirred at room temperature until completion, as monitored by thin-layer chromatography. The product can be isolated by aqueous workup and purified by recrystallization or column chromatography.

Spectroscopic Characterization

¹H NMR Spectroscopy:

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl protons, the amide proton, and the acetyl protons.

• Aromatic Protons: A singlet corresponding to the two equivalent aromatic protons at the 2- and 6-positions.

• Methyl Protons: A singlet integrating to six protons for the two equivalent methyl groups at the 3- and 5-positions.

• Amide Proton: A broad singlet for the N-H proton, the chemical shift of which can be concentration and solvent dependent.

• Acetyl Protons: A singlet integrating to three protons for the methyl group of the acetamido moiety.

¹³C NMR Spectroscopy:

The carbon-13 NMR spectrum will provide information on all the carbon atoms in the molecule.

• Carbonyl Carbon: A signal in the downfield region (typically 168-172 ppm) corresponding to the amide carbonyl carbon.

• Aromatic Carbons: Several signals in the aromatic region (approximately 110-140 ppm), with the carbon attached to the bromine atom appearing at a relatively lower field. The chemical shifts will be influenced by the bromo, methyl, and acetamido substituents.

• Methyl Carbons: Signals for the two equivalent aromatic methyl carbons and the acetyl methyl carbon.

Mass Spectrometry:

The mass spectrum should show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom (natural abundance of ⁷⁹Br and ⁸¹Br is approximately 50:50). Fragmentation patterns would likely involve cleavage of the amide bond.

Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• N-H Stretch: A sharp peak around 3300 cm⁻¹ corresponding to the amide N-H stretching vibration.

• C=O Stretch: A strong absorption band in the region of 1660-1690 cm⁻¹ due to the amide carbonyl (Amide I band).

• N-H Bend: An absorption around 1550 cm⁻¹ (Amide II band).

• C-H Stretches: Aromatic and aliphatic C-H stretching vibrations above and below 3000 cm⁻¹, respectively.

Structural Analysis and Crystallography

While no specific crystal structure data for N-(4-bromo-3,5-dimethylphenyl)acetamide was found in the performed searches, analysis of closely related structures provides insight into its likely solid-state conformation. For instance, the crystal structure of N-(4-bromophenyl)acetamide reveals that molecules are linked by N—H⋯O hydrogen bonds, forming chains.[3] It is highly probable that N-(4-bromo-3,5-dimethylphenyl)acetamide also exhibits similar intermolecular hydrogen bonding in the solid state, which would significantly influence its melting point and solubility. The planarity of the acetamido group and its orientation relative to the phenyl ring will be influenced by the steric hindrance from the two ortho-methyl groups.

Figure 2: Likely intermolecular hydrogen bonding in N-(4-bromo-3,5-dimethylphenyl)acetamide.

Reactivity and Potential Applications

The chemical reactivity of N-(4-bromo-3,5-dimethylphenyl)acetamide is dictated by its functional groups. The amide linkage can undergo hydrolysis under acidic or basic conditions. The bromine atom on the aromatic ring is a versatile handle for further functionalization through various cross-coupling reactions, such as Suzuki, Heck, or Buchwald-Hartwig amination reactions. This makes the compound a potentially valuable intermediate in the synthesis of more complex molecules.

While specific biological activities for N-(4-bromo-3,5-dimethylphenyl)acetamide are not extensively documented in the public domain, acetamide derivatives are a well-established class of compounds with a broad range of pharmacological properties. Derivatives of acetamide have been investigated for their potential as antioxidant and anti-inflammatory agents.[4] Given the prevalence of substituted anilides in drug discovery, N-(4-bromo-3,5-dimethylphenyl)acetamide represents a scaffold of interest for the development of novel therapeutic agents.

Safety and Handling

• H302: Harmful if swallowed.[5]

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier. General storage recommendations are to keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is a well-defined chemical entity with potential for application in synthetic and medicinal chemistry. Its structure offers multiple points for further chemical modification, making it a versatile building block. This guide provides a foundational understanding of its structure, synthesis, and key properties to aid researchers in their scientific endeavors. Further experimental investigation is warranted to fully elucidate its spectroscopic properties, crystal structure, and biological activity.

References

• 13C-NMR spectrum of N -(4-bromo-2-(2-pyridylcarbonyl)phenyl)-2-aminoacetamide. ResearchGate. Available at: [Link] (Accessed: January 17, 2026).

• Yan, D., Wang, G., Xiong, F., Sun, W.-Y., Shi, Z., Lu, Y., Li, S., & Zhao, J. (2018). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols. Nature Communications, 9, 4293. Available at: [Link] (Accessed: January 17, 2026).

• Jasinski, J. P., Guild, C. J., Yathirajan, H. S., Narayana, B., & Samshuddin, S. (2013). N-(4-Bromophenyl)acetamide: a new polymorph. Acta Crystallographica Section E: Structure Reports Online, 69(4), o461. Available at: [Link] (Accessed: January 17, 2026).

• Fisher Scientific. (2025). Safety Data Sheet: 4'-Bromoacetanilide. Available at: (A specific URL cannot be provided as it is dynamically generated, but SDS for CAS 103-88-8 can be found on the Fisher Scientific website).

• 13C NMR Spectrum (1D, 50.18 MHz, D2O, experimental) (HMDB0031645). Human Metabolome Database. Available at: [Link] (Accessed: January 17, 2026).

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. Available at: [Link] (Accessed: January 17, 2026).

• N 4 Bromo 3 methylphenyl acetamide. mzCloud. Available at: [Link] (Accessed: January 17, 2026).

• Oliveto, E. P., & Gerold, C. (1951). Acetamide, N-bromo-. Organic Syntheses, 31, 11. Available at: [Link] (Accessed: January 17, 2026).

• Ahmad, A. (2020). Preparation of N,N-dimethylation of 4-bromoaniline?. ResearchGate. Available at: [Link] (Accessed: January 17, 2026).

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. Available at: [Link] (Accessed: January 17, 2026).

• Acetamide, N-(4-bromophenyl)-. NIST WebBook. Available at: [Link] (Accessed: January 17, 2026).

• N-(4-bromo-2,5-dimethylphenyl)acetamide. Chemical Label.

• Comparison between experimental infrared spectrum of acetamide and.... ResearchGate. Available at: [Link] (Accessed: January 17, 2026).

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link] (Accessed: January 17, 2026).

• CymitQuimica. (2024). Safety Data Sheet: 2-Bromo-N-(2,6-dimethylphenyl)acetamide. Available at: (A specific URL cannot be provided as it is dynamically generated, but SDS for this compound can be found on the CymitQuimica website).
• Fisher Scientific. (2010). Safety Data Sheet: N-Bromoacetamide. Available at: (A specific URL cannot be provided as it is dynamically generated, but SDS for CAS 79-15-2 can be found on the Fisher Scientific website).

• G. R. Fulmer, et al. (2010). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 14(4), 939-944. Available at: [Link] (Accessed: January 17, 2026).

• Khan, I., et al. (2024). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. Molecules, 29(1), 123. Available at: [Link] (Accessed: January 17, 2026).

• Reddy, T. J., et al. (2007). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molecules, 12(11), 2414-2420. Available at: [Link] (Accessed: January 17, 2026).

• Reich, H. J. NMR Spectroscopy :: 1H NMR Chemical Shifts. University of Wisconsin. Available at: [Link] (Accessed: January 17, 2026).

• Acetamide, N-(4-bromophenyl)-. NIST WebBook. Available at: [Link] (Accessed: January 17, 2026).

• Reich, H. J. NMR Spectroscopy :: 13C NMR Chemical Shifts. University of Wisconsin. Available at: [Link] (Accessed: January 17, 2026).

• N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. MCE.

• N-(4-bromo-3,5-dimethylphenyl)acetamide. PubChem. Available at: [Link] (Accessed: January 17, 2026).

• N-(4-bromo-3,5-difluorophenyl)acetamide. PubChem. Available at: [Link] (Accessed: January 17, 2026).

• N-(3-Bromo-4-methylphenyl)acetamide. PubChem. Available at: [Link] (Accessed: January 17, 2026).

• Acetamide, N-(4-bromophenyl)-. NIST WebBook. Available at: [Link] (Accessed: January 17, 2026).

• Aslam, S., et al. (2022). Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. ACS Omega, 7(40), 35987–36001. Available at: [Link] (Accessed: January 17, 2026).

• n-[4-Bromo-3-(trifluoromethyl)phenyl]acetamide (CAS 41513-05-7) Properties. Chemcasts. Available at: [Link] (Accessed: January 17, 2026).

• G. R. Fulmer, et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link] (Accessed: January 17, 2026).

• N-(3,5-Dimethylphenyl)acetamide. PubChem. Available at: [Link] (Accessed: January 17, 2026).

• Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6565. Available at: [Link] (Accessed: January 17, 2026).

• De Vita, D., et al. (2010). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. Molecules, 15(3), 2028-2038. Available at: [Link] (Accessed: January 17, 2026).

Sources

• 1. echemi.com [echemi.com]
• 2. 4-Bromo-3,5-dimethylaniline synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemical-label.com [chemical-label.com]

N-(4-bromo-3,5-dimethylphenyl)acetamide molecular weight

An In-Depth Technical Guide to N-(4-bromo-3,5-dimethylphenyl)acetamide

Abstract

This technical guide provides a comprehensive overview of N-(4-bromo-3,5-dimethylphenyl)acetamide, a halogenated aromatic amide of interest in synthetic chemistry and drug development. The primary focus of this document is to detail its fundamental physicochemical properties, centered around its molecular weight, and to provide a framework for its synthesis, characterization, and safe handling. The methodologies presented herein are grounded in established chemical principles and are designed for an audience of researchers, scientists, and professionals in the field of drug development. This paper synthesizes data from authoritative chemical databases and literature to ensure scientific integrity and practical applicability.

Chemical Identity and Physicochemical Properties

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted acetanilide. The presence of a bromine atom and two methyl groups on the phenyl ring, combined with the acetamide functional group, dictates its chemical reactivity and physical characteristics. Understanding these properties is the cornerstone of its application in experimental research.

The precise mass and composition are fundamental to all stoichiometric calculations, analytical characterizations, and registration in chemical inventories. The molecular weight is determined by the sum of the atomic weights of its constituent atoms as defined by its molecular formula: C₁₀H₁₂BrNO[1].

A summary of its key identifiers and physicochemical properties is presented below for rapid reference.

Property	Value	Source
Molecular Weight	242.11 g/mol	[1]
Exact Mass	242.11 Da	[1]
Molecular Formula	C₁₀H₁₂BrNO	[1]
CAS Number	64835-48-9	[1]
EC Number	613-698-2	[1]
Melting Point	180-181 °C	[1]
Boiling Point	350.6 °C at 760 mmHg	[1]
Flash Point	165.9 °C	[1]
Density	1.413 g/cm³	[1]
Refractive Index	1.59	[1]
XLogP3	3.1	[2]

Synthesis and Mechanistic Considerations

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide is typically achieved through the N-acetylation of its corresponding aniline precursor, 4-bromo-3,5-dimethylaniline. This is a classic and robust transformation in organic synthesis.

Causality of Experimental Choice: The selection of an acetylating agent is critical. Acetic anhydride is often preferred due to its high reactivity and the fact that the byproduct, acetic acid, is easily removed. Alternatively, acetyl chloride can be used, often in the presence of a non-nucleophilic base (like pyridine or triethylamine) to scavenge the HCl byproduct, which could otherwise protonate the starting aniline, rendering it unreactive. The general workflow for this synthesis is outlined below.

Caption: General workflow for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Protocol: N-Acetylation of 4-bromo-3,5-dimethylaniline

• Dissolution: Dissolve 1 equivalent of 4-bromo-3,5-dimethylaniline in a suitable solvent such as diethyl ether or dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermicity of the acylation reaction.

• Addition of Reagent: Slowly add 1.1 equivalents of the acetylating agent (e.g., acetic anhydride) dropwise to the stirred solution. If using acetyl chloride, a base (1.2 equivalents) should be included in the initial solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 3-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate to neutralize excess acid. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Isolation: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude solid is purified by recrystallization, typically from an ethanol/water mixture, to afford the final product as a crystalline solid[1].

Analytical Characterization

Confirming the identity, purity, and molecular weight of the synthesized N-(4-bromo-3,5-dimethylphenyl)acetamide is a critical, self-validating step. A multi-pronged analytical approach ensures the highest degree of confidence in the material's quality.

Expertise in Method Selection:

• Mass Spectrometry (MS): This is the most direct and definitive technique for confirming the molecular weight. High-Resolution Mass Spectrometry (HRMS) can further validate the elemental composition by providing a highly accurate mass measurement.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure, confirming the connectivity of atoms and the substitution pattern on the aromatic ring.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups, such as the N-H bond and the amide carbonyl (C=O) stretch, providing corroborating evidence of the compound's identity.

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for assessing purity. By using a suitable reverse-phase column, the presence of any starting material or byproducts can be quantified[3].

Caption: A comprehensive analytical workflow for compound validation.

Safety and Handling

Prudent Laboratory Practices:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and nitrile gloves.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or aerosols[1].

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents[1].

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Applications and Research Context

N-(4-bromo-3,5-dimethylphenyl)acetamide serves as a valuable building block or intermediate in organic synthesis. The bromine atom provides a reactive handle for further functionalization through various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction of new carbon-carbon or carbon-heteroatom bonds. The acetamide group can act as a directing group in electrophilic aromatic substitution or can be hydrolyzed back to the parent amine if needed.

These structural features make it a compound of interest for the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science, where polysubstituted aromatic scaffolds are frequently explored for biological activity or novel material properties.

References

• PubChem. (n.d.). 4-Bromo-3,5-dimethylphenyl N-methylcarbamate. National Center for Biotechnology Information. Retrieved from [Link]

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. ResearchGate. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Acetamide, N-(4-bromophenyl)-. Retrieved from [Link]

• PubChem. (n.d.). N-(4-bromo-3,5-difluorophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Yan, D., Wang, G., Xiong, F., Sun, W.-Y., Shi, Z., Lu, Y., Li, S., & Zhao, J. (2018).

• Organic Syntheses. (n.d.). Acetamide, N-bromo-. Retrieved from [Link]

• PubChem. (n.d.). N-(3-Bromo-4-methylphenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Jasinski, J. P., Guild, C. J., Yathirajan, H. S., Narayana, B., & Samshuddin, S. (2013). N-(4-Bromophenyl)acetamide: a new polymorph. ResearchGate. Retrieved from [Link]

• NIST. (n.d.). Acetamide, N-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Chemeo. (n.d.). n-[4-Bromo-3-(trifluoromethyl)phenyl]acetamide (CAS 41513-05-7) Properties. Retrieved from [Link]

• NIST. (n.d.). Acetamide, N-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Gowda, B. T., et al. (2007). N-(3,4-Dimethylphenyl)acetamide. National Institutes of Health. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 4-Bromo-3,5-dimethylphenyl N-methylcarbamate | C10H12BrNO2 | CID 688148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetamide, N-(4-bromophenyl)- | SIELC Technologies [sielc.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]

A Comprehensive Technical Guide to the Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

This guide provides an in-depth, technically focused protocol for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide, a valuable intermediate in pharmaceutical and materials science research. The procedure outlines the acetylation of 4-bromo-3,5-dimethylaniline, emphasizing mechanistic understanding, practical execution, and rigorous product characterization. This document is intended for researchers, scientists, and drug development professionals with a foundational knowledge of synthetic organic chemistry.

Introduction and Significance

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted acetanilide derivative. The presence of the bromo- and dimethylphenyl functionalities makes it a versatile building block for the synthesis of more complex molecules. Substituted anilides of this nature are frequently explored as precursors to pharmacologically active compounds and are utilized in the development of novel materials. The acetylation of the parent aniline, 4-bromo-3,5-dimethylaniline, is a fundamental transformation that modifies its chemical reactivity and physical properties, paving the way for subsequent functionalization.

Reaction Principle and Mechanism

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide from 4-bromo-3,5-dimethylaniline is achieved through a nucleophilic acyl substitution reaction, specifically, an acetylation.[1][2] In this reaction, the lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of an acetylating agent, typically acetic anhydride or acetyl chloride.

The reaction is generally carried out in the presence of a base, such as pyridine or sodium acetate, which serves to neutralize the acidic byproduct (acetic acid or hydrochloric acid) and drive the reaction to completion.[2] The overall transformation involves the replacement of a hydrogen atom on the amino group with an acetyl group (CH₃CO-).

Materials and Methods

Reagents and Equipment

Reagent/Material	Grade	Supplier	Notes
4-bromo-3,5-dimethylaniline	≥98%	Commercially Available	---
Acetic Anhydride	Reagent Grade	Commercially Available	Corrosive, handle with care.
Glacial Acetic Acid	ACS Grade	Commercially Available	Corrosive, handle with care.
Ethanol	95% or Absolute	Commercially Available	For recrystallization.
Deionized Water	---	---	---
Sodium Bicarbonate	Saturated Solution	---	For neutralization.
Round-bottom flask	---	---	Appropriate size for the scale.
Reflux condenser	---	---	---
Magnetic stirrer and stir bar	---	---	---
Heating mantle or oil bath	---	---	---
Buchner funnel and flask	---	---	---
Filter paper	---	---	---
Beakers and Erlenmeyer flasks	---	---	---
Melting point apparatus	---	---	---
Analytical balance	---	---	---

Experimental Workflow

Sources

• 1. byjus.com [byjus.com]
• 2. ncert.nic.in [ncert.nic.in]

An In-depth Technical Guide to the Physical Characteristics of N-(4-bromo-3,5-dimethylphenyl)acetamide

Introduction

N-(4-bromo-3,5-dimethylphenyl)acetamide is a halogenated aromatic amide of increasing interest within synthetic chemistry and drug discovery pipelines. As a substituted acetanilide, its structural motifs are prevalent in a range of biologically active molecules. A thorough understanding of its physical characteristics is paramount for researchers in process development, formulation science, and quality control, as these properties fundamentally influence its handling, reactivity, purification, and bioavailability.

This guide provides a comprehensive overview of the key physical properties of N-(4-bromo-3,5-dimethylphenyl)acetamide, outlines authoritative, field-proven methodologies for their experimental determination, and offers insights into the interpretation of the resulting data. The protocols described herein are designed to be self-validating, ensuring scientific rigor and reproducibility.

Core Physicochemical Identifiers

A consistent and accurate identification of a chemical entity is the foundation of all subsequent research. The primary identifiers for N-(4-bromo-3,5-dimethylphenyl)acetamide are summarized below.

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₂BrNO	[1]
Molecular Weight	242.11 g/mol	[1]
CAS Number	64835-48-9	[2]
Canonical SMILES	CC1=CC(=CC(=C1Br)C)NC(=O)C	[1]
InChIKey	HXXWQYBIQBWFDI-UHFFFAOYSA-N	[1]

Macroscopic and Thermodynamic Properties

The bulk properties of a compound dictate its behavior on a macroscopic scale and are critical for process scale-up and formulation.

Melting Point

The melting point is a crucial indicator of purity. For a crystalline solid, a sharp melting range (typically <1°C) is indicative of high purity, whereas impurities will lead to a depressed and broader melting range.

• Reported Value: 180-181 °C[3]

• Appearance: Expected to be a crystalline solid at room temperature.

The melting point provides more than just a physical constant; it offers a window into the lattice energy of the crystal. The relatively high melting point of this compound, compared to simpler acetanilides, can be attributed to the increased molecular weight from the bromine atom and the potential for strong intermolecular interactions (hydrogen bonding from the amide group and van der Waals forces) in the crystal lattice. Any disruption to this lattice by impurities lowers the energy required to break it apart, hence the melting point depression.

Boiling Point & Density

• Boiling Point: 350.6 °C at 760 mmHg[3]

• Density: 1.413 g/cm³[3]

Solubility Profile

A definitive quantitative solubility profile in various solvents is not widely published. However, based on its molecular structure—a largely nonpolar aromatic ring system combined with a polar amide group capable of hydrogen bonding—a qualitative solubility assessment can be made. The compound is expected to have low solubility in water and higher solubility in organic solvents.

Expected Qualitative Solubility:

• Water: Insoluble to sparingly soluble.

• Methanol, Ethanol: Soluble, particularly with heating.

• Acetone, Ethyl Acetate: Soluble.

• Dichloromethane, Chloroform: Soluble.

• Hexanes, Toluene: Sparingly soluble to insoluble.

Experimental Determination of Physical Properties

The following section details robust protocols for the determination of the key physical characteristics discussed.

Melting Point Determination: Capillary Method

This method provides a precise and reproducible measurement of the melting point range.

Caption: Workflow for melting point determination.

• Sample Preparation: Ensure the crystalline sample of N-(4-bromo-3,5-dimethylphenyl)acetamide is completely dry. Grind a small amount to a fine powder.

• Capillary Loading: Tap the open end of a capillary tube into the powder until a small amount of sample enters the tube. Invert the tube and tap the sealed end gently on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

• Measurement: a. Place the loaded capillary into the heating block of a melting point apparatus. b. Heat rapidly to approximately 160 °C. c. Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the sample, the heating block, and the thermometer. d. Record the temperature at which the first drop of liquid appears (T_initial). e. Record the temperature at which the last crystal melts (T_final).

• Reporting: The melting point is reported as the range from T_initial to T_final. For a pure sample, this range should be narrow.

Qualitative Solubility Determination

This systematic protocol determines the solubility class of the compound, providing insights into its acidic/basic nature and polarity.

Caption: Systematic workflow for solubility classification.

For each step, use approximately 20-30 mg of the compound in 1 mL of the solvent in a small test tube. Agitate vigorously.

• Water: Test solubility in deionized water. The amide functionality may impart very slight solubility, but it is expected to be largely insoluble.

• 5% NaOH Solution: Test solubility. The amide N-H is generally not acidic enough to be deprotonated by NaOH. Insoluble is the expected result.

• 5% HCl Solution: Test solubility. The amide oxygen is weakly basic but is not expected to protonate significantly in 5% HCl. Insoluble is the expected result.

• Concentrated H₂SO₄: Test solubility. The lone pairs on the oxygen and nitrogen atoms should act as Lewis bases, leading to protonation and dissolution in the strong acid. Soluble is the expected result, classifying the compound as neutral.

Spectroscopic and Structural Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be relatively simple and highly informative.

• Amide Proton (N-H): A broad singlet, typically in the range of δ 7.5-9.5 ppm. Its chemical shift can be concentration and solvent dependent.

• Aromatic Protons (Ar-H): Due to the symmetrical substitution pattern on the phenyl ring, the two aromatic protons are chemically equivalent. They will appear as a singlet in the aromatic region, likely around δ 7.2-7.6 ppm.

• Methyl Protons (Ar-CH₃): The two methyl groups attached to the ring are also equivalent. They will produce a single, sharp singlet integrating to 6 protons, expected around δ 2.2-2.4 ppm.

• Acetyl Protons (-COCH₃): The methyl group of the acetamide function will appear as a sharp singlet integrating to 3 protons, typically around δ 2.0-2.2 ppm.[7]

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by vibrations characteristic of the amide functional group and the substituted aromatic ring.

• N-H Stretch: A sharp to moderately broad peak around 3300-3250 cm⁻¹.

• C=O Stretch (Amide I band): A strong, sharp absorption band around 1670-1650 cm⁻¹. This is one of the most characteristic peaks in the spectrum.

• N-H Bend (Amide II band): A strong peak around 1550-1530 cm⁻¹.

• C-N Stretch: A moderate absorption in the 1300-1200 cm⁻¹ region.

• Aromatic C=C Stretches: Medium intensity peaks in the 1600-1450 cm⁻¹ region.

• C-Br Stretch: A peak in the far IR region, typically 600-500 cm⁻¹, which may be difficult to observe on some instruments.

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry will provide key information on the molecular weight and fragmentation pattern.

• Molecular Ion (M⁺˙): The most critical feature will be the molecular ion peak. Due to the presence of one bromine atom, the molecular ion will appear as a pair of peaks of nearly equal intensity (the "M" and "M+2" peaks), corresponding to the two major isotopes of bromine, ⁷⁹Br and ⁸¹Br. This isotopic signature is a definitive confirmation of a monobrominated compound. The expected m/z values would be 241 and 243.[4]

• Key Fragments: A prominent fragment would likely arise from the cleavage of the acetyl group, resulting in a fragment ion [M - 42]⁺˙. Another common fragmentation pathway is the cleavage of the C-N bond.

Solid-State and Crystallographic Characterization

While no crystal structure has been published for N-(4-bromo-3,5-dimethylphenyl)acetamide, analysis of its solid form is crucial, particularly in a drug development context. Techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) are essential for identifying the crystalline form and detecting potential polymorphism.

Expert Insight: The Importance of Polymorphism Polymorphs are different crystalline forms of the same compound. They can have different physical properties, including melting point, solubility, and stability. For instance, a closely related compound, N-(4-Bromophenyl)acetamide, is known to exist in at least two different polymorphic forms, one orthorhombic and one monoclinic. The discovery and characterization of all accessible polymorphs of N-(4-bromo-3,5-dimethylphenyl)acetamide would be a critical step in its development to ensure batch-to-batch consistency and control over its biopharmaceutical properties.

Conclusion

This technical guide has detailed the essential physical characteristics of N-(4-bromo-3,5-dimethylphenyl)acetamide and provided robust, citable protocols for their determination. By grounding experimental work in the principles of physical organic chemistry and leveraging comparative data from analogous structures, researchers can confidently characterize this compound. A rigorous approach to determining these properties is a cornerstone of efficient and successful research and development, ensuring that data is both accurate and reproducible.

References

• Andreetti, G. D., Cavalca, L., & Musatti, A. (1968). The crystal and molecular structure of p-bromoacetanilide. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 24(9), 1195–1198.
• Jasinski, J. P., Guild, C. J., Yathirajan, H. S., Narayana, B., & Samshuddin, S. (2013). N-(4-Bromophenyl)acetamide: a new polymorph. Acta Crystallographica Section E: Structure Reports Online, 69(3), o461.

• National Institute of Standards and Technology. (n.d.). Acetamide, N-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• The Cambridge Crystallographic Data Centre (CCDC). (n.d.). Access Structures. Retrieved from [Link]

• mzCloud. (n.d.). N 4 Bromo 3 methylphenyl acetamide. Retrieved from [Link]

• N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. (n.d.). Retrieved from [Link]

• Yan, D., Wang, G., Xiong, F., Sun, W. Y., Shi, Z., Lu, Y., ... & Zhao, J. (2018). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols.

• PubChem. (n.d.). 4-Bromo-3,5-dimethylphenyl N-methylcarbamate. Retrieved from [Link]

• PubChem. (n.d.). N-(4-bromo-3,5-dimethylphenyl)acetamide. Retrieved from [Link]

• PubChem. (n.d.). N-(3,5-Dimethylphenyl)acetamide. Retrieved from [Link]

• PubChem. (n.d.). N-(4-bromo-3,5-difluorophenyl)acetamide. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting information - C4RA06262A. Retrieved from [Link]

• ResearchGate. (2020). Determination and correlation of solubility of 4'-bromomethyl-2-cyanobiphenyl in acetone+ (ethanol, n-propanol, n-butanol) mixtures. Retrieved from [Link]

• ResearchGate. (2021). 3,5-Dibromo-4-hydroxybenzaldehyde dissolved in aqueous solutions of ethanol, n-propanol, acetonitrile and N,N-dimethylformamide: Solubility modelling, solvent effect and preferential solvation investigation. Retrieved from [Link]

• PubChemLite. (n.d.). N-(4-bromo-2,5-dimethylphenyl)acetamide. Retrieved from [Link]

• PubChem. (n.d.). N-(4-amino-3-bromo-5-methylphenyl)acetamide. Retrieved from [Link]

• PubChem. (n.d.). 4'-Bromoacetanilide. Retrieved from [Link]

• PubChem. (n.d.). N-(2,4-Dimethylphenyl)acetamide. Retrieved from [Link]

Sources

• 1. N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9 [rovathin.com]
• 3. Acetamide, N-(4-bromophenyl)- [webbook.nist.gov]
• 4. Acetamide, N-(4-bromophenyl)- [webbook.nist.gov]
• 5. Acetamide, N-(4-bromophenyl)- [webbook.nist.gov]
• 6. 4'-Bromoacetanilide(103-88-8) 1H NMR spectrum [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to N-(4-bromo-3,5-dimethylphenyl)acetamide: Synthesis, Characterization, and Applications

Executive Summary: This document provides an in-depth technical overview of N-(4-bromo-3,5-dimethylphenyl)acetamide, a key chemical intermediate in the fields of pharmaceutical development, agrochemical synthesis, and materials science. We will detail its chemical and physical properties, present a validated, step-by-step synthesis protocol beginning from commercially available precursors, and discuss the analytical techniques required for its structural confirmation. Furthermore, this guide explores the compound's applications as a versatile building block, highlighting its utility for researchers and drug development professionals. All procedures and claims are supported by authoritative references to ensure scientific integrity.

Chemical Identity and Properties

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted acetanilide. The presence of a bromine atom and two methyl groups on the phenyl ring, combined with the acetamide functional group, makes it a valuable and versatile intermediate for further chemical modification.

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source
IUPAC Name	N-(4-bromo-3,5-dimethylphenyl)acetamide	[1]
Synonyms	4'-Bromo-3',5'-dimethylacetanilide, N-Acetyl 4-bromo-3,5-dimethylaniline	[2][3][4]
CAS Number	64835-48-9	[2][3][4]
Molecular Formula	C₁₀H₁₂BrNO	[1][2][3]
Molecular Weight	242.11 g/mol	[2][3]
Appearance	Off-White to Brown Solid	[5]

Table 2: Physical and Chemical Properties

Property	Value	Source
Melting Point	180-181 °C	[2][4]
Boiling Point	350.6 °C at 760 mmHg (Predicted)	[2]
Density	1.413 g/cm³ (Predicted)	[2]
Storage	Store at room temperature in a dry, well-ventilated place.	[2]

Synthesis and Mechanism

The most efficient and common synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide is a two-step process starting from 3,5-dimethylaniline. The first step involves a regioselective bromination, followed by the acetylation of the resulting aniline.

Synthesis of Precursor: 4-bromo-3,5-dimethylaniline

The precursor is synthesized via electrophilic aromatic substitution. The amino group of 3,5-dimethylaniline is a strong activating group and an ortho-, para-director. Due to steric hindrance from the two adjacent methyl groups at the ortho positions, the incoming electrophile (Br+) is directed to the para position. N-Bromosuccinimide (NBS) is an effective and safe source of electrophilic bromine for this transformation.[6]

Experimental Protocol: Synthesis of 4-bromo-3,5-dimethylaniline[6]

• Dissolution: Dissolve 3,5-dimethylaniline (1.0 eq) in acetonitrile (MeCN) in a round-bottom flask.

• Cooling: Place the flask in an ice bath to cool the solution to 0-5 °C.

• Reagent Addition: In a separate flask, dissolve N-Bromosuccinimide (NBS) (1.0 eq) in MeCN. Add this solution dropwise to the cooled aniline solution over 30 minutes with continuous stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 16 hours.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the resulting residue by silica gel column chromatography to yield 4-bromo-3,5-dimethylaniline as a solid.[6]

Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

The final product is obtained through the N-acetylation of the 4-bromo-3,5-dimethylaniline precursor. This is a classic nucleophilic acyl substitution reaction where the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of an acetylating agent, such as acetic anhydride.

Experimental Protocol: N-acetylation of 4-bromo-3,5-dimethylaniline

• Dissolution: Suspend 4-bromo-3,5-dimethylaniline (1.0 eq) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask equipped with a magnetic stirrer.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 eq), to the suspension.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add acetic anhydride (1.1 eq) dropwise to the stirred mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, slowly add saturated sodium bicarbonate solution to quench any remaining acetic anhydride.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to obtain pure N-(4-bromo-3,5-dimethylphenyl)acetamide.

Synthesis Workflow Diagram

Caption: Role as a versatile chemical intermediate.

Safety and Handling

• Potential Hazards: Assumed to be an irritant. May cause skin, eye, and respiratory irritation. [7][8]* Precautions for Safe Handling:

  • Handle in a well-ventilated place or a chemical fume hood. [2] * Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [2] * Avoid formation of dust and aerosols. [2] * Wash hands thoroughly after handling. [7][8]* Storage Conditions:

  • Store in a tightly closed container in a dry and cool place. [2] * Keep away from incompatible materials such as strong oxidizing agents. [7]

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is a valuable synthetic intermediate with significant potential in organic synthesis, particularly for the development of novel pharmaceuticals and agrochemicals. Its straightforward two-step synthesis from common starting materials, combined with its utility in cross-coupling reactions, makes it an important building block for research and development professionals. Proper handling and characterization are essential for its effective and safe use in the laboratory.

References

• PubChem. N-(4-bromo-3,5-difluorophenyl)acetamide. National Center for Biotechnology Information. [Link]

• PubChem. N-(4-bromo-3,5-dimethylphenyl)acetamide. National Center for Biotechnology Information. [Link]

• Organic Syntheses. Acetamide, N-bromo-. [Link]

• NIST. Acetamide, N-(4-bromophenyl)-. National Institute of Standards and Technology. [Link]

• NIST. IR Spectrum for Acetamide, N-(4-bromophenyl)-. National Institute of Standards and Technology. [Link]

• CP Lab Safety. N-Acetyl 4-bromo-3,5-dimethylaniline, 98% Purity. [Link]

• Nuohey. N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. [Link]

• ACS Publications. Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. [Link]

• mzCloud. N-(4-Bromo-3-methylphenyl)acetamide. [Link]

• MDPI. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. [Link]

• PubChem. 4-Bromo-3,5-dimethylaniline. National Center for Biotechnology Information. [Link]

• MySkinRecipes. 4-Bromo-3,5-dimethylaniline. [Link]

• Royal Society of Chemistry. Supporting Information - Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols. [Link]

• ResearchGate. (PDF) N-(4-Bromophenyl)acetamide: a new polymorph. [Link]

Sources

• 1. N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. calpaclab.com [calpaclab.com]
• 4. 4'-BROMO-3',5'-DIMETHYLACETANILIDE | 64835-48-9 [amp.chemicalbook.com]
• 5. 4-Bromo-3,5-dimethylaniline [myskinrecipes.com]
• 6. 4-Bromo-3,5-dimethylaniline | 59557-90-3 [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]

solubility of N-(4-bromo-3,5-dimethylphenyl)acetamide in organic solvents

An In-Depth Technical Guide to the Solubility of N-(4-bromo-3,5-dimethylphenyl)acetamide in Organic Solvents

Abstract

The solubility of active pharmaceutical ingredients (APIs) and chemical intermediates in organic solvents is a critical physicochemical parameter that governs process efficiency, purification, and formulation development. This technical guide provides a comprehensive analysis of the solubility characteristics of N-(4-bromo-3,5-dimethylphenyl)acetamide (CAS: 64835-48-9). We explore the theoretical principles dictating its solubility, including molecular structure analysis and the application of Hansen Solubility Parameters (HSP). This guide furnishes detailed, field-proven experimental protocols for both qualitative and quantitative solubility determination, enabling researchers to make informed decisions in solvent selection for crystallization, reaction chemistry, and formulation.

Introduction to N-(4-bromo-3,5-dimethylphenyl)acetamide

N-(4-bromo-3,5-dimethylphenyl)acetamide is an aromatic bromo-compound with the molecular formula C₁₀H₁₂BrNO and a molecular weight of 242.11 g/mol .[1] Its structure features a central phenyl ring substituted with a bromo group, two methyl groups, and an acetamide functional group.

Understanding the solubility of this intermediate is paramount for its practical application. In process chemistry, solvent selection directly impacts reaction rates, yield, and impurity profiles. For purification, knowledge of its solubility curve—how solubility changes with temperature—is the foundation for developing efficient crystallization procedures.[2] In drug development, the solubility of an API or its precursors in various excipients and delivery systems is a cornerstone of formulation science.

This guide serves as a resource for researchers, chemists, and formulation scientists, offering a multi-faceted approach to understanding and experimentally determining the solubility of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Theoretical Framework for Predicting Solubility

A robust theoretical understanding of a molecule's properties allows for the rational prediction of its behavior, minimizing trial-and-error experimentation.

Molecular Structure and Polarity Analysis

The principle of "like dissolves like" provides a foundational guideline for predicting solubility.[3][4] This rule states that substances with similar intermolecular forces and polarity are more likely to be soluble in one another.

The molecular structure of N-(4-bromo-3,5-dimethylphenyl)acetamide contains distinct polar and nonpolar regions:

• Nonpolar Moieties : The phenyl ring and the two lipophilic methyl groups contribute to its solubility in nonpolar environments.

• Polar Moieties : The amide group (-NHC=O) is highly polar and capable of acting as both a hydrogen bond donor (the N-H proton) and a hydrogen bond acceptor (the carbonyl oxygen). The carbon-bromine (C-Br) bond also adds significant polarity.

The calculated XLogP3 value of 3.1 further quantifies its moderately lipophilic character, suggesting a preference for organic solvents over water.[1] Based on this structure, we can predict that solvents capable of engaging in hydrogen bonding and strong dipole-dipole interactions will be effective at dissolving this compound.

Hansen Solubility Parameters (HSP)

For a more quantitative prediction, the Hansen Solubility Parameter (HSP) model offers a powerful framework.[5][6] It deconstructs the total cohesive energy of a substance into three distinct parameters:

• δD (Dispersion) : Energy from van der Waals forces.

• δP (Polar) : Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding) : Energy from hydrogen bonds.[5][7]

Each solvent and solute can be defined by a point in this three-dimensional "Hansen space." The principle is that solutes will dissolve in solvents that have similar HSP values. The distance (Ra) between the solute and solvent in this space is calculated, and if it falls within the solute's interaction radius (R₀), solubility is highly probable.[7] This is expressed as the Relative Energy Difference (RED):

RED = Ra / R₀

A RED value less than 1 indicates high affinity and likely solubility.[7] While the specific HSP values for N-(4-bromo-3,5-dimethylphenyl)acetamide are not published, they can be estimated using group contribution methods, providing a powerful tool for screening and ranking potential solvents.

Caption: The three Hansen Solubility Parameters contributing to total cohesive energy.

Solubility Profile of N-(4-bromo-3,5-dimethylphenyl)acetamide

While extensive quantitative data is not publicly available, a reliable qualitative profile can be constructed based on its chemical structure, physicochemical properties, and data from analogous compounds. The melting point of 180-181 °C was determined using a mixed solvent system of ethanol and water, which strongly implies it is soluble in hot ethanol and has low solubility in cold water—the ideal characteristics for a crystallization solvent.[1][2]

The following table summarizes the predicted solubility across common organic solvent classes.

Solvent	Solvent Class	Predicted Solubility (25 °C)	Rationale & Justification
Ethanol	Polar Protic	Moderately Soluble	Capable of hydrogen bonding with the amide group. Known to be a good solvent when heated for crystallization.[1]
Methanol	Polar Protic	Soluble	Similar to ethanol, its smaller size may enhance solvation of the polar groups.
Water	Polar Protic	Insoluble / Sparingly Soluble	The large nonpolar surface area (phenyl ring, methyl groups) outweighs the polarity of the amide group.[8]
Acetone	Polar Aprotic	Soluble	Strong dipole-dipole interactions with the carbonyl group can effectively solvate the amide.[3]
Ethyl Acetate	Polar Aprotic	Moderately Soluble	Balances polar (ester) and nonpolar (ethyl) character, making it a good candidate.
Dichloromethane	Polar Aprotic	Soluble	Can effectively solvate moderately polar compounds.
Chloroform	Polar Aprotic	Soluble	A structurally similar compound, N-(4-nitrophenyl) acetamide, is soluble in chloroform.[9]
Toluene	Nonpolar	Sparingly Soluble	The molecule's polarity, particularly from the amide group, limits its solubility in aromatic hydrocarbons.[10]
Hexane	Nonpolar	Insoluble	The significant difference in polarity between the solute and this aliphatic hydrocarbon solvent prevents dissolution.[10]

Experimental Protocols for Solubility Determination

Experimental validation is essential to confirm theoretical predictions and generate the precise data needed for process development.

Protocol 1: Rapid Qualitative Assessment for Solvent Screening

This method provides a quick, material-sparing approach to screen a wide range of solvents to identify candidates for crystallization or reaction.

Methodology:

• Preparation : Arrange a series of small, labeled test tubes (e.g., 10 x 75 mm), one for each solvent to be tested.

• Analyte Addition : Add approximately 10-20 mg of N-(4-bromo-3,5-dimethylphenyl)acetamide to each test tube.

• Solvent Addition (Room Temp) : Add the first solvent dropwise (up to 1 mL), vortexing or shaking vigorously for 30-60 seconds after each small addition.[4]

• Observation (Room Temp) : Record whether the solid is "Insoluble," "Sparingly Soluble," or "Freely Soluble" at room temperature. A solvent in which the compound is freely soluble at room temperature is generally unsuitable for crystallization.[11]

• Heating : For solvents where the compound was insoluble or sparingly soluble, gently heat the test tube in a water bath. Add more solvent in small portions if needed.

• Observation (Hot) : Note if the compound dissolves completely upon heating.

• Cooling : Allow the heated test tubes to cool slowly to room temperature and then in an ice bath. Observe if crystal formation occurs.

• Solvent Selection : An ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature but fully soluble when hot, and from which it precipitates upon cooling.[2][10]

Protocol 2: Quantitative Determination via the Shake-Flask Method

This protocol, adapted from the OECD 105 Guideline, is the gold standard for determining the equilibrium solubility of a compound at a specific temperature.[12][13][14]

Methodology:

• System Preparation : Place a magnetic stir bar into several glass vials or flasks.

• Analyte Addition : Add an amount of N-(4-bromo-3,5-dimethylphenyl)acetamide to each vial that is clearly in excess of its expected solubility. This ensures a saturated solution is formed.

• Solvent Addition : Add a precise volume (e.g., 5.0 mL) of the desired organic solvent to each vial.

• Equilibration : Seal the vials tightly and place them on a magnetic stir plate within a temperature-controlled incubator (e.g., 25.0 ± 0.5 °C). Stir the suspensions vigorously for a period sufficient to reach equilibrium (typically 24 to 48 hours).

• Phase Separation : After equilibration, stop the stirring and allow the vials to stand undisturbed in the incubator for several hours to let the excess solid settle.

• Sample Collection : Carefully withdraw a sample of the supernatant using a syringe. Immediately attach a syringe filter (e.g., 0.22 µm PTFE) and dispense the clear, saturated solution into a clean analysis vial. This step is critical to remove all undissolved solid particles.

• Quantification : Analyze the concentration of the dissolved solid in the filtrate using a validated analytical method, such as:

  • HPLC-UV : Prepare a calibration curve using standards of known concentration. Dilute the saturated solution gravimetrically to fall within the linear range of the curve.

  • Gravimetric Analysis : Transfer a precise volume or mass of the filtered solution to a pre-weighed pan. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven. Weigh the residue to determine the mass of dissolved solute.

• Calculation : Express the solubility in desired units, such as mg/mL or g/100 mL.

Caption: Workflow for the quantitative shake-flask solubility determination method.

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is a moderately polar compound with solubility characteristics dominated by its hydrogen-bonding amide group and its lipophilic substituted phenyl ring. It is predicted to be soluble in polar aprotic solvents (acetone, dichloromethane) and polar protic solvents (alcohols), with limited solubility in nonpolar hydrocarbons and water. This guide provides both the theoretical framework to understand this behavior and the robust experimental protocols required to generate precise, actionable solubility data. The application of these methods will empower researchers to optimize synthetic routes, develop efficient purification strategies, and accelerate the formulation of new chemical entities.

References

• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Chemistry LibreTexts. (2022). 3.3: Choice of Solvent. [Link]

• Quora. (2018). How to choose a solvent for crystallization of an organic compound. [Link]

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?[Link]

• Wikipedia. Hansen solubility parameter. [Link]

• Journal of Chemical Education. (1976). Solvent selection for recrystallization: An undergraduate organic experiment. [Link]

• Hansen Solubility Parameters. Official HSP and HSPiP Website. [Link]

• Chemistry For Everyone (YouTube). (2025). How To Determine Solubility Of Organic Compounds?[Link]

• Environmental Science and Pollution Research. (2021). Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances. [Link]

• SlideShare. solubility experimental methods.pptx. [Link]

• American Coatings Association. (2015). Hansen Solubility Parameters (HSP): 1—Introduction. [Link]

• OECD. Test No. 105: Water Solubility. [Link]

• Chem.ucla.edu. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Phytosafe. OECD 105 - Water Solubility. [Link]

• Pasadena City College. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Taylor & Francis Online. Hansen solubility parameter – Knowledge and References. [Link]

• Park, Kinam. (2000). Hansen Solubility Parameters. [Link]

• PubChem, National Institutes of Health. N-(4-bromo-3,5-dimethylphenyl)acetamide. [Link]

• Legislation.gov.uk. a.6. water solubility. [Link]

• FILAB. Solubility testing in accordance with the OECD 105. [Link]

• Journal of Chemical, Biological and Physical Sciences. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. chem.ws [chem.ws]
• 5. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 6. paint.org [paint.org]
• 7. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. jcbsc.org [jcbsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. filab.fr [filab.fr]

An In-depth Technical Guide to the Melting Point of N-(4-bromo-3,5-dimethylphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The melting point of a crystalline solid is a critical physicochemical parameter, offering insights into purity, identity, and polymorphic form. This guide provides a comprehensive technical overview of the melting point of N-(4-bromo-3,5-dimethylphenyl)acetamide, a key intermediate in various synthetic pathways. We will delve into the theoretical underpinnings of melting point depression, provide a detailed experimental protocol for its accurate determination, and discuss the influence of synthetic impurities and potential polymorphism. This document is intended to serve as a practical resource for researchers in organic synthesis, quality control, and pharmaceutical development, ensuring the reliable characterization of this important compound.

Introduction: The Significance of a Sharp Melting Point

In the realm of organic chemistry, the melting point is more than a mere physical constant; it is a fundamental indicator of a compound's purity and identity. For a crystalline solid, the melting point is the temperature at which it transitions from the ordered solid state to the liquid state. A pure, crystalline substance will typically exhibit a sharp melting point, occurring over a narrow range of 1-2°C[1]. Conversely, the presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range[1][2]. This phenomenon, known as melting point depression, is a cornerstone of qualitative analysis in organic chemistry.

For drug development professionals, the melting point is a critical parameter that influences formulation strategies, stability studies, and regulatory submissions. Variations in melting point can signify the presence of different polymorphic forms, which may have distinct solubility, bioavailability, and stability profiles. Therefore, the accurate and reproducible determination of the melting point of a compound like N-(4-bromo-3,5-dimethylphenyl)acetamide is of paramount importance.

Physicochemical Properties of N-(4-bromo-3,5-dimethylphenyl)acetamide

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted aromatic amide with the molecular formula C₁₀H₁₂BrNO. Its structure and key physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	64835-48-9	[3]
Molecular Formula	C₁₀H₁₂BrNO	[3]
Molecular Weight	242.11 g/mol	[3]
Melting Point	180-181 °C	[3]
Appearance	Solid
Boiling Point	350.6 °C at 760 mmHg
Density	1.413 g/cm³

Synthesis and Purification: A Pathway to Purity

The purity of N-(4-bromo-3,5-dimethylphenyl)acetamide, and thus the sharpness of its melting point, is intrinsically linked to its synthetic route and subsequent purification. A common and efficient method for the preparation of this compound is the acetylation of 4-bromo-3,5-dimethylaniline with acetic anhydride.

Synthesis Protocol

This protocol is adapted from general methods for the acetylation of anilines[4][5].

Materials:

• 4-bromo-3,5-dimethylaniline

• Acetic anhydride

• Glacial acetic acid

• Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve 1 equivalent of 4-bromo-3,5-dimethylaniline in a minimal amount of glacial acetic acid.

• To this solution, add 1.1 equivalents of acetic anhydride dropwise with stirring.

• Heat the reaction mixture at a gentle reflux for 1-2 hours.

• After cooling to room temperature, pour the reaction mixture slowly into a beaker of cold water with vigorous stirring to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove any residual acetic acid and unreacted aniline.

• Purify the crude N-(4-bromo-3,5-dimethylphenyl)acetamide by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to obtain a pure, crystalline product.

• Dry the purified crystals in a vacuum oven.

Logical Flow of Synthesis and Purification

Caption: Workflow for the synthesis and purification of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Potential Impurities and Their Impact

The primary impurities that can affect the melting point of the final product include:

• Unreacted 4-bromo-3,5-dimethylaniline: Being a starting material, its presence will lead to a significant depression and broadening of the melting point.

• Di-acetylated product: While less common under controlled conditions, the formation of a di-acetylated aniline derivative is possible and will act as an impurity.

• Residual Solvents: Incomplete drying can leave residual solvents trapped in the crystal lattice, which can also lower and broaden the melting point.

Thorough washing and careful recrystallization are crucial steps to minimize these impurities and obtain a product with a sharp and accurate melting point.

Experimental Determination of Melting Point

The accurate determination of the melting point requires a systematic and careful approach. The capillary method is the most common and reliable technique.

Step-by-Step Protocol

• Sample Preparation:

  • Ensure the purified N-(4-bromo-3,5-dimethylphenyl)acetamide is completely dry and finely powdered.

  • Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Apparatus Setup:

  • Use a calibrated melting point apparatus.

  • Insert the capillary tube into the heating block of the apparatus.

• Measurement:

  • Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point (180°C).

  • Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample and the thermometer.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the entire sample has completely melted (the end of melting).

  • The recorded values represent the melting point range.

Workflow for Melting Point Determination

Caption: Experimental workflow for the determination of the melting point range.

Interpretation of Melting Point Data

The observed melting point range provides valuable information about the sample's purity and identity.

• Sharp Melting Point (180-181 °C): A narrow melting range that aligns with the literature value indicates a high degree of purity.

• Depressed and Broad Melting Point: A melting point that is lower than the literature value and occurs over a wider range is a strong indication of the presence of impurities[1][2].

The Influence of Polymorphism

Conclusion

The melting point of N-(4-bromo-3,5-dimethylphenyl)acetamide, when determined accurately, is a powerful tool for its identification and purity assessment. A sharp melting point in the range of 180-181 °C is indicative of a pure sample. Deviations from this value, particularly a depression and broadening of the range, strongly suggest the presence of impurities stemming from the synthetic process. This guide has provided a comprehensive framework for understanding, synthesizing, and accurately characterizing this important chemical intermediate, empowering researchers to ensure the quality and reliability of their work.

References

• What happens in recrystallization of impure acetanilide in Melting point, percent recovery, the appearance? (n.d.). Homework.Study.com. Retrieved from [Link]

• Solved: What happens in recrystallization of impure acetanilide in terms of melting point, percent [Chemistry] - Gauth. (n.d.). Gauth. Retrieved from [Link]

• Unveiling the Acetanilide Melting Point Mystery. (2024, May 20). UDTECH. Retrieved from [Link]

• If your experimental acetanilide melting point is lower than the literature melting point value, which of the following statements may be true? (2023, December 5). Brainly. Retrieved from [Link]

• Coles, L. S., Threlfall, T. L., & Hughes, D. S. (2024). Aspects of Isostructurality and Polymorphism in a Diverse Group of Monosubstituted Acetanilides. Crystal Growth & Design. Retrieved from [Link]

• Jasinski, J. P., Guild, C. J., Yathirajan, H. S., Narayana, B., & Samshuddin, S. (2013). N-(4-Bromophenyl)acetamide: a new polymorph. Acta Crystallographica Section E: Crystallographic Communications, 69(Pt 3), o461. Retrieved from [Link]

• Coles née Huth, L. S., Threlfall, T. L., & Hughes, D. S. (2024). Aspects of Isostructurality and Polymorphism in a Diverse Group of Monosubstituted Acetanilides. Apollo. Retrieved from [Link]

• Acetamide, N-bromo-. (n.d.). Organic Syntheses. Retrieved from [Link]

• N-(4-Bromophenyl)acetamide: a new polymorph. (2013). Acta Crystallographica Section E: Structure Reports Online, 69(3), o461. Retrieved from [Link]

• N-Acetyl 4-bromo-3,5-dimethylaniline, 98% Purity, C10H12BrNO, 10 grams. (n.d.). CP Lab Safety. Retrieved from [Link]

• Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. (2022). ACS Omega. Retrieved from [Link]

• Polymorphism. (n.d.). NIH. Retrieved from [Link]

• 4-Bromo-3,5-dimethylaniline. (n.d.). PubChem. Retrieved from [Link]

• Experiment 1: Synthesis of Acetamides from Aniline and Substituted Anilines. (2011, May 3). Retrieved from [Link]

• Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. (2016). International Journal of Chemical Studies, 4(5), 1-4. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. calpaclab.com [calpaclab.com]
• 3. 4'-BROMO-3',5'-DIMETHYLACETANILIDE | 64835-48-9 [amp.chemicalbook.com]
• 4. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 5. chemijournal.com [chemijournal.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

stability and storage of N-(4-bromo-3,5-dimethylphenyl)acetamide

An In-Depth Technical Guide to the Stability and Storage of N-(4-bromo-3,5-dimethylphenyl)acetamide

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for N-(4-bromo-3,5-dimethylphenyl)acetamide. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental chemical principles with actionable experimental protocols. It delves into the predicted degradation pathways of the molecule, outlines robust methodologies for stability testing, and offers evidence-based best practices for its long-term storage and handling to ensure sample integrity.

Introduction: Understanding the Molecule

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted aromatic acetamide. Its chemical structure, characterized by a brominated and dimethylated phenyl ring attached to an acetamide group, makes it a compound of interest in various research and development applications, potentially as an intermediate in the synthesis of more complex molecules. The inherent stability of this compound is a critical parameter that dictates its shelf-life, influences the reliability of experimental outcomes, and is paramount for its potential use in regulated industries.

This guide will provide a framework for assessing and maintaining the stability of N-(4-bromo-3,5-dimethylphenyl)acetamide, focusing on the chemical causality behind its potential degradation and the self-validating nature of the recommended protocols.

Predicted Chemical Stability and Degradation Pathways

Based on the functional groups present in N-(4-bromo-3,5-dimethylphenyl)acetamide, several potential degradation pathways can be predicted. The primary sites susceptible to degradation are the amide linkage and the aromatic ring.

Hydrolytic Degradation

The amide bond is susceptible to hydrolysis, which can be catalyzed by both acidic and basic conditions. This is a common degradation pathway for many pharmaceuticals and chemical reagents.[1]

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid and water, the carbonyl oxygen of the amide can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This leads to the cleavage of the amide bond, yielding 4-bromo-3,5-dimethylaniline and acetic acid.

• Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide ion can directly attack the carbonyl carbon of the amide, leading to the formation of a tetrahedral intermediate that subsequently collapses to form 4-bromo-3,5-dimethylaniline and an acetate salt.

Oxidative Degradation

Oxidative conditions, often mimicked in forced degradation studies using reagents like hydrogen peroxide, can potentially affect the molecule.[1] The electron-rich dimethyl-substituted aromatic ring may be susceptible to oxidation, potentially leading to the formation of N-oxides or other oxidative degradation products.

Photolytic Degradation

Aromatic bromo compounds can be susceptible to photolytic degradation. Upon exposure to light, particularly UV radiation, the carbon-bromine bond may undergo homolytic cleavage to form radical intermediates. These reactive species can then participate in a variety of subsequent reactions, leading to the formation of impurities.

Thermal Degradation

At elevated temperatures, the compound may undergo thermal decomposition. The specific degradation products would depend on the temperature and the presence of other atmospheric components. It is crucial to determine the melting point and decomposition temperature to establish safe handling and storage temperature limits. The melting point for N-(4-bromo-3,5-dimethylphenyl)acetamide is reported to be in the range of 180-181 °C.[2]

The following diagram illustrates the predicted degradation pathways:

Caption: Predicted degradation pathways for N-(4-bromo-3,5-dimethylphenyl)acetamide.

Recommended Storage and Handling

To maintain the integrity of N-(4-bromo-3,5-dimethylphenyl)acetamide, proper storage and handling are essential. The following recommendations are based on the predicted stability profile and general best practices for chemical reagents.

Parameter	Recommendation	Rationale
Temperature	Room temperature.[2]	The compound is a solid with a high melting point, suggesting good thermal stability under ambient conditions.
Light	Store in a light-resistant container.	To prevent potential photolytic degradation due to the aromatic bromo group.
Atmosphere	Store in a tightly closed container.[2]	To minimize exposure to moisture and atmospheric oxygen, thereby reducing the risk of hydrolysis and oxidation.
Inert Gas	For long-term storage, consider storage under an inert atmosphere (e.g., argon or nitrogen).	To provide an extra layer of protection against oxidation.

Handling Precautions:

• Handle in a well-ventilated area to avoid inhalation of dust.[2]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, to prevent skin and eye contact.[2]

• Avoid the formation of dust and aerosols.[2]

• Wash hands thoroughly after handling.[3]

Experimental Protocols for Stability Assessment

A comprehensive assessment of stability requires empirical data. The following section outlines key experimental protocols for conducting forced degradation studies and developing a stability-indicating analytical method.

Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of a compound to identify potential degradation products and pathways.[4]

4.1.1. Experimental Workflow

The following diagram outlines a typical workflow for forced degradation studies:

Caption: Workflow for forced degradation studies.

4.1.2. Step-by-Step Protocols

• Preparation of Stock Solution: Prepare a stock solution of N-(4-bromo-3,5-dimethylphenyl)acetamide in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M hydrochloric acid.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw samples, neutralize with an appropriate base (e.g., 0.1 M NaOH), and dilute to the working concentration for analysis.

• Base Hydrolysis:

  • Follow the procedure for acid hydrolysis, using 0.1 M sodium hydroxide instead of hydrochloric acid.

  • Neutralize the samples with an appropriate acid (e.g., 0.1 M HCl) before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.

  • Keep the mixture at room temperature for a defined period, protected from light.

  • Withdraw samples at specified time points and dilute for analysis.

• Thermal Degradation:

  • For solid-state studies, place a known quantity of the compound in a controlled temperature oven (e.g., 80°C).

  • For solution-state studies, incubate the stock solution at an elevated temperature.

  • Analyze samples at specified time points.

• Photolytic Degradation:

  • Expose the compound (both solid and in solution) to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • A control sample should be protected from light to differentiate between photolytic and thermal degradation.

Development of a Stability-Indicating Analytical Method

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the active ingredient in the presence of its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique for this purpose.

4.2.1. HPLC Method Parameters (Example)

Parameter	Suggested Condition	Rationale
Column	C18, 4.6 mm x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape for acidic and basic analytes.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient Elution	Start with a high percentage of Mobile Phase A and gradually increase Mobile Phase B.	To ensure the elution of both the parent compound and any potential degradation products with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Column Temperature	30°C	To ensure reproducible retention times.
UV Detection	254 nm (or at the λmax of the compound)	A common wavelength for aromatic compounds; should be optimized based on the UV spectrum of the analyte.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

4.2.2. Method Validation

The developed HPLC method should be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., degradation products, impurities). This is demonstrated by analyzing the stressed samples from the forced degradation studies.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate, variations in method parameters.

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is a stable solid compound under standard room temperature conditions.[2] However, it possesses functional groups that are susceptible to degradation under hydrolytic, oxidative, and photolytic stress. To ensure the long-term integrity and reliability of this compound in research and development, it is imperative to adhere to the recommended storage conditions, particularly protection from light and moisture.

The experimental framework provided in this guide offers a robust approach for a comprehensive stability assessment. By conducting forced degradation studies and developing a validated stability-indicating analytical method, researchers can gain a thorough understanding of the degradation profile of N-(4-bromo-3,5-dimethylphenyl)acetamide, ensuring the quality and reproducibility of their scientific work.

References

• ResearchGate. Results of forced degradation studies. [Link]

• Organic Syntheses. Acetamide, N-bromo-. [Link]

• Penta chemicals. Acetamide - SAFETY DATA SHEET. [Link]

• Cole-Parmer. Material Safety Data Sheet. [Link]

• ResearchGate. Kinetic Study and Mechanism Hydrolysis of 4‐Bromo‐3,5 dimethylphenyl N‐methylcarbamate in Aqueous Media. [Link]

• MedCrave online. Forced Degradation Studies. [Link]

• International Journal of Research in Pharmaceutical and Nano Sciences. A Brief Study on Forced Degradation Studies with Regulatory Guidance. [Link]

• National Center for Biotechnology Information. Development of forced degradation and stability indicating studies of drugs—A review. [Link]

Sources

• 1. ijisrt.com [ijisrt.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Synthesis Protocol: N-(4-bromo-3,5-dimethylphenyl)acetamide

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide, a valuable intermediate in organic synthesis and drug discovery. The protocol details a robust two-step synthesis commencing with the regioselective bromination of 3,5-dimethylaniline followed by N-acetylation. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, and safety considerations to ensure a successful and reproducible synthesis.

Introduction

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted aromatic amide whose structural motif is of significant interest in medicinal chemistry and materials science. The presence of a bromine atom provides a reactive handle for further functionalization via cross-coupling reactions, while the acetamide group and the dimethyl-substituted phenyl ring influence the molecule's steric and electronic properties. This application note outlines a reliable and scalable laboratory procedure for the preparation of this compound, beginning with the commercially available precursor, 3,5-dimethylaniline.

The synthetic strategy involves two key transformations:

• Electrophilic Bromination: The selective bromination of 3,5-dimethylaniline at the para-position is achieved using N-Bromosuccinimide (NBS). The methyl groups direct the incoming electrophile to the ortho and para positions, with the para position being sterically more accessible.

• N-Acetylation: The resulting 4-bromo-3,5-dimethylaniline is then acetylated at the amino group using acetic anhydride to yield the final product. This is a classic nucleophilic acyl substitution reaction.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	64835-48-9	[1]
Molecular Formula	C₁₀H₁₂BrNO	[1][2]
Molecular Weight	242.11 g/mol	[1]
Melting Point	180-181 °C	[1]
Appearance	Off-white to light grey solid	[3]
Boiling Point	350.6 °C at 760 mmHg	[1]
Density	1.413 g/cm³	[1]

Experimental Workflow Overview

The overall synthesis is a two-step process, as illustrated in the workflow diagram below. Each step is followed by appropriate workup and purification to ensure the purity of the intermediates and the final product.

Caption: Overall workflow for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Detailed Synthesis Protocol

Step 1: Synthesis of 4-Bromo-3,5-dimethylaniline

Rationale: This step involves the electrophilic aromatic substitution of 3,5-dimethylaniline. Acetonitrile is chosen as the solvent due to its ability to dissolve both the aniline and NBS. The reaction proceeds readily at room temperature.[4][5][6]

Materials:

• 3,5-Dimethylaniline (1.0 eq)

• N-Bromosuccinimide (NBS) (1.0 eq)

• Acetonitrile (MeCN)

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Hexanes

• Silica Gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Procedure:

• In a round-bottom flask, dissolve 3,5-dimethylaniline (1.0 eq) in acetonitrile.

• Cool the solution in an ice bath.

• Slowly add a solution of N-Bromosuccinimide (1.0 eq) in acetonitrile to the cooled aniline solution over 30 minutes with continuous stirring.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 16 hours.[4][5]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator.[4][5]

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, deionized water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 4-bromo-3,5-dimethylaniline as a yellow solid.[4][5]

Step 2: Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

Rationale: This is a standard N-acetylation reaction. Acetic anhydride is the acetylating agent, and a weak base like pyridine is used to neutralize the acetic acid byproduct. Dichloromethane is a suitable solvent for this transformation.

Materials:

• 4-Bromo-3,5-dimethylaniline (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Pyridine (1.5 eq)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol and Water for recrystallization

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Büchner funnel and flask

Procedure:

• Dissolve 4-bromo-3,5-dimethylaniline (1.0 eq) in dichloromethane in a round-bottom flask.

• Add pyridine (1.5 eq) to the solution and stir.

• Slowly add acetic anhydride (1.2 eq) to the reaction mixture. An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from a mixture of ethanol and water to yield N-(4-bromo-3,5-dimethylphenyl)acetamide as a crystalline solid.[1]

Characterization of the Final Product

5.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (in CDCl₃, 400 MHz): The expected spectrum would show a singlet for the acetamide methyl protons (around δ 2.2 ppm), a singlet for the two aromatic methyl groups (around δ 2.3 ppm), a singlet for the two equivalent aromatic protons (around δ 7.2-7.4 ppm), and a broad singlet for the N-H proton (around δ 7.5 ppm).

• ¹³C NMR (in CDCl₃, 101 MHz): The spectrum should display signals for the acetamide methyl carbon, the aromatic methyl carbons, the quaternary aromatic carbons (C-Br, C-N, and C-CH₃), the aromatic C-H carbons, and the carbonyl carbon of the acetamide group.

5.2. Mass Spectrometry (MS)

• Electron Ionization (EI-MS): The mass spectrum should exhibit a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes).

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.[1]

• Chemical-Specific Hazards:

  • 3,5-Dimethylaniline: Toxic by inhalation, ingestion, and skin contact.

  • N-Bromosuccinimide (NBS): Corrosive and an irritant. Handle with care.

  • Acetic Anhydride: Corrosive and causes severe burns. Reacts with water.

  • Pyridine: Flammable and has a strong, unpleasant odor.

  • Dichloromethane: A suspected carcinogen.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in bromination step	Incomplete reaction or loss during workup.	Ensure the reaction goes to completion by TLC. Be careful during the extraction and purification steps.
Formation of di-brominated product	Excess NBS or prolonged reaction time.	Use stoichiometric amounts of NBS and monitor the reaction closely.
Incomplete acetylation	Insufficient acetic anhydride or reaction time.	Use a slight excess of acetic anhydride and ensure the reaction is stirred for an adequate duration.
Product fails to crystallize	Impurities present or incorrect solvent ratio.	Re-purify the crude product by column chromatography if necessary. Adjust the solvent ratio for recrystallization.

Conclusion

The protocol described in this application note provides a reliable and reproducible method for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide. By following the detailed steps and adhering to the safety precautions, researchers can confidently prepare this valuable compound for their synthetic and developmental needs.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4246250, N-(4-bromo-3,5-dimethylphenyl)acetamide. Retrieved from [Link].

• Exploring the Synthesis and Applications of 4-Bromo-3,5-dimethylaniline. (2023). Retrieved from [Link].

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives... (2022). PMC. Retrieved from [Link].

• NIST (n.d.). Acetamide, N-(4-bromophenyl)-. NIST WebBook. Retrieved from [Link].

• ResearchGate (2013). N-(4-Bromophenyl)acetamide: a new polymorph. Retrieved from [Link].

• Synthesis of bromo substituted-4-biphenyl acetamide derivatives. (2011). ResearchGate. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11708413, N-(3-Bromo-4-methylphenyl)acetamide. Retrieved from [Link].

• PrepChem (n.d.). Preparation of 4-bromo-N,N-dimethylaniline. Retrieved from [Link].

• ResearchGate (2020). Preparation of N,N-dimethylation of 4-bromoaniline?. Retrieved from [Link].

Sources

• 1. echemi.com [echemi.com]
• 2. N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. 4-Bromo-3,5-dimethylaniline synthesis - chemicalbook [chemicalbook.com]
• 5. 4-Bromo-3,5-dimethylaniline | 59557-90-3 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]

Application Notes &amp; Protocols: The Strategic Utility of N-(4-bromo-3,5-dimethylphenyl)acetamide in Modern Synthetic Chemistry

Introduction: Identifying a Versatile Synthetic Building Block

In the landscape of drug discovery and materials science, the strategic selection of synthetic intermediates is paramount to the efficient construction of complex molecular architectures. N-(4-bromo-3,5-dimethylphenyl)acetamide emerges as a particularly valuable building block. Its structure is deceptively simple, yet it offers a confluence of functionalities that a discerning chemist can exploit for sophisticated molecular engineering.

The key features of this intermediate are:

• An aryl bromide moiety, which serves as a prime handle for palladium-catalyzed cross-coupling reactions.

• An acetamide group , which acts as a directing group and a precursor to the aniline functional group, often crucial for biological activity.

• Two ortho-methyl groups flanking the bromine atom, which introduce steric hindrance that can influence reactivity and selectivity in subsequent transformations, while also modifying the lipophilicity and metabolic stability of the final compound.

This guide provides an in-depth analysis of the physicochemical properties of N-(4-bromo-3,5-dimethylphenyl)acetamide, detailed protocols for its synthesis, and its application in cornerstone synthetic methodologies that are central to modern pharmaceutical and chemical research.

Physicochemical & Spectroscopic Profile

A thorough understanding of a reagent's physical properties is fundamental to its effective use in the laboratory. The characteristics of N-(4-bromo-3,5-dimethylphenyl)acetamide are summarized below.[1][2]

Property	Value	Reference
CAS Number	64835-48-9	[2]
Molecular Formula	C₁₀H₁₂BrNO	[1][2]
Molecular Weight	242.11 g/mol	[2]
Melting Point	180-181 °C	[2]
Boiling Point	350.6 °C at 760 mmHg (Predicted)	[2]
Density	1.413 g/cm³ (Predicted)	[2]
Appearance	White to off-white solid/powder
XLogP3	3.1	[2]
Storage	Store at room temperature in a dry, well-ventilated place.	[2]

Spectroscopic data is crucial for reaction monitoring and product verification. While specific spectra for this exact compound are not universally published, analogous structures suggest characteristic peaks. For instance, in ¹H NMR spectroscopy, one would expect distinct singlets for the two aromatic protons, the two methyl groups, and the acetamide methyl and NH protons. IR spectroscopy would show characteristic absorptions for the N-H bond and the amide carbonyl (C=O) group.[3][4]

Synthesis Protocol: Acetylation of 4-Bromo-3,5-dimethylaniline

The most direct and reliable method for preparing N-(4-bromo-3,5-dimethylphenyl)acetamide is the N-acetylation of its corresponding aniline precursor. This reaction is robust, high-yielding, and straightforward to perform.

Diagram of Synthetic Workflow

Caption: Workflow for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Experimental Protocol

• Materials:

  • 4-bromo-3,5-dimethylaniline (1.0 eq)

  • Acetyl chloride (1.1 eq) or Acetic anhydride (1.1 eq)

  • Pyridine (1.2 eq) or Triethylamine (1.2 eq)

  • Dichloromethane (DCM), anhydrous

  • 1M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium chloride (Brine)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethanol

  • Deionized water

• Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-3,5-dimethylaniline (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM.

  • Cool the flask in an ice-water bath to 0 °C.

  • Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution. Causality Note: This addition must be slow to control the exothermic reaction between the acid chloride and the amine. Pyridine acts as a base to neutralize the HCl byproduct, driving the reaction to completion.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO₃ (to neutralize any remaining acid), and brine (to remove residual water).

  • Dry the separated organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from a mixture of ethanol and water to afford N-(4-bromo-3,5-dimethylphenyl)acetamide as a crystalline solid.

Core Applications in Palladium-Catalyzed Cross-Coupling

The true synthetic power of N-(4-bromo-3,5-dimethylphenyl)acetamide lies in its utility as a substrate for palladium-catalyzed cross-coupling reactions. The carbon-bromine bond is an ideal site for oxidative addition to a Pd(0) center, initiating catalytic cycles that form new carbon-carbon or carbon-nitrogen bonds.

A. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for creating biaryl structures, which are prevalent in pharmaceuticals and organic electronics.[5][6][7]

• Materials:

  • N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 eq)

  • Arylboronic acid or ester (1.2-1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 eq)

  • Solvent system (e.g., 1,4-Dioxane/H₂O, Toluene/H₂O)

• Procedure:

  • To a Schlenk flask, add N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Causality Note: The Pd(0) catalyst is sensitive to oxygen, and its removal is critical to prevent catalyst deactivation and ensure high yields.

  • Add the degassed solvent system, followed by the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

  • Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates consumption of the starting material.

  • Cool the reaction to room temperature and dilute with ethyl acetate and water.

  • Separate the layers, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purify the residue by column chromatography on silica gel to isolate the desired biaryl product.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

B. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, which are key pharmacophores.[8][9][10][11] This reaction allows for the direct coupling of an aryl halide with a primary or secondary amine.

• Materials:

  • N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 eq)

  • Amine (primary or secondary, 1.1-1.2 eq)

  • Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

  • Phosphine Ligand (e.g., Xantphos, BINAP, 2-4 mol%)

  • Base (e.g., NaOtBu, K₃PO₄, 1.4-2.0 eq)

  • Anhydrous, aprotic solvent (e.g., Toluene, 1,4-Dioxane)

• Procedure:

  • Strictly under an inert atmosphere (glovebox or Schlenk line): To an oven-dried flask, add the palladium precatalyst, the phosphine ligand, and the base.

  • Add N-(4-bromo-3,5-dimethylphenyl)acetamide and the anhydrous solvent.

  • Finally, add the amine coupling partner.

  • Seal the vessel and heat the mixture to 90-110 °C with vigorous stirring. Causality Note: This reaction requires a strong, non-nucleophilic base like sodium tert-butoxide to deprotonate the amine and facilitate the formation of the palladium-amido complex. The phosphine ligand is crucial for stabilizing the palladium center and promoting the reductive elimination step.

  • Monitor the reaction by TLC or LC-MS.

  • Once complete, cool the reaction to room temperature and carefully quench with saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the product via silica gel chromatography.

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Safety and Handling

As with all laboratory chemicals, N-(4-bromo-3,5-dimethylphenyl)acetamide and its precursors should be handled with care.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.[12][13] In case of contact, rinse immediately with plenty of water.[12][13]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[2]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is more than a simple chemical; it is a strategic tool for molecular construction. Its well-defined reactivity, particularly in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig couplings, provides reliable and versatile pathways to complex molecular targets. The protocols and insights provided in this guide are intended to empower researchers to leverage this intermediate to its full potential, accelerating innovation in drug discovery and materials science.

References

• N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem. (n.d.). National Institutes of Health. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• N-(3-Bromo-4-methylphenyl)acetamide | C9H10BrNO | CID 11708413 - PubChem. (n.d.). National Institutes of Health. [Link]

• Acetamide, N-(4-bromophenyl)-. (n.d.). NIST WebBook. [Link]

• Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. (2025, September 29). ACS Omega. [Link]

• Electrochemical selenium-catalyzed para-amination of N- aryloxyamides: access to polysubstituted aminophenols - Supporting Information. (n.d.). The Royal Society of Chemistry. [Link]

• N-(4-Bromo-3-methylphenyl)acetamide. (2016, February 24). mzCloud. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Acetamide, N-(4-bromophenyl)-. (n.d.). NIST WebBook. [Link]

• N-(4-Bromo-2,5-dimethylphenyl)acetamide CAS 13711-31-4. (n.d.). ABL Technology. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. (n.d.). ResearchGate. [Link]

• Highly efficient synthesis of amides from ketoximes using trifluoromethanesulfonic anhydride. (n.d.). The Royal Society of Chemistry. [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]

• Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. (n.d.). MDPI. [Link]

• 2-Bromo-N-(4-bromophenyl)acetamide. (n.d.). ResearchGate. [Link]

• N-(4-Bromophenyl)acetamide: a new polymorph. (n.d.). ResearchGate. [Link]

• N-(4-bromo-2,5-dimethylphenyl)acetamide. (n.d.). PubChemLite. [Link]

• 4'-Bromoacetanilide | C8H8BrNO | CID 7683 - PubChem. (n.d.). National Institutes of Health. [Link]

• Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. (n.d.). Arkat USA. [Link]

• Base-free Suzuki–Miyaura cross-coupling reaction mediated by Lewis acids. (n.d.). ChemRxiv. [Link]

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (n.d.). MDPI. [Link]

Sources

• 1. N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. rsc.org [rsc.org]
• 4. Acetamide, N-(4-bromophenyl)- [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. ikm.org.my [ikm.org.my]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. fishersci.com [fishersci.com]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]

Application Notes and Protocols for N-(4-bromo-3,5-dimethylphenyl)acetamide in Medicinal Chemistry

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of modern drug discovery, the identification and exploitation of versatile chemical scaffolds are paramount to the efficient development of novel therapeutic agents. The acetanilide framework, a simple yet elegant structural motif, has a rich history in medicinal chemistry, forming the backbone of numerous successful drugs.[1] The strategic functionalization of the phenyl ring allows for the fine-tuning of physicochemical properties and the exploration of diverse biological targets.

This guide focuses on N-(4-bromo-3,5-dimethylphenyl)acetamide , a halogenated and alkyl-substituted acetanilide. While not extensively characterized as a bioactive agent in its own right, its structure presents a compelling starting point for medicinal chemistry campaigns. The presence of a bromine atom offers a handle for further synthetic elaboration via cross-coupling reactions, while the dimethylphenyl moiety provides a defined steric and electronic environment. This document serves as a comprehensive resource for researchers, providing a robust synthetic protocol for the parent compound and outlining strategic pathways for its application as a scaffold in the discovery of novel enzyme inhibitors and antimicrobial agents.

Physicochemical Properties

A foundational understanding of a compound's properties is critical for its application in drug discovery.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂BrNO	[PubChem CID: 4246250]
Molecular Weight	242.11 g/mol	[PubChem CID: 4246250]
Melting Point	180-181 °C	[JHECHEM]
XLogP3	3.1	[JHECHEM]
Hydrogen Bond Donors	1	[PubChem CID: 4246250]
Hydrogen Bond Acceptors	1	[PubChem CID: 4246250]

These values are computationally derived or obtained from supplier data and should be experimentally verified.

PART 1: Synthesis and Characterization

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide is a straightforward yet critical first step. The following protocol is based on well-established N-acetylation methods for aromatic amines.[2][3]

Experimental Protocol 1: Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

Objective: To synthesize N-(4-bromo-3,5-dimethylphenyl)acetamide from 4-bromo-3,5-dimethylaniline.

Causality: This protocol employs acetylation, a nucleophilic acyl substitution, to protect and modify the amine group of the starting aniline.[4] Acetic anhydride is used as the acetylating agent. The reaction is typically performed in an aqueous acidic solution to protonate the aniline, rendering it soluble, followed by the addition of a base (sodium acetate) to regenerate the free amine in situ for the reaction.[3]

Materials:

• 4-bromo-3,5-dimethylaniline

• Concentrated Hydrochloric Acid (HCl)

• Acetic Anhydride

• Sodium Acetate

• Deionized Water

• Ethanol (for recrystallization)

• Standard laboratory glassware (Erlenmeyer flask, beaker, Büchner funnel)

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a 100 mL Erlenmeyer flask, suspend 1.0 g of 4-bromo-3,5-dimethylaniline in 25 mL of deionized water.

• While stirring, slowly add 1.0 mL of concentrated HCl. Stir until the aniline salt fully dissolves, forming a clear solution.

• In a separate beaker, prepare a solution of 1.2 g of sodium acetate in 10 mL of deionized water.

• To the stirred aniline hydrochloride solution, add 1.5 mL of acetic anhydride.

• Immediately following the addition of acetic anhydride, add the sodium acetate solution in one portion. A white precipitate of N-(4-bromo-3,5-dimethylphenyl)acetamide should form rapidly.[2]

• Continue stirring the mixture for 15 minutes and then cool the flask in an ice bath for an additional 20 minutes to ensure complete precipitation.

• Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with two portions of 15 mL of cold deionized water.

• Purify the crude product by recrystallization from a minimal amount of hot ethanol/water mixture.

• Dry the purified crystals in a vacuum oven. Determine the yield and characterize the product by melting point, ¹H NMR, ¹³C NMR, and IR spectroscopy.

Self-Validation:

• Melting Point: The measured melting point of the purified product should be sharp and consistent with the literature value (180-181 °C).

• Spectroscopic Analysis: NMR and IR spectra should be clean and confirm the presence of the acetamide group and the expected aromatic substitution pattern.

Caption: Proposed workflow for developing cholinesterase inhibitors.

Experimental Protocol 2: High-Throughput Screening of Cholinesterase Inhibition

Objective: To evaluate a library of N-(4-bromo-3,5-dimethylphenyl)acetamide derivatives for their ability to inhibit AChE activity.

Causality: This protocol is based on the Ellman method, a colorimetric assay that measures the activity of cholinesterases. [5]The enzyme hydrolyzes a substrate (acetylthiocholine), producing thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which is measured spectrophotometrically at 412 nm. An inhibitor will reduce the rate of this color formation.

Materials:

• 96-well microplates

• Microplate reader

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• Test compounds (dissolved in DMSO)

• Positive control inhibitor (e.g., Donepezil or Galantamine)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DTNB (10 mM) in phosphate buffer.

  • Prepare a stock solution of ATCI (10 mM) in phosphate buffer.

  • Prepare a working solution of AChE in phosphate buffer. The exact concentration should be optimized to yield a linear reaction rate for at least 10 minutes.

• Assay Setup:

  • In a 96-well plate, add 140 µL of phosphate buffer to each well.

  • Add 20 µL of the DTNB solution to each well.

  • Add 10 µL of test compound solution at various concentrations (typically a serial dilution). For control wells, add 10 µL of DMSO (negative control) or 10 µL of the positive control inhibitor.

  • Add 20 µL of the AChE enzyme solution to all wells except for the blank (add 20 µL of buffer instead).

• Incubation: Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitors to interact with the enzyme.

• Reaction Initiation: Start the reaction by adding 10 µL of the ATCI substrate solution to all wells.

• Measurement: Immediately begin reading the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well (ΔAbs/min).

  • Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100

  • Plot the % Inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value. [6] Data Presentation Template:

Compound ID	R-Group (Modification at Br)	AChE IC₅₀ (µM)	BChE IC₅₀ (µM)	Selectivity Index (BChE/AChE)
Parent	-Br
Derivative 1	-Phenyl
Derivative 2	-4-Methoxyphenyl
Derivative 3	-Morpholine
Donepezil	(Positive Control)

Application Area 2: Scaffolding for Novel Antimicrobial Agents

Scientific Rationale: The acetanilide core is present in some compounds with antimicrobial properties. [7]The emergence of drug-resistant bacterial strains necessitates the discovery of new antibacterial agents. [8]N-(4-bromo-3,5-dimethylphenyl)acetamide can serve as a template for creating novel antibacterial compounds. The lipophilic nature of the dimethylphenyl group can aid in membrane permeability, while modifications at the bromine position can be used to interact with bacterial-specific targets or enhance membrane disruption.

Experimental Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of novel acetamide derivatives against a panel of pathogenic bacteria.

Causality: The broth microdilution method is a standardized technique to quantify the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [9]It allows for the efficient testing of multiple compounds against multiple bacterial strains.

Materials:

• 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 0.5 McFarland turbidity standard

• Test compounds (dissolved in DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin, Vancomycin)

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, suspend 3-5 bacterial colonies in sterile saline.

  • Adjust the turbidity to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells. [8]2. Compound Dilution:

  • Add 50 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add 50 µL of the test compound stock solution (at 2x the highest desired concentration) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the final 50 µL from the last column.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL.

• Controls:

  • Growth Control: Wells containing CAMHB and inoculum only.

  • Sterility Control: Wells containing CAMHB only.

  • Positive Control: Include a row with a standard antibiotic.

• Incubation: Cover the plates and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth, as observed by the naked eye or by measuring absorbance at 600 nm. [9] Data Presentation Template:

Compound ID	R-Group	MIC (µg/mL) vs S. aureus	MIC (µg/mL) vs E. coli	MIC (µg/mL) vs P. aeruginosa
Parent	-Br
Derivative 1	-Thiophene
Derivative 2	-Pyridine
Ciprofloxacin	(Control)

Conclusion and Future Directions

N-(4-bromo-3,5-dimethylphenyl)acetamide represents a promising, yet underexplored, scaffold for medicinal chemistry. Its straightforward synthesis and the synthetic versatility afforded by the bromine atom make it an ideal starting point for the generation of diverse chemical libraries. The protocols and strategic workflows detailed in this guide provide a clear path for researchers to investigate its potential in developing novel cholinesterase inhibitors and antimicrobial agents. Future work should focus on broad SAR exploration through diverse cross-coupling partners and subsequent optimization of lead compounds to improve potency, selectivity, and pharmacokinetic properties.

References

• Chen, S., et al. (2018). Identification of acetylcholinesterase inhibitors using homogenous cell-based assays in quantitative high-throughput screening platforms. PubMed. Available at: [Link]

• QuantiChrom™ Acetylcholinesterase Inhibitor Screening Kit. (n.d.). BioAssay Systems. Available at: [Link]

• Chen, S., et al. (2018). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. PubMed Central. Available at: [Link]

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening. (2018). PubMed. Available at: [Link]

• Yadav, G. D., et al. (2020). Synthesis of N-arylacetamides via amination of aryltriazenes with acetonitrile under metal-free and mild conditions. Arabian Journal of Chemistry. Available at: [Link]

• Weaver, C. D., et al. (2015). Structure-activity relationship studies in a new series of 2-amino-N-phenylacetamide inhibitors of Slack potassium channels. PubMed Central. Available at: [Link]

• Adnan, M., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Institutes of Health. Available at: [Link]

• Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. (2023). YMER. Available at: [Link]

• Acetylation of Aniline. (n.d.). Scribd. Available at: [Link]

• Li, Y., et al. (2022). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. PubMed Central. Available at: [Link]

• 1: Acetylation of Aniline (Experiment). (2021). Chemistry LibreTexts. Available at: [Link]

• Feng, L., et al. (2023). Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors. PubMed. Available at: [Link]

• Acylation of Aniline Explained. (n.d.). Pearson. Available at: [Link]

• Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. (2018). PubMed Central. Available at: [Link]

• A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. (2017). PubMed Central. Available at: [Link]

• Koreeda, M. (2011). Experiment 1: Synthesis of Acetamides from Aniline and Substituted Anilines. University of Michigan. Available at: [Link]

• Synthesis of Acetamides from Aryl Amines and Acetonitrile by Diazotization under Metal-Free Conditions. (2020). ResearchGate. Available at: [Link]

• N-(4-bromo-3,5-dimethylphenyl)acetamide. (n.d.). PubChem. Retrieved January 17, 2026, from [Link].

• Feng, L., et al. (2023). Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors. PubMed Central. Available at: [Link]

Sources

• 1. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 4. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. bioassaysys.com [bioassaysys.com]
• 6. Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

analytical methods for N-(4-bromo-3,5-dimethylphenyl)acetamide characterization

An Application Note on the Analytical Characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide

Introduction

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted aromatic amide with potential applications in pharmaceutical and materials science research. As with any synthesized compound intended for further use, comprehensive characterization is imperative to confirm its identity, purity, and structural integrity. This document provides a detailed guide to the analytical methodologies required for the robust characterization of this compound, intended for researchers, scientists, and professionals in drug development and chemical analysis. The protocols and insights provided herein are designed to ensure data of the highest quality and reliability.

Physicochemical Properties

A foundational understanding of the physicochemical properties of N-(4-bromo-3,5-dimethylphenyl)acetamide is essential for method development. These properties guide the selection of appropriate solvents, chromatographic conditions, and analytical techniques.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO
Molecular Weight	242.11 g/mol
Appearance	White to off-white solid
Melting Point	188-192 °C
Solubility	Soluble in methanol, ethanol, acetone; sparingly soluble in water	General knowledge for similar structures

Chromatographic Analysis for Purity Determination

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of non-volatile organic compounds. A reverse-phase method is typically the most effective approach for a molecule with the polarity of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Recommended HPLC Method

The primary objective of this HPLC method is to separate the main compound from any starting materials, by-products, or degradation products. A C18 column is an excellent starting point due to its versatility and wide range of applicability for moderately polar compounds.

Rationale for Method Selection:

• Reverse-Phase Chromatography: The analyte is relatively non-polar, making it well-suited for retention on a non-polar stationary phase (C18) with a polar mobile phase.

• UV Detection: The presence of the aromatic ring provides strong chromophores, allowing for sensitive detection using a UV spectrophotometer. The wavelength of maximum absorbance (λmax) should be determined experimentally but is typically around 254 nm for such aromatic systems.

• Gradient Elution: A gradient elution is recommended to ensure the elution of any impurities with a wide range of polarities and to sharpen the peak of the main compound.

HPLC Protocol

• Sample Preparation:

  • Accurately weigh approximately 10 mg of N-(4-bromo-3,5-dimethylphenyl)acetamide.

  • Dissolve in 10 mL of methanol or acetonitrile to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of approximately 0.1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-20 min: 30-90% B; 20-25 min: 90% B; 25-26 min: 90-30% B; 26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 254 nm
Injection Volume	10 µL

• Data Analysis:

  • The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks detected in the chromatogram.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques are indispensable for confirming the chemical structure of the synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: This technique will confirm the number and connectivity of protons in the molecule. The expected signals for N-(4-bromo-3,5-dimethylphenyl)acetamide are:

  • A singlet for the two aromatic protons.

  • A singlet for the six methyl protons on the aromatic ring.

  • A singlet for the three methyl protons of the acetamide group.

  • A broad singlet for the amide (N-H) proton.

• ¹³C NMR: This provides information about the carbon skeleton. The expected number of signals should correspond to the number of unique carbon atoms in the structure.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns.

Key Features to Observe:

• Molecular Ion Peak (M+): The most critical piece of information is the mass-to-charge ratio (m/z) of the molecular ion.

• Isotopic Pattern of Bromine: A key confirmatory feature will be the presence of two peaks of nearly equal intensity for the molecular ion, separated by 2 m/z units (M+ and M+2). This is due to the natural abundance of the two stable isotopes of bromine, ⁷⁹Br and ⁸¹Br.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H stretch (amide)	3300-3100
C=O stretch (amide)	1680-1630
C-N stretch (amide)	1420-1380
C-H stretch (aromatic)	3100-3000
C=C stretch (aromatic)	1600-1450
C-Br stretch	600-500

Overall Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Caption: Overall analytical workflow for the characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Method Selection Logic

The choice of analytical technique often depends on the specific question being asked. The following decision tree illustrates this logic.

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

The analytical characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide requires a multi-technique approach to ensure a comprehensive understanding of its identity and purity. The combination of chromatographic and spectroscopic methods outlined in this guide provides a robust framework for achieving this. By following these protocols and understanding the rationale behind method selection, researchers can be confident in the quality and reliability of their analytical data.

References

1H NMR spectrum of N-(4-bromo-3,5-dimethylphenyl)acetamide

An Application Note on the Structural Elucidation of N-(4-bromo-3,5-dimethylphenyl)acetamide via 1H NMR Spectroscopy

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural determination of organic molecules. This application note provides a comprehensive guide to acquiring, processing, and interpreting the . We delve into the theoretical prediction of the spectrum based on molecular structure, offer detailed, field-proven protocols for sample preparation and data acquisition, and provide insights into spectral interpretation. This guide is intended for researchers, scientists, and drug development professionals who rely on robust analytical data for compound characterization and quality control.

Introduction: The Importance of NMR in Compound Verification

In synthetic chemistry and drug development, unambiguous confirmation of a molecule's structure is a critical, non-negotiable step. 1H NMR spectroscopy provides precise information about the electronic environment of individual protons, their connectivity, and their relative abundance, making it the cornerstone of molecular characterization. N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted acetanilide, a class of compounds frequently encountered as intermediates or final products in medicinal chemistry. Its structure presents distinct proton environments—aromatic, methyl, and amide—that are readily resolved by 1H NMR, allowing for straightforward verification of its identity and purity. This document serves as a practical guide to this process.

Molecular Structure and Expected Proton Environments

The first step in any NMR analysis is to examine the molecule's structure for symmetry and to identify all unique proton environments. The structure of N-(4-bromo-3,5-dimethylphenyl)acetamide possesses a C2 axis of symmetry through the C1-C4 bond of the phenyl ring. This symmetry renders the two aromatic protons chemically equivalent, and likewise, the two methyl groups attached to the ring are also equivalent.

This analysis identifies four distinct proton signals we expect to observe in the 1H NMR spectrum:

• Aryl Protons (H-Ar): Two equivalent protons on the aromatic ring.

• Amide Proton (H-N): One proton attached to the nitrogen atom.

• Aryl Methyl Protons (Ar-CH₃): Six equivalent protons from the two methyl groups on the ring.

• Acetyl Methyl Protons (CO-CH₃): Three equivalent protons of the acetyl group.

Caption: Annotated structure of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Predicted ¹H NMR Spectral Data

The chemical shift (δ) of a proton is highly sensitive to its local electronic environment. Electron-donating groups (like methyl) cause shielding (upfield shift to lower ppm), while electron-withdrawing groups (like bromo and acetamido) cause deshielding (downfield shift to higher ppm). Protons on an aromatic ring typically appear in the 6.5-8.0 ppm region.[1] Based on these principles and data from analogous structures, we can predict the 1H NMR spectrum.[2][3]

Table 1: Predicted ¹H NMR Data for N-(4-bromo-3,5-dimethylphenyl)acetamide in CDCl₃

Signal Assignment	Label	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Rationale
Aromatic Protons	H-Ar	~ 7.2 - 7.4	2H	Singlet (s)	Due to molecular symmetry, these two protons are equivalent and have no adjacent protons to couple with. Their chemical shift is influenced by all substituents.
Amide Proton	N-H	~ 7.3 - 7.8 (variable)	1H	Broad Singlet (br s)	The chemical shift is concentration and solvent-dependent. The signal is often broad due to quadrupole broadening from the adjacent ¹⁴N nucleus and chemical exchange.
Aryl Methyl Protons	Ar-CH₃	~ 2.2 - 2.4	6H	Singlet (s)	These six protons are equivalent due to symmetry and free rotation. They are shifted downfield from typical alkyl protons due to the aromatic ring's influence.[1]
Acetyl Methyl Protons	CO-CH₃	~ 2.1 - 2.2	3H	Singlet (s)	This is a characteristic region for protons of a methyl group attached to a carbonyl carbon. The signal appears as a sharp singlet.[4]

Experimental Protocols

Adherence to a meticulous protocol is essential for acquiring a high-quality, reproducible NMR spectrum. The overall process can be visualized as a sequential workflow.

Caption: Standard workflow for NMR analysis.

Part A: Protocol for NMR Sample Preparation

The quality of the NMR spectrum is profoundly affected by the quality of the sample. This protocol ensures an ideal sample for analysis.

Causality Behind Choices:

• Deuterated Solvent: A solvent where protons (¹H) are replaced by deuterium (²H) is used to avoid a large, overwhelming solvent signal in the ¹H spectrum.[5] The instrument also uses the deuterium signal to "lock" onto the magnetic field, ensuring its stability during the experiment.[6] Chloroform-d (CDCl₃) is a good first choice for many non-polar to moderately polar organic molecules.

• Sample Concentration: For a small molecule (<1000 g/mol ), 5-25 mg is sufficient for a ¹H spectrum.[7] Overly concentrated samples can lead to broadened signals due to increased viscosity.

• Filtration: All solid particles must be removed. Suspended solids disrupt the homogeneity of the magnetic field, causing significant line broadening and poor spectral quality.

Step-by-Step Methodology:

• Glassware Preparation: Ensure a small vial and a 5 mm NMR tube are clean and dry. Drying tubes in a hot oven is discouraged as it may not effectively remove solvent vapors.[8]

• Weighing the Sample: Accurately weigh 5-10 mg of N-(4-bromo-3,5-dimethylphenyl)acetamide into the clean vial.

• Dissolution: Add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) to the vial.[7] Gently swirl or vortex the vial to ensure the sample dissolves completely.

• Filtration and Transfer: Prepare a Pasteur pipette by tightly packing a small plug of glass wool into the narrow section. Cotton wool should not be used as solvents can leach impurities from it.

• Transfer: Using the prepared pipette, filter the solution directly into the NMR tube. The final sample depth should be approximately 4-5 cm.

• Capping and Labeling: Cap the NMR tube securely to prevent evaporation and contamination. Label the cap or the very top of the tube with a permanent marker.

• Cleaning: Before insertion into the spectrometer, wipe the outside of the NMR tube (lower 10 cm) with a lint-free tissue dampened with isopropanol or acetone to remove any particulates.[8]

Part B: Protocol for Data Acquisition and Processing

This section provides a general workflow. Specific commands will vary by spectrometer manufacturer (e.g., Bruker, JEOL, Varian).

Step-by-Step Methodology:

• Sample Insertion: Place the NMR tube into a spinner turbine, adjust its depth using the sample gauge, and insert it into the spectrometer.

• Lock and Shim: The instrument will automatically lock onto the deuterium signal of the solvent. Shimming is the process of optimizing the homogeneity of the magnetic field (B₀) across the sample volume. This is a critical step for obtaining sharp spectral lines.

• Acquisition:

  • Load a standard 1H acquisition experiment.

  • The instrument will automatically set key parameters like the spectral width, transmitter frequency, and a standard 90° pulse.

  • Set the number of scans (e.g., 8 or 16 scans is usually sufficient for this sample concentration). Co-adding multiple scans improves the signal-to-noise ratio.[9]

  • Initiate the acquisition. The raw data is collected as a Free Induction Decay (FID), which is a time-domain signal.

• Data Processing: The FID must be mathematically processed to generate the familiar frequency-domain spectrum.[10]

  • Fourier Transformation (FT): The FID is converted into a frequency spectrum using the Fourier Transform algorithm.

  • Phase Correction: The transformed spectrum will have phase distortions. This step involves adjusting zero-order and first-order phase constants to ensure all peaks are upright and have a pure absorption lineshape.

  • Baseline Correction: Correct any rolling or distortion in the spectral baseline to ensure accurate integration.

  • Referencing: Calibrate the chemical shift axis. For CDCl₃, the residual solvent peak (CHCl₃) is set to δ 7.26 ppm.[11] Alternatively, if an internal standard like Tetramethylsilane (TMS) was added, its signal is set to δ 0.00 ppm.

  • Integration: Integrate the area under each peak. The relative area of the peaks corresponds to the relative number of protons generating that signal. Set the integration of one distinct peak (e.g., the aromatic singlet) to its known proton count (2H) to determine the relative integrals of all other signals.

Conclusion

The 1H NMR spectrum provides a unique fingerprint for N-(4-bromo-3,5-dimethylphenyl)acetamide. By following the detailed protocols for sample preparation and data handling outlined in this note, researchers can reliably obtain a high-resolution spectrum. The predicted data—a singlet for the two aromatic protons, a broad singlet for the amide proton, a singlet for the six equivalent aryl-methyl protons, and a singlet for the three acetyl-methyl protons—serves as a benchmark for confirming the successful synthesis and purity of the target compound. This systematic approach exemplifies the power of NMR spectroscopy as a primary tool for structural elucidation in the chemical and pharmaceutical sciences.

References

• 12

• 13

• 14

• 9

• 15

• 7

• 16

• 17

• 18

• 2

• 19

• 20

• 21

• 22

• 23

• 5

• 24

• 25

• 26

• 6

• 3

• 1

• 27

• 8

• 4

• 28

• 11

• 29

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. N-(3,5-Dimethylphenyl)acetamide | C10H13NO | CID 74903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 6. publish.uwo.ca [publish.uwo.ca]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 10. 2.3 NMR data handling and (pre-)processing | The MetaRbolomics book [rformassspectrometry.github.io]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. rsc.org [rsc.org]
• 13. 100923-73-7|N-(4-Acetyl-3,5-dimethylphenyl)acetamide|BLD Pharm [bldpharm.com]
• 14. 4'-Bromoacetanilide(103-88-8) 1H NMR spectrum [chemicalbook.com]
• 15. mdpi.com [mdpi.com]
• 16. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 17. modgraph.co.uk [modgraph.co.uk]
• 18. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 19. mzCloud – N 4 Bromo 3 methylphenyl acetamide [mzcloud.org]
• 20. Acetamide(60-35-5) 1H NMR spectrum [chemicalbook.com]
• 21. srd.nist.gov [srd.nist.gov]
• 22. researchgate.net [researchgate.net]
• 23. Welcome to the NMR tutorials - Analyzing NMR data [airen.bcm.umontreal.ca]
• 24. organicchemistrydata.org [organicchemistrydata.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Basics on Arrayed-NMR and Data Analysis - Mestrelab Resources [mestrelab.com]
• 27. NMR Data Processing and Analysis - File Exchange - MATLAB Central [mathworks.com]
• 28. Proton chemical shifts in NMR. Part 14.1 Proton chemical shifts, ring currents and π electron effects in condensed aromatic hydrocarbons and substituted benzenes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 29. researchgate.net [researchgate.net]

13C NMR data for N-(4-bromo-3,5-dimethylphenyl)acetamide

An Application Note on the Structural Elucidation of N-(4-bromo-3,5-dimethylphenyl)acetamide using 13C NMR Spectroscopy

Authored by: A Senior Application Scientist

Introduction

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted aromatic amide of interest in synthetic chemistry and drug development. As with any novel compound, unambiguous structural verification is a critical step following synthesis to ensure its identity and purity. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose, providing detailed information about the molecular structure. Specifically, Carbon-13 (¹³C) NMR spectroscopy offers direct insight into the carbon skeleton of a molecule, revealing the number of unique carbon environments and information about their electronic surroundings.[1]

This application note provides a comprehensive guide for researchers and scientists on the acquisition, interpretation, and analysis of the ¹³C NMR spectrum of N-(4-bromo-3,5-dimethylphenyl)acetamide. It outlines a detailed experimental protocol, discusses the expected spectral data based on established principles of chemical shifts, and explains the reasoning behind the experimental and interpretative steps, ensuring a robust and self-validating approach to structural confirmation.

Molecular Structure and Predicted ¹³C NMR Data

The first step in spectral analysis is to understand the target molecule's structure and predict the expected NMR signals. N-(4-bromo-3,5-dimethylphenyl)acetamide possesses several distinct carbon environments. The symmetry of the dimethylphenyl ring is a key feature that influences the number of expected signals.

Below is the chemical structure with IUPAC numbering for the carbon atoms, which will be used for spectral assignment.

Caption: Molecular structure of N-(4-bromo-3,5-dimethylphenyl)acetamide with carbon numbering.

Due to the plane of symmetry bisecting the C1-C4 axis, we expect fewer than 10 signals. Carbons C2 and C6 are equivalent, as are C3 and C5, and the two methyl groups on the ring (C9 and C10). Therefore, a total of 6 distinct carbon signals are predicted for the aromatic portion and its substituents, plus two signals for the acetamide group, for a total of 8 signals.

Table 1: Predicted ¹³C NMR Chemical Shifts for N-(4-bromo-3,5-dimethylphenyl)acetamide in CDCl₃

Carbon Atom(s)	Environment	Predicted Chemical Shift (δ, ppm)	Rationale
C8	Acetyl Methyl (CH₃)	20 - 30	Typical range for an aliphatic methyl group adjacent to a carbonyl.[2]
C9, C10	Aromatic Methyls (CH₃)	20 - 25	sp³ hybridized carbons in the alkyl region.[3]
C4	C-Br	115 - 125	Aromatic carbon attached to an electronegative bromine atom, expected to be downfield.
C2, C6	C-H (Aromatic)	125 - 135	Aromatic CH carbons.
C3, C5	C-CH₃ (Aromatic)	135 - 145	Quaternary aromatic carbons attached to methyl groups.
C1	C-N (Aromatic)	135 - 145	Aromatic carbon attached to the nitrogen of the amide group.
C7	Carbonyl (C=O)	165 - 175	Amide carbonyl carbons are significantly deshielded and appear far downfield.[4]

Note: These are estimated values. Actual experimental values may vary based on solvent, concentration, and temperature.

Experimental Protocol: ¹³C NMR Data Acquisition

This section provides a step-by-step methodology for acquiring a high-quality, proton-decoupled ¹³C NMR spectrum.

Part 1: Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.[5]

• Mass Determination: Accurately weigh 50-100 mg of dry, pure N-(4-bromo-3,5-dimethylphenyl)acetamide. A higher concentration is generally required for ¹³C NMR compared to ¹H NMR due to the low natural abundance (1.1%) of the ¹³C isotope.[4][6]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used if solubility is an issue.

• Dissolution: Transfer the weighed sample into a clean, dry vial. Using a syringe, add approximately 0.7 mL of the chosen deuterated solvent.[5]

• Mixing: Gently agitate or vortex the vial until the sample is completely dissolved. Visually inspect for any particulate matter. If solids are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[6]

• Transfer to NMR Tube: Transfer the clear solution into a clean, high-quality 5 mm NMR tube. The solution height should be at least 50 mm from the bottom to ensure it is within the detection region of the NMR probe.[5]

• Standard Addition (Optional): For precise chemical shift referencing, a small amount of an internal standard like Tetramethylsilane (TMS) can be added, which is defined as 0.00 ppm.[4] However, the residual solvent peak (e.g., CDCl₃ at 77.16 ppm) is often sufficient for calibration.[7]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

Part 2: Spectrometer Setup and Data Acquisition

The following parameters are typical for a 400 MHz spectrometer and can be adapted as needed.

• Instrument Preparation: Insert the sample into the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity and resolution.[8]

• Experiment Selection: Select a standard proton-decoupled ¹³C NMR experiment (e.g., zgpg30 or C13CPD). This technique decouples protons from the carbon nuclei, resulting in a spectrum of sharp singlets for each unique carbon, which simplifies interpretation.[9]

• Acquisition Parameters:

  • Pulse Angle: Set to a 30° or 45° flip angle. This is often a good compromise between signal intensity and allowing for faster repetition rates, especially for quaternary carbons which can have long relaxation times.[8]

  • Spectral Width: Set to a range of 0 to 220 ppm, which covers the typical chemical shift range for organic molecules.[9]

  • Acquisition Time (AQ): Set to 2-4 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): A delay of 1-2 seconds is typically sufficient.

  • Number of Scans (NS): Due to the low sensitivity of ¹³C NMR, a larger number of scans is required. Start with 1024 scans and increase if the signal-to-noise ratio is insufficient. The acquisition time can be estimated before starting the experiment.[10]

• Data Acquisition: Start the acquisition by typing the appropriate command (e.g., zg).[11]

Data Processing and Structural Verification Workflow

Caption: Workflow for ¹³C NMR analysis of N-(4-bromo-3,5-dimethylphenyl)acetamide.

• Fourier Transformation: The raw data (Free Induction Decay, or FID) is converted into a frequency-domain spectrum using a Fourier Transform (e.g., efp command).

• Phase and Baseline Correction: The spectrum is manually or automatically phase-corrected to ensure all peaks are positive and have a proper Lorentzian shape (e.g., apk). The baseline is corrected to be flat.

• Calibration: The chemical shift axis is calibrated by setting the residual solvent peak to its known value (e.g., CDCl₃ at 77.16 ppm).

• Peak Picking and Interpretation:

  • Signal Count: Identify all peaks and verify that the number of signals (8) matches the prediction for the proposed structure.

  • Chemical Shift Assignment: Compare the experimental chemical shifts to the predicted values in Table 1. The downfield signal (~170 ppm) should correspond to the amide carbonyl (C7). The signals in the aromatic region (115-145 ppm) should be assigned to C1, C2/C6, C3/C5, and C4. The upfield signals (<30 ppm) will correspond to the methyl carbons (C8, C9/C10).

  • Advanced Confirmation (Optional): If assignments are ambiguous, a DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be run. A DEPT-135 spectrum would show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks, while quaternary carbons would be absent. This would help distinguish the methyl carbons from the quaternary aromatic carbons.[1]

Conclusion

This application note provides a robust framework for the characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide using ¹³C NMR spectroscopy. By following the detailed protocols for sample preparation, data acquisition, and processing, researchers can obtain high-quality spectra. The combination of predicting spectral features based on the molecular structure and systematically interpreting the experimental data provides a self-validating method for unambiguous structural confirmation, a cornerstone of chemical research and development.

References

• Studylib. Carbon-13 NMR Spectroscopy: Principles and Applications. [Link]

• Fiveable. 13.13 Uses of 13C NMR Spectroscopy - Organic Chemistry. [Link]

• KPU Pressbooks. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I. [Link]

• Chemistry LibreTexts. 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link]

• University of Delaware. Applications of 13C NMR. [Link]

• Western University. NMR Sample Preparation. [Link]

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• University of Missouri-St. Louis. 13-C NMR Protocol for beginners AV-400. [Link]

• Royal Society of Chemistry. Chapter 5: Acquiring 1H and 13C Spectra. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• University of Alberta. Routine 1H and 13C NMR Data Acquisition Basic Topspin Processing Guide. [Link]

• Noolvi, M. N. 13C NMR spectroscopy. [Link]

• Yan, D., et al. (2018). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols. Nature Communications, 9, 4293. [Link]

• Reich, H. J. Organic Chemistry Data: 13C NMR Chemical Shifts. [Link]

• Chemguide. interpreting C-13 NMR spectra. [Link]

• University of Puget Sound. 13C NMR Chemical Shift Table. [Link]

Sources

• 1. bhu.ac.in [bhu.ac.in]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. fiveable.me [fiveable.me]
• 4. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 5. publish.uwo.ca [publish.uwo.ca]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. books.rsc.org [books.rsc.org]
• 9. 13C Applications [ch.ic.ac.uk]
• 10. chem.uiowa.edu [chem.uiowa.edu]
• 11. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Application Note: High-Resolution Mass Spectrometry for the Characterization of N-(4-bromo-3,5-dimethylphenyl)acetamide

Abstract

This document provides a comprehensive technical guide for the mass spectrometric analysis of N-(4-bromo-3,5-dimethylphenyl)acetamide. As a key intermediate in pharmaceutical synthesis and a potential metabolite or impurity in drug development, its accurate identification and quantification are critical. We present two robust methodologies: Gas Chromatography-Mass Spectrometry (GC-MS) for volatile analysis and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity and specificity in complex matrices. This guide details optimized protocols, explains the rationale behind key experimental parameters, and provides a framework for data interpretation, with a special focus on the characteristic isotopic signature of brominated compounds.

Introduction and Significance

N-(4-bromo-3,5-dimethylphenyl)acetamide (C₁₀H₁₂BrNO) is an aromatic amide whose structural motif appears in various fields of chemical research, including the development of new pharmaceutical agents and agrochemicals.[1] The presence of a bromine atom, two methyl groups, and an acetamide function on a phenyl ring creates a molecule with specific physicochemical properties that necessitate tailored analytical approaches. Accurate mass spectrometric analysis is paramount for confirming its identity in synthesis reactions, detecting it as a potential impurity, or for its quantification in metabolic studies.

The most distinctive feature for mass spectrometric analysis is the presence of the bromine atom. Bromine exists in nature as two stable isotopes, ⁷⁹Br and ⁸¹Br, with a near 1:1 relative abundance.[2][3] This results in a characteristic M/M+2 isotopic pattern for the molecular ion and any bromine-containing fragment ions, serving as a powerful diagnostic tool for unambiguous identification.

This application note provides two validated workflows to empower researchers with the tools for comprehensive analysis of this compound.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is crucial for method development.

Property	Value	Source
IUPAC Name	N-(4-bromo-3,5-dimethylphenyl)acetamide	PubChem[4]
CAS Number	64835-48-9	ECHEMI[5]
Molecular Formula	C₁₀H₁₂BrNO	PubChem[4]
Molecular Weight	242.11 g/mol	ECHEMI[5]
Exact Mass	241.0153 Da	PubChem[4]

Analytical Workflow Overview

The selection of an analytical technique depends on the sample matrix, required sensitivity, and the specific research question. The following diagram outlines the general workflow for both GC-MS and LC-MS/MS approaches.

Caption: General workflow for the mass spectrometric analysis of the target analyte.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. While many acetamides can be analyzed directly, thermal degradation in the injector can sometimes lead to the formation of artifacts.[6][7] Therefore, both a direct injection and a derivatization approach should be considered during method development. Electron Ionization (EI) at 70 eV is used to generate reproducible fragmentation patterns for library matching and structural elucidation.

GC-MS Sample Preparation Protocol

• Stock Solution: Accurately weigh 10 mg of N-(4-bromo-3,5-dimethylphenyl)acetamide standard and dissolve in 10 mL of methanol or ethyl acetate to prepare a 1 mg/mL stock solution.

• Working Standards: Perform serial dilutions of the stock solution with the chosen solvent to create a calibration curve (e.g., 1-100 µg/mL).

• Sample Preparation: Dissolve the unknown sample in the same solvent to achieve a concentration within the calibration range.

• Internal Standard: For quantitative analysis, add a suitable internal standard (e.g., a deuterated analog or a structurally similar compound with different retention time) to all standards and samples.

• Filtration: Filter all solutions through a 0.22 µm syringe filter before injection.

Recommended GC-MS Instrumental Parameters

Parameter	Recommended Setting	Rationale
GC System	Agilent 7890A or equivalent	Provides reliable and reproducible chromatography.[6]
Injector	Split/Splitless, 250 °C	A lower temperature may be tested to minimize thermal degradation.
Injection Mode	Splitless (1 µL)	Maximizes sensitivity for trace analysis.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.[6]
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film	A non-polar column suitable for a wide range of aromatic compounds.
Oven Program	100 °C (hold 1 min), ramp 15 °C/min to 280 °C (hold 5 min)	This program provides good separation for semi-volatile compounds.
MS System	Agilent 5973C or equivalent	A standard single quadrupole mass spectrometer is sufficient.[6]
Ionization Mode	Electron Ionization (EI)	70 eV, standard for generating reproducible spectra.[8]
Source Temp.	230 °C	Standard operating temperature.
Quad Temp.	150 °C	Standard operating temperature.
Scan Range	m/z 40-400	Covers the molecular ion and expected fragments.

Expected Fragmentation by EI

Under EI conditions, the molecular ion will be readily observed. The fragmentation is dominated by cleavages around the amide functional group. The bromine isotope pattern is the key confirmation point.

Caption: Predicted EI fragmentation pathway for N-(4-bromo-3,5-dimethylphenyl)acetamide.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS is the preferred method for analyzing non-volatile or thermally labile compounds, and for samples in complex matrices (e.g., biological fluids) due to its superior sensitivity and selectivity. Electrospray Ionization (ESI) is a soft ionization technique that typically yields the protonated molecule, [M+H]⁺.[9] Tandem mass spectrometry (MS/MS) is then used to fragment this precursor ion for structural confirmation and quantification via Multiple Reaction Monitoring (MRM).

A particularly effective strategy for halogenated compounds is to use negative ion mode ESI with in-source fragmentation to selectively detect the bromide ions at m/z 79 and 81.[10][11] This provides high selectivity for screening. For quantification, positive ion mode MRM is generally more robust.

LC-MS/MS Sample Preparation Protocol

• Stock Solution: Prepare a 1 mg/mL stock solution in methanol or acetonitrile.

• Working Standards: Serially dilute the stock solution using a mobile phase-matched solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Sample Preparation: For complex matrices (e.g., plasma), a protein precipitation or solid-phase extraction (SPE) step may be required. For simpler matrices, a "dilute-and-shoot" approach may suffice.

• Final Concentration: Ensure the final sample solvent is miscible with the initial mobile phase to ensure good peak shape.

• Filtration: Filter all solutions through a 0.22 µm syringe filter.

Recommended LC-MS/MS Instrumental Parameters

Parameter	Recommended Setting	Rationale
LC System	Waters ACQUITY UPLC or equivalent	High-pressure system for fast and efficient separations.
Column	C18, 2.1 x 50 mm, 1.8 µm	Reverse-phase column offering good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation in ESI+.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	10% B to 95% B over 5 min	A standard gradient for screening and analysis.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reproducibility.
MS System	Sciex QTRAP 6500 or equivalent	A sensitive triple quadrupole or Q-TOF instrument.
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is a soft ionization technique suitable for this molecule.[12]
Capillary Voltage	+4500 V	Optimized for efficient ion generation.
Source Temp.	500 °C	Aids in desolvation of the ESI droplets.
Scan Type	Multiple Reaction Monitoring (MRM)	For high selectivity and sensitivity in quantification.

MRM Transition Development

To develop an MRM method, the precursor ion ([M+H]⁺) is first identified in a full scan. The precursor is then isolated and fragmented at various collision energies to find stable and intense product ions.

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Notes
242.0 / 244.0	200.0 / 202.0	42 Da (Ketene)	Primary Quantifier. Stable and intense fragment.
242.0 / 244.0	185.0 / 187.0	57 Da (CH₃CONH₂)	Qualifier. Confirms the acetamide group.
242.0 / 244.0	121.1	121/123 Da (Bromine-containing fragment)	Loss of the brominated ring.

Scientist's Note: The 1:1 isotopic pattern should be observed for both the precursor and any product ions that retain the bromine atom. This provides an extra layer of confirmation. The product ion at m/z 121.1, which has lost the bromine, will be a singlet peak and can serve as a useful qualifier ion to confirm the structure.

Conclusion

The successful mass spectrometric analysis of N-(4-bromo-3,5-dimethylphenyl)acetamide is readily achievable using either GC-MS or LC-MS/MS. The choice of technique should be guided by the specific analytical need. GC-MS with EI provides classic, library-searchable spectra ideal for identity confirmation in pure samples. LC-MS/MS with ESI offers superior sensitivity and selectivity, making it the method of choice for quantification in complex matrices. In all cases, leveraging the unique M/M+2 isotopic signature of bromine is essential for confident and unambiguous characterization of the analyte.

References

• RSC Publishing. (2024, December 6). In situ analysis of heavy metals and halogenated compounds in reclaimed water using novel electrospray ionization combined with plasma ionization linear ion trap mass spectrometry.
• PubMed. (2013, July 17). Determination of trace levels of acetamide, propanamide, and butyramide in surface and drinking water using gas chromatography-mass spectrometry after derivatization with 9-xanthydrol.
• ACS Publications. Exposure Assessment of Acetamide in Milk, Beef, and Coffee Using Xanthydrol Derivatization and Gas Chromatography/Mass Spectrometry.
• National Center for Biotechnology Information. N-(4-bromo-3,5-dimethylphenyl)acetamide.
• ResearchGate. (2025, August 6). Determination of trace levels of acetamide, propanamide, and butyramide in surface and drinking water using gas chromatography-mass spectrometry after derivatization with 9-xanthydrol.
• Taylor & Francis Online. Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation.
• National Center for Biotechnology Information. Exposure Assessment of Acetamide in Milk, Beef, and Coffee Using Xanthydrol Derivatization and Gas Chromatography/Mass Spectrometry.
• Taylor & Francis Online. Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation.
• ECHEMI. Buy N-(4-Bromo-3,5-dimethylphenyl)acetamide from JHECHEM CO LTD.
• Journal of Chromatographic Science. GC–MS Evaluation of a Series of Acylated Derivatives of 3,4-Methylenedioxymethamphetamine.
• LibreTexts Chemistry. CHAPTER 2 Fragmentation and Interpretation of Spectra.
• ACS Publications. (2025, September 29). Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors.
• Save My Exams. (2025, September 24). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note.
• JoVE. (2024, December 5). Video: Mass Spectrometry: Alkyl Halide Fragmentation.
• Wikipedia. Electrospray ionization.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. savemyexams.com [savemyexams.com]
• 3. jove.com [jove.com]
• 4. N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Exposure Assessment of Acetamide in Milk, Beef, and Coffee Using Xanthydrol Derivatization and Gas Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. In situ analysis of heavy metals and halogenated compounds in reclaimed water using novel electrospray ionization combined with plasma ionization line ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04995K [pubs.rsc.org]

Application Note: Infrared Spectroscopy of N-(4-bromo-3,5-dimethylphenyl)acetamide for Pharmaceutical Quality Control and Drug Development

Introduction:

N-(4-bromo-3,5-dimethylphenyl)acetamide is a substituted acetanilide, a class of compounds with significant interest in medicinal chemistry and drug development.[1] Acetanilide derivatives have been explored for a wide range of pharmacological activities, including analgesic, anti-inflammatory, and antimicrobial properties. The specific substitution pattern of a bromine atom and two methyl groups on the phenyl ring of N-(4-bromo-3,5-dimethylphenyl)acetamide suggests its potential as a scaffold in the design of novel therapeutic agents. Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that provides a unique molecular fingerprint of a compound. It is an indispensable tool for the structural elucidation, identification, and quality control of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This application note provides a detailed guide to the synthesis, infrared spectral analysis, and potential applications of N-(4-bromo-3,5-dimethylphenyl)acetamide, tailored for researchers, scientists, and drug development professionals.

Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

A plausible and efficient method for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide involves the acylation of 4-bromo-3,5-dimethylaniline with an acetylating agent. A common and effective method is the reaction with acetic anhydride or acetyl chloride.

Protocol: Synthesis via Acetylation of 4-bromo-3,5-dimethylaniline

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-bromo-3,5-dimethylaniline (1 equivalent) in a suitable solvent such as glacial acetic acid or an inert solvent like dichloromethane.

• Addition of Acetylating Agent: Slowly add acetic anhydride (1.1 equivalents) to the solution. If using acetyl chloride, it should be added dropwise, and the reaction is typically run in the presence of a non-nucleophilic base like triethylamine to neutralize the HCl byproduct.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). Gentle heating may be applied to increase the reaction rate if necessary.

• Work-up: Upon completion, the reaction mixture is poured into cold water to precipitate the product.

• Purification: The crude product is collected by vacuum filtration, washed with water to remove any remaining acid and base, and then dried. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure N-(4-bromo-3,5-dimethylphenyl)acetamide.[2]

Infrared Spectroscopy Analysis: A Protocol for Quality Assurance

Attenuated Total Reflectance (ATR) Fourier Transform Infrared (FTIR) spectroscopy is the recommended method for analyzing solid samples of N-(4-bromo-3,5-dimethylphenyl)acetamide due to its minimal sample preparation and rapid analysis time.

Instrumentation and Parameters:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory.

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans for both background and sample spectra.

Protocol: ATR-FTIR Analysis

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This is a critical step to account for atmospheric and instrumental contributions to the spectrum.

• Sample Application: Place a small amount of the crystalline N-(4-bromo-3,5-dimethylphenyl)acetamide powder onto the ATR crystal.

• Sample Contact: Apply uniform pressure using the ATR press to ensure good contact between the sample and the crystal surface.

• Sample Spectrum: Acquire the infrared spectrum of the sample.

• Data Processing: The resulting spectrum should be displayed in absorbance or transmittance mode. Baseline correction and other spectral manipulations may be applied if necessary.

Interpreting the Infrared Spectrum of N-(4-bromo-3,5-dimethylphenyl)acetamide

The infrared spectrum of N-(4-bromo-3,5-dimethylphenyl)acetamide is characterized by absorption bands corresponding to the vibrations of its specific functional groups. The following table outlines the expected characteristic absorption bands and their assignments, based on the analysis of acetanilide and its substituted derivatives.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Functional Group Assignment	Notes
N-H Stretch	3300 - 3200	Amide N-H	A strong, sharp band. Its position can be sensitive to hydrogen bonding.
C-H Stretch (Aromatic)	3100 - 3000	Aromatic C-H	Multiple weak to medium bands.
C-H Stretch (Aliphatic)	3000 - 2850	Methyl (CH₃) C-H	Asymmetric and symmetric stretching vibrations.
C=O Stretch (Amide I)	1680 - 1640	Amide C=O	A very strong and characteristic absorption band for the amide group.
N-H Bend (Amide II)	1570 - 1515	Amide N-H bend coupled with C-N stretch	A strong band, characteristic of secondary amides.
C=C Stretch (Aromatic)	1600 - 1450	Aromatic Ring	Multiple bands of varying intensity.
C-H Bend (Aliphatic)	1470 - 1430	Methyl (CH₃) C-H	Asymmetric and symmetric bending vibrations.
C-N Stretch	1300 - 1200	Amide C-N	A medium to strong band.
C-Br Stretch	600 - 500	Carbon-Bromine	A weak to medium band in the fingerprint region.

Visualization of Key Molecular Features and Experimental Workflow

To aid in the understanding of the molecular structure and the experimental process, the following diagrams are provided.

Caption: Molecular structure of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Caption: Workflow for the synthesis and ATR-FTIR analysis of the target compound.

Applications in Drug Development and Quality Control

Substituted acetanilides are a well-established class of compounds in pharmaceutical research, known to exhibit a range of biological activities.[3] The structural motifs present in N-(4-bromo-3,5-dimethylphenyl)acetamide, such as the halogenated aromatic ring and the amide linkage, are common features in many bioactive molecules.

• Lead Compound for Drug Discovery: The unique substitution pattern of this molecule makes it an interesting candidate for screening in various biological assays. It can serve as a lead compound for the development of novel drugs targeting a range of therapeutic areas, including but not limited to, anti-inflammatory, analgesic, and antimicrobial applications.[3]

• Intermediate in Multi-Step Synthesis: This compound can also serve as a key intermediate in the synthesis of more complex molecules with potential therapeutic value. The bromine atom provides a reactive handle for further chemical modifications, such as cross-coupling reactions, allowing for the introduction of diverse functionalities.

• Quality Control in Manufacturing: For any application in drug development, stringent quality control is paramount. FTIR spectroscopy provides a rapid and reliable method for:

  • Identity Confirmation: Verifying the identity of the synthesized compound by matching its unique spectral fingerprint against a reference spectrum.

  • Purity Assessment: Detecting the presence of impurities or starting materials by identifying extraneous peaks in the spectrum.

  • Polymorph Screening: Identifying different crystalline forms (polymorphs) of the compound, which can have significant implications for its physical properties and bioavailability.[4]

Infrared spectroscopy is a cornerstone analytical technique in the characterization of novel chemical entities like N-(4-bromo-3,5-dimethylphenyl)acetamide. This application note has provided a comprehensive overview of a plausible synthesis protocol, a detailed method for ATR-FTIR analysis, and a thorough interpretation of the expected spectral features. The insights into its potential applications in drug discovery and the critical role of IR spectroscopy in quality control underscore the importance of this technique for researchers and professionals in the pharmaceutical sciences. The methodologies and data presented herein serve as a valuable resource for the synthesis, identification, and further investigation of N-(4-bromo-3,5-dimethylphenyl)acetamide and related compounds.

References

• Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. ACS Omega. [Link]

• Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. ACS Publications. [Link]

• N-(4-bromo-3,5-difluorophenyl)acetamide | C8H6BrF2NO | CID 2773280. PubChem. [Link]

• N 4 Bromo 3 methylphenyl acetamide. mzCloud. [Link]

• Acetamide, N-(4-bromophenyl)-. NIST WebBook. [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. [Link]

• (PDF) N-(4-Bromophenyl)acetamide: a new polymorph. ResearchGate. [Link]

• Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. ACS Omega. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. echemi.com [echemi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Leveraging N-(4-bromo-3,5-dimethylphenyl)acetamide in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of N-(4-bromo-3,5-dimethylphenyl)acetamide in Medicinal Chemistry

N-(4-bromo-3,5-dimethylphenyl)acetamide emerges as a pivotal building block in the synthesis of a diverse array of bioactive molecules. Its structure, featuring a reactive aryl bromide, an amide functionality, and strategically placed methyl groups, offers a versatile platform for constructing complex molecular architectures. The bromine atom serves as a key handle for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in modern drug discovery.[1][2][3] The dimethylphenyl moiety can influence the pharmacokinetic and pharmacodynamic properties of the final compounds, potentially enhancing binding affinity and metabolic stability.

This guide provides an in-depth exploration of the synthetic utility of N-(4-bromo-3,5-dimethylphenyl)acetamide, focusing on its application in the preparation of kinase inhibitors and other classes of biologically active compounds. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present data to guide researchers in leveraging this versatile intermediate for their drug discovery programs.

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the phenyl ring of N-(4-bromo-3,5-dimethylphenyl)acetamide is the primary site for synthetic elaboration. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, are the cornerstone methodologies for derivatizing this scaffold.

The Suzuki-Miyaura coupling is a robust method for forming biaryl structures, which are prevalent in many classes of pharmaceuticals, including kinase inhibitors.[4][5] This reaction involves the coupling of the aryl bromide with an organoboron reagent, typically an arylboronic acid, in the presence of a palladium catalyst and a base.[5][6]

Causality of Experimental Choices:

• Palladium Catalyst: The choice of palladium source and ligand is critical for reaction efficiency. Catalysts like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] are often effective, providing a source of Pd(0) that readily undergoes oxidative addition to the aryl bromide.[7]

• Base: A base, such as potassium phosphate (K₃PO₄) or cesium fluoride (CsF), is essential for the transmetalation step of the catalytic cycle.[7][8] The choice of base can significantly impact the reaction rate and yield.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and water is commonly used to facilitate the dissolution of both the organic and inorganic reagents.[7]

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines, another critical functional group in a wide range of bioactive molecules.[1][2][9][10] This reaction couples the aryl bromide with a primary or secondary amine, catalyzed by a palladium complex.[1][2][9]

Causality of Experimental Choices:

• Catalyst System: The combination of a palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) and a phosphine ligand (e.g., BINAP, Xantphos) is crucial.[3] Sterically hindered and electron-rich ligands often promote the reductive elimination step, leading to higher yields of the desired arylamine.

• Base: A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu), is typically required to deprotonate the amine and facilitate the formation of the palladium-amido complex.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are preferred to prevent catalyst deactivation and unwanted side reactions.[2]

Application in the Synthesis of Kinase Inhibitors

Dysregulation of protein kinase activity is a hallmark of many diseases, particularly cancer.[4] Consequently, kinase inhibitors have become a major class of therapeutic agents.[4][11] The N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold can be elaborated to generate potent kinase inhibitors. For instance, derivatives of this compound have been investigated as inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1), a key target in non-small cell lung cancer.[12][13]

This workflow outlines the synthesis of a biaryl compound from N-(4-bromo-3,5-dimethylphenyl)acetamide via a Suzuki-Miyaura coupling reaction.

Caption: General workflow for Suzuki-Miyaura coupling.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key synthetic transformations involving N-(4-bromo-3,5-dimethylphenyl)acetamide.

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura coupling of N-(4-bromo-3,5-dimethylphenyl)acetamide with various arylboronic acids.[7]

Materials and Reagents:

Reagent	Molar Equiv.	Purpose
N-(4-bromo-3,5-dimethylphenyl)acetamide	1.0	Starting Material
Arylboronic Acid	1.0 - 1.2	Coupling Partner
Pd(PPh₃)₄	0.05	Palladium Catalyst
K₃PO₄	2.0	Base
1,4-Dioxane/Water (10:1)	-	Solvent
Argon or Nitrogen	-	Inert Atmosphere

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 equiv.), the desired arylboronic acid (1.0 equiv.), Tetrakis(triphenylphosphine)palladium(0) (0.05 equiv.), and K₃PO₄ (2.0 equiv.).

• Evacuate and backfill the Schlenk tube with an inert gas (Argon or Nitrogen) three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl compound.

Self-Validation:

• Expected Outcome: Formation of the desired biaryl product, typically as a solid. Yields can range from moderate to good (60-85%), depending on the specific arylboronic acid used.[7]

• Troubleshooting:

  • Low Yield: Ensure all reagents are dry and the reaction is performed under a strict inert atmosphere. The palladium catalyst can be sensitive to air and moisture. Consider using a different palladium catalyst or ligand combination.

  • Incomplete Reaction: Increase the reaction time or temperature. Ensure the base is of good quality and adequately powdered for better solubility.

This protocol provides a general method for the palladium-catalyzed Buchwald-Hartwig amination of N-(4-bromo-3,5-dimethylphenyl)acetamide with a primary or secondary amine.[3]

Materials and Reagents:

Reagent	Molar Equiv.	Purpose
N-(4-bromo-3,5-dimethylphenyl)acetamide	1.0	Starting Material
Amine	1.2	Coupling Partner
Pd₂(dba)₃	0.01 - 0.02	Palladium Precatalyst
Xantphos	0.02 - 0.04	Ligand
NaOtBu	1.4	Base
Anhydrous Toluene	-	Solvent
Argon or Nitrogen	-	Inert Atmosphere

Procedure:

• In a glovebox or under a stream of inert gas, add N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 equiv.), Pd₂(dba)₃ (0.01-0.02 equiv.), Xantphos (0.02-0.04 equiv.), and NaOtBu (1.4 equiv.) to a dry Schlenk tube.

• Add anhydrous toluene, followed by the amine (1.2 equiv.).

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C for 16-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to yield the desired N-aryl product.

Self-Validation:

• Expected Outcome: The formation of the corresponding N-aryl acetamide.

• Troubleshooting:

  • Decomposition of Starting Material: The reaction may be sensitive to high temperatures. Consider lowering the temperature and extending the reaction time.

  • Hydrodehalogenation (removal of bromine): This side reaction can occur. Optimizing the catalyst-to-ligand ratio or using a different ligand may mitigate this issue.

Structure-Activity Relationships (SAR) and Bioactivity

The derivatives synthesized from N-(4-bromo-3,5-dimethylphenyl)acetamide have shown a range of biological activities. For instance, in a series of N-(substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides, the substitution pattern on the N-phenylacetamide moiety significantly influenced their acetylcholinesterase (AChE) inhibitory activity.[14] The compound with a 3,5-dimethylphenylacetamide group exhibited an IC₅₀ of 1.12 ± 0.54 μM.[14]

Similarly, N-phenylacetamide derivatives containing a 4-arylthiazole moiety have been evaluated for their antibacterial activity.[15] These examples underscore the importance of the N-phenylacetamide core in modulating biological activity and highlight the potential for generating diverse and potent bioactive molecules from the N-(4-bromo-3,5-dimethylphenyl)acetamide starting material. Other acetamide derivatives have also been explored for their anti-inflammatory and antioxidant properties.[16][17]

Caption: The iterative process of SAR-driven drug discovery.

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is a valuable and versatile building block for the synthesis of bioactive molecules. Its amenability to powerful palladium-catalyzed cross-coupling reactions allows for the efficient construction of diverse chemical libraries. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this key intermediate in their pursuit of novel therapeutics. Careful selection of reaction conditions and a thorough understanding of the underlying reaction mechanisms are paramount to achieving success in these synthetic endeavors.

References

• Buchwald–Hartwig amination - Wikipedia.
• N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9.
• Small Molecule Kinase Inhibitor Drugs (1995-2021): Medical Indication, Pharmacology, and Synthesis - PubMed.
• Buy N-(4-Bromo-3,5-dimethylphenyl)acetamide from JHECHEM CO LTD - ECHEMI.
• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies - MDPI.
• Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors | ACS Omega - ACS Publications.
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal.
• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties - MDPI.
• New Acetamide Derivatives of the COX-II Inhibitors-A Brief Review - Archives of Pharmacy Practice.
• Buchwald-Hartwig Amination - Chemistry LibreTexts.
• Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - NIH.
• Application Notes and Protocols: Buchwald-Hartwig Amination of 2-(4-Bromo-3-methoxyphenyl)acetonitrile - Benchchem.
• N-(4-bromo-3,5-difluorophenyl)acetamide | C8H6BrF2NO | CID 2773280 - PubChem.
• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer - PMC - NIH.
• Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. - ResearchGate.
• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl) benzamide derivatives as novel FGFR1 inhibitors f - Semantic Scholar.
• Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and.
• N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors - NIH.
• FDA-approved kinase inhibitors in PROTAC design, development and synthesis - PMC.
• N-(4-bromo-2,5-dimethylphenyl)acetamide - PubChemLite.
• 64835-48-9|N-(4-Bromo-3,5-dimethylphenyl)acetamide - BLDpharm.
• N-(4-bromo-3,5-dimethylphenyl)acetamide | C10H12BrNO | CID 4246250 - PubChem - NIH.
• biological activity of n-[4-(dimethylamino)phenyl]acetamide and its derivatives - Benchchem.
• (PDF) N-(4-Bromophenyl)acetamide: a new polymorph - ResearchGate.
• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals.
• SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF N-(4-METHOXYPHENYL)ACETAMIDE AND N-PHENYLACETAMIDE DERIVATIVES - ResearchGate.
• Organoborane coupling reactions (Suzuki coupling) - PMC - NIH.
• Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid - PubMed.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Small Molecule Kinase Inhibitor Drugs (1995-2021): Medical Indication, Pharmacology, and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies [mdpi.com]
• 8. Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. FDA-approved kinase inhibitors in PROTAC design, development and synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. archivepp.com [archivepp.com]
• 17. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

Welcome to the technical support center for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges and optimize the yield and purity of your synthesis. Our approach is rooted in mechanistic principles to empower you to make informed decisions in your experimental design.

I. Synthesis Overview: A Two-Step Approach

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide is typically achieved in a two-step process:

• Acetylation: The reaction of 3,5-dimethylaniline with acetic anhydride to form the intermediate, N-(3,5-dimethylphenyl)acetamide. This step protects the amino group and introduces an ortho-, para-directing acetamido group.

• Bromination: The electrophilic aromatic substitution of N-(3,5-dimethylphenyl)acetamide to introduce a bromine atom at the para position relative to the acetamido group.

Below is a workflow diagram illustrating this synthetic pathway and highlighting key areas for optimization.

Caption: Overall workflow for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide.

II. Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Question 1: My yield for the first step, the acetylation of 3,5-dimethylaniline, is low. What are the likely causes and how can I improve it?

Answer:

Low yield in the acetylation step often points to incomplete reaction or side reactions. Here’s a breakdown of potential causes and solutions:

• Cause 1: Inadequate Reagents or Conditions. The acetylation of anilines with acetic anhydride is a nucleophilic acyl substitution.[1][2][3] The lone pair of electrons on the aniline's nitrogen atom attacks one of the carbonyl carbons of acetic anhydride.[2][4] For this to occur efficiently, the nucleophilicity of the aniline is key.

  • Solution:

    • Purity of 3,5-dimethylaniline: Ensure your starting aniline is free from impurities and moisture. Aniline derivatives can oxidize and darken on storage, which can affect reactivity. Consider purifying it by distillation if necessary.

    • Acetic Anhydride Quality: Use a fresh bottle of acetic anhydride. It can hydrolyze to acetic acid over time, reducing its effectiveness.

    • Solvent Choice: While the reaction can sometimes be run neat, using a solvent like glacial acetic acid can help to fully dissolve the aniline and ensure a homogeneous reaction mixture.[3]

• Cause 2: Di-acetylation. Although less common, it's possible for the secondary amide product to be acetylated again under harsh conditions.

  • Solution:

    • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of acetic anhydride, but avoid a large excess.

    • Temperature Control: The reaction is typically exothermic. Running the reaction at room temperature or with gentle warming is usually sufficient. Avoid excessive heating.

• Cause 3: Inefficient Product Isolation. The product, N-(3,5-dimethylphenyl)acetamide, needs to be effectively precipitated and collected.

  • Solution:

    • Quenching: After the reaction is complete, pour the reaction mixture into a large volume of cold water or an ice-water mixture. This hydrolyzes any remaining acetic anhydride and precipitates the solid acetamide product.

    • Washing: Wash the filtered product thoroughly with cold water to remove acetic acid and any other water-soluble impurities.

Question 2: During the bromination of N-(3,5-dimethylphenyl)acetamide, I am getting a mixture of products, not the desired 4-bromo isomer. Why is this happening and how can I improve the regioselectivity?

Answer:

This is a classic issue of regioselectivity in electrophilic aromatic substitution. The substituents on the aromatic ring direct the incoming electrophile (in this case, Br+).

• Understanding the Directing Effects:

  • The acetamido group (-NHCOCH₃) is an activating, ortho-, para-director due to the lone pair on the nitrogen atom that can be delocalized into the ring.

  • The two methyl groups (-CH₃) are also activating, ortho-, para-directors.

  In N-(3,5-dimethylphenyl)acetamide, the positions ortho to the acetamido group are sterically hindered by the adjacent methyl groups. The position para to the acetamido group (the 4-position) is the most sterically accessible and electronically favorable position for substitution. The positions ortho and para to the methyl groups are either already substituted or are the same positions relative to the acetamido group. Therefore, the 4-bromo isomer should be the major product. If you are seeing other isomers, consider the following:

• Cause 1: Over-bromination. If the reaction conditions are too harsh, you might be getting di- or tri-brominated products.

  • Solution:

    • Stoichiometry of Brominating Agent: Use approximately one equivalent of the brominating agent.

    • Temperature Control: Perform the reaction at a lower temperature to increase selectivity.[5] Higher temperatures can sometimes lead to the formation of thermodynamically controlled products, which may not be the desired isomer.[5]

• Cause 2: Choice of Brominating Agent. Different brominating agents have different reactivities and steric profiles, which can influence regioselectivity.

  • Solution:

    • N-Bromosuccinimide (NBS): NBS is a milder and more selective brominating agent than molecular bromine (Br₂).[6][7] It is often the preferred reagent for brominating activated aromatic rings.[6][7] Using NBS in a suitable solvent like acetonitrile or acetic acid can significantly improve the yield of the desired para-isomer.[7]

    • Other Reagents: While reagents like pyridinium tribromide (PyH-Br₃) or copper(II) bromide (CuBr₂) can be used, they may offer different selectivity profiles.[8][9] If NBS is not giving the desired result, carefully researched alternative reagents could be explored.

• Cause 3: Steric Hindrance. While the 4-position is generally favored, very bulky brominating agents or specific solvent effects could potentially lead to some bromination at other positions, although this is less likely in this specific substrate.[5]

Troubleshooting Workflow for Poor Regioselectivity:

Caption: A workflow for troubleshooting poor regioselectivity in the bromination step.

Question 3: My overall yield is low despite getting the correct product. Where could I be losing material?

Answer:

Loss of material can occur at several stages. A systematic review of your procedure is necessary.

• Mechanical Losses:

  • Transfers: Minimize the number of transfers between flasks. Rinse glassware with the reaction solvent to ensure all material is carried forward.

  • Filtration: Ensure you are using the correct filter paper porosity and that you are effectively transferring all of your solid product to the funnel. Wash the filter cake with a small amount of cold solvent to recover any dissolved product.

• Purification Losses:

  • Recrystallization: This is a common step for purification, but it can also be a major source of yield loss.

    • Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If the product is too soluble in the chosen solvent even when cold, you will lose a significant amount of material in the mother liquor.

    • Amount of Solvent: Using too much solvent will prevent complete crystallization upon cooling. Use the minimum amount of hot solvent required to fully dissolve the crude product.

    • Cooling Process: Allow the solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals. Crashing the product out of solution by rapid cooling can trap impurities and reduce the isolated yield of pure compound.

• Incomplete Reaction:

  • Reaction Time and Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the expected reaction time, consider extending the time or slightly increasing the temperature (while being mindful of side reactions).

Table 1: Key Parameters for Optimization

Parameter	Step 1: Acetylation	Step 2: Bromination	Rationale
Temperature	Room temp to 50°C	0°C to Room temp	Controls reaction rate and minimizes side reactions. Lower temps favor kinetic products and higher selectivity.[5]
Solvent	Glacial Acetic Acid or Neat	Acetonitrile, Acetic Acid, or DMF	Solubilizes reactants and can influence reaction rate and selectivity.[3][7]
Reagent Stoichiometry	1.1-1.2 eq. Acetic Anhydride	1.0-1.1 eq. NBS	A slight excess of the acylating/brominating agent ensures complete conversion of the starting material without promoting side reactions.
Reaction Time	30-60 minutes	1-3 hours (TLC monitored)	Ensure the reaction goes to completion without significant degradation of product.

III. Frequently Asked Questions (FAQs)

Q1: Why do I need to perform the acetylation step? Can't I just brominate 3,5-dimethylaniline directly?

A1: While direct bromination of 3,5-dimethylaniline is possible, it is generally not recommended for several reasons. The amino group (-NH₂) is a very strong activating group, which can lead to multiple brominations on the ring, resulting in a mixture of di- and tri-brominated products and a low yield of the desired mono-bromo compound. Additionally, the amino group can be oxidized by the brominating agent, leading to undesired side products and tar formation. The acetylation step converts the highly activating amino group into a moderately activating acetamido group, which "tames" the reactivity of the ring, allowing for a more controlled, selective mono-bromination.

Q2: My N-bromosuccinimide (NBS) is yellow/orange. Can I still use it?

A2: N-bromosuccinimide should be a white to off-white crystalline solid. A yellow or orange color indicates the presence of molecular bromine (Br₂), which can arise from decomposition. While it might still be usable for some robust reactions, for optimizing a selective bromination, it is highly recommended to use pure NBS. You can purify commercial NBS by recrystallization from water. The presence of Br₂ can lead to less selective and more aggressive bromination, potentially causing the formation of multiple isomers and over-brominated products.

Q3: What is the mechanism of bromination with NBS on an activated aromatic ring?

A3: In the presence of a protic acid (often present as an impurity or added in catalytic amounts), the carbonyl oxygen of NBS is protonated. This makes the nitrogen atom more electron-withdrawing, which in turn makes the bromine atom more electrophilic. The activated aromatic ring then attacks the electrophilic bromine in a standard electrophilic aromatic substitution mechanism, proceeding through a resonance-stabilized carbocation intermediate (the sigma complex or arenium ion). Subsequent loss of a proton re-establishes aromaticity and yields the brominated product.[7]

Q4: How do I properly dispose of the waste from this synthesis?

A4: All waste should be handled in accordance with your institution's safety guidelines.

• Halogenated Waste: Solvents and solutions containing brominated compounds should be disposed of in a designated halogenated organic waste container.

• Aqueous Waste: The aqueous filtrate from product isolation may contain acids. Neutralize it with a base (e.g., sodium bicarbonate) before disposing of it down the drain, if local regulations permit.

• Solid Waste: Filter paper and any solid byproducts should be disposed of in the appropriate solid waste container.

IV. Experimental Protocols

Protocol 1: Synthesis of N-(3,5-dimethylphenyl)acetamide (Intermediate)

• To a 100 mL round-bottom flask, add 3,5-dimethylaniline (5.0 g, 41.3 mmol).

• Add 15 mL of glacial acetic acid and stir until the aniline has dissolved.

• Carefully add acetic anhydride (4.6 mL, 49.5 mmol, 1.2 eq.) dropwise to the stirred solution. An exotherm may be observed.

• Stir the reaction mixture at room temperature for 45 minutes.

• Pour the reaction mixture into 150 mL of ice-cold water with vigorous stirring.

• Collect the resulting white precipitate by vacuum filtration using a Büchner funnel.

• Wash the filter cake with two 30 mL portions of cold water.

• Allow the product to air-dry on the filter paper or in a desiccator. The product is typically of sufficient purity for the next step.

Protocol 2: Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide (Final Product)

• In a 100 mL round-bottom flask, dissolve the dried N-(3,5-dimethylphenyl)acetamide (assumed 41.3 mmol from the previous step) in 50 mL of acetonitrile.[7]

• Cool the flask in an ice bath to 0-5 °C.

• In a separate container, weigh out N-bromosuccinimide (NBS) (7.35 g, 41.3 mmol, 1.0 eq.). Note: If your NBS is discolored, recrystallize it from water first.

• Add the NBS portion-wise to the stirred, cooled solution of the acetamide over 10-15 minutes.

• Allow the reaction mixture to stir in the ice bath for 1 hour, then warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase).

• Once the starting material is consumed, pour the reaction mixture into 200 mL of cold water.

• Collect the precipitate by vacuum filtration and wash it with cold water.

• Recrystallize the crude product from an appropriate solvent (e.g., an ethanol/water mixture) to obtain the pure N-(4-bromo-3,5-dimethylphenyl)acetamide.

V. References

• BenchChem. (n.d.). Dealing with unexpected regioselectivity in aromatic bromination with BDMS. Retrieved from

• UP Board Chemistry. (2025, August 3). What Happens When Aniline Reacts with Acetic Anhydride | Class 12 Chemistry. Retrieved from

• Reddit r/chemhelp. (2016, February 17). Mechanism of acylation of aniline with acetic anhydride?. Retrieved from

• Quora. (2018, May 20). What happens to acetic anhydride after reacting with aniline?. Retrieved from

• Koreeda, M. (2011, May 3). Experiment 1: Synthesis of Acetamides from Aniline and Substituted Anilines. Chem 216 S11 Notes. Retrieved from

• Chemia. (2022, April 8). Active/inactive aromatic ring bromination: Bromination reactions that use NBS. Retrieved from

• Chem Help Asap. (n.d.). Bromination of Acetanilide with NBS. Retrieved from

• Reddit r/chemistry. (2016, September 29). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here?. Retrieved from

• Reddit r/Chempros. (2024, February 13). Bromination Help. Retrieved from

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. reddit.com [reddit.com]
• 3. quora.com [quora.com]
• 4. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. reddit.com [reddit.com]
• 9. reddit.com [reddit.com]

common side products in the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

Welcome to the technical support center for the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during the synthesis of this important intermediate. Drawing from extensive experience in synthetic organic chemistry, this document provides in-depth, field-proven insights to ensure the successful and efficient production of your target molecule.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide?

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide is primarily achieved through the N-acetylation of 4-bromo-3,5-dimethylaniline. The most frequently encountered side products stem from the starting material, the reaction conditions, and the workup process.

Common Side Products Include:

• Unreacted Starting Material (4-bromo-3,5-dimethylaniline): Incomplete conversion is a common issue, especially with sterically hindered anilines.

• Diacetylated Product (N,N-diacetyl-4-bromo-3,5-dimethylaniline): Over-acetylation can occur, particularly under harsh reaction conditions or with an excess of the acetylating agent.[1]

• Impurities from the Starting Material: The purity of the starting aniline is crucial. Side products from the bromination of 3,5-dimethylaniline can be carried over.

• Hydrolyzed Product (4-bromo-3,5-dimethylaniline): During aqueous workup, particularly under acidic or basic conditions, the acetamide product can hydrolyze back to the starting aniline.

Q2: How do the substituents on the aromatic ring influence the formation of side products?

The electronic and steric nature of the substituents on the aniline ring plays a significant role in the reaction's outcome.

• Steric Hindrance: The two methyl groups ortho to the amino group in 4-bromo-3,5-dimethylaniline sterically hinder the approach of the acetylating agent. This can lead to slower reaction rates and incomplete conversion, leaving unreacted starting material as a primary impurity.

• Electronic Effects: The amino group is a strong activating group, making the aromatic ring electron-rich and highly susceptible to electrophilic attack. While the acetyl group in the product is less activating, the initial high reactivity of the aniline can contribute to over-acetylation if the reaction is not carefully controlled.[2][3] The bromo and methyl groups also influence the electron density of the ring, though their effect is secondary to the powerful amino group in this context.

Troubleshooting Guide

This section provides a detailed, question-and-answer-formatted troubleshooting guide to address specific issues you may encounter during your experiments.

Issue 1: Low Yield and Significant Amount of Unreacted Starting Material

Question: My reaction shows a low conversion to the desired acetamide, and I'm recovering a large amount of the starting 4-bromo-3,5-dimethylaniline. What's going wrong?

Root Cause Analysis: This is a common problem when acetylating sterically hindered anilines. The bulky methyl groups flanking the amine impede the approach of the acetylating agent.

Solutions:

• Choice of Acetylating Agent: Acetic anhydride is a common and effective acetylating agent. In cases of low reactivity, acetyl chloride, being more reactive, can be considered. However, its higher reactivity also increases the risk of over-acetylation.[1]

• Reaction Temperature: Increasing the reaction temperature can help overcome the activation energy barrier imposed by steric hindrance. However, this must be done cautiously to avoid the formation of the diacetylated byproduct.

• Catalyst: The use of a catalytic amount of a strong acid, such as sulfuric acid or perchloric acid, can protonate the carbonyl oxygen of the acetic anhydride, making it a more potent electrophile.

• Reaction Time: Extending the reaction time can allow for a more complete conversion. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Experimental Protocol: Optimizing Acetylation of a Hindered Aniline

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 4-bromo-3,5-dimethylaniline in a suitable solvent (e.g., glacial acetic acid or dichloromethane).

• Reagent Addition: Slowly add 1.1 to 1.5 equivalents of acetic anhydride to the stirred solution at room temperature.

• Catalyst (Optional): If using a catalyst, add a catalytic amount (e.g., 0.05 equivalents) of concentrated sulfuric acid dropwise.

• Heating: Heat the reaction mixture to a moderate temperature (e.g., 50-70 °C) and monitor the progress by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water to precipitate the product.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Issue 2: Presence of a Significant Amount of a Higher Rf Impurity, Suspected to be the Diacetylated Product

Question: My TLC analysis shows a significant spot with a higher Rf value than my desired product. I suspect it's the diacetylated side product. How can I confirm this and prevent its formation?

Root Cause Analysis: Diacetylation occurs when the initially formed N-acetyl group is further acetylated. This is more likely to happen with highly reactive anilines, excess acetylating agent, or high reaction temperatures.[1]

Confirmation of Diacetylated Product:

• Mass Spectrometry (MS): The diacetylated product will have a molecular weight corresponding to the addition of two acetyl groups to the starting aniline.

• NMR Spectroscopy: In the ¹H NMR spectrum, the disappearance of the N-H proton signal and a change in the chemical shift of the methyl protons of the acetyl groups can indicate diacetylation.

Preventative Measures:

• Stoichiometry: Use a controlled amount of the acetylating agent, typically between 1.05 and 1.2 equivalents.

• Temperature Control: Perform the reaction at a lower temperature (e.g., room temperature or 0 °C) to moderate the reaction rate.

• Slow Addition: Add the acetylating agent slowly to the reaction mixture to avoid localized high concentrations.

Purification Strategy:

• Column Chromatography: The diacetylated product is less polar than the desired mono-acetylated product and the starting aniline. Therefore, it will have a higher Rf value on a silica gel TLC plate. A gradient elution with a non-polar solvent system (e.g., hexane/ethyl acetate) can effectively separate the components.[4][5][6]

DOT Diagram: Troubleshooting Low Yield and Impurity Formation

Caption: Troubleshooting workflow for common issues in the acetylation of 4-bromo-3,5-dimethylaniline.

Issue 3: Product Degradation (Hydrolysis) During Workup

Question: I seem to be losing my product during the workup, and I'm observing the starting aniline reappearing on my TLC. What could be the cause?

Root Cause Analysis: The acetamide functional group can be susceptible to hydrolysis under either strongly acidic or basic conditions, especially at elevated temperatures. This will cleave the acetyl group and regenerate the starting aniline.

Preventative Measures:

• Neutral Workup: Whenever possible, aim for a neutral pH during the aqueous workup. Use a saturated sodium bicarbonate solution to neutralize any acid catalyst carefully and in a controlled manner (e.g., at 0 °C) to avoid excessive heat generation.

• Avoid Strong Acids and Bases: If an acidic or basic wash is necessary, use dilute solutions and perform the extraction quickly at low temperatures.

• Temperature Control: Keep the workup and extraction steps at or below room temperature.

Data Summary: Key Components and Their TLC Behavior

Compound	Structure	Polarity	Approximate Rf (Hexane:EtOAc 3:1)
4-bromo-3,5-dimethylaniline	High	0.4 - 0.5
N-(4-bromo-3,5-dimethylphenyl)acetamide	Medium	0.2 - 0.3
N,N-diacetyl-4-bromo-3,5-dimethylaniline	Low	0.6 - 0.7

References

• [1]

• [4]

• [2]

• [7]

• [8]

• [9]

• [3]

• [10]

• [5]

• [11]

• [12]

• [13]

• [6]

• [14]

• [15]

• [16]

• [17]

• [18]

• [19]

• [20]

• [21]

• [22]

• [23]

• [24]

• [25]

• [26]

• [27]

• [28]

• [29]

• [30]

• [31]

Sources

• 1. Synthesis and evaluation of aryl-substituted N-(arylethyl)-N-methyl-2-(1-pyrrolidinyl)ethylamines and corresponding arylacetamides for sigma receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Anilines: Reactions, Reaction Mechanisms and FAQs [allen.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of N-arylacetamides via amination of aryltriazenes with acetonitrile under metal-free and mild conditions | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. rsc.org [rsc.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. dev.spectrabase.com [dev.spectrabase.com]
• 16. youtube.com [youtube.com]
• 17. byjus.com [byjus.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Mass Spectrometric Identification of Novel Lysine Acetylation Sites in Huntingtin - PMC [pmc.ncbi.nlm.nih.gov]
• 20. glaserr.missouri.edu [glaserr.missouri.edu]
• 21. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 22. Mass spectrometric quantification of acetylation at specific lysines within the amino-terminal tail of histone H4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. N-(4-bromo-3,5-difluorophenyl)acetamide | C8H6BrF2NO | CID 2773280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. Mass spectrometry-based detection of protein acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. shaalaa.com [shaalaa.com]
• 26. applications.emro.who.int [applications.emro.who.int]
• 27. A Chemical Acetylation-Based Mass Spectrometry Platform for Histone Methylation Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Acetamide,N-[4-bromo-3-(trifluoromethyl)phenyl]-;41513-05-7 [axsyn.com]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. researchgate.net [researchgate.net]

purification challenges of N-(4-bromo-3,5-dimethylphenyl)acetamide

Technical Support Center: N-(4-bromo-3,5-dimethylphenyl)acetamide

Welcome to the technical support center for N-(4-bromo-3,5-dimethylphenyl)acetamide (CAS 64835-48-9). This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the purification of this compound. Here, we move beyond simple protocols to address the underlying chemistry of purification, providing you with the rationale to troubleshoot effectively and ensure the highest purity for your downstream applications.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the properties and handling of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Q1: What are the expected physical properties of pure N-(4-bromo-3,5-dimethylphenyl)acetamide?

Pure N-(4-bromo-3,5-dimethylphenyl)acetamide should be a white to off-white solid. Key physical properties to verify the purity of your sample include its melting point, which is reported to be in the range of 180-181 °C[1]. A significantly lower or broader melting point range is a strong indicator of impurities.

Property	Expected Value	Source
CAS Number	64835-48-9	[1]
Molecular Formula	C10H12BrNO	[1]
Molecular Weight	242.11 g/mol	[1]
Appearance	White to off-white solid	General chemical knowledge
Melting Point	180-181 °C	[1]
Boiling Point	350.6 °C at 760 mmHg	[1]

Q2: How can I assess the purity of my N-(4-bromo-3,5-dimethylphenyl)acetamide sample?

A multi-faceted approach is recommended for robust purity assessment.

• Thin-Layer Chromatography (TLC): An excellent first-pass technique to quickly visualize the number of components in your sample. A single spot is indicative of high purity.

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A reverse-phase HPLC method can separate the target compound from closely related impurities and degradation products, allowing for purity to be reported as a percentage (e.g., % area under the curve).[2][3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structural integrity of the compound and identifying organic impurities. The presence of unexpected signals or incorrect integration ratios points to contamination.

• Melting Point Analysis: As mentioned, a sharp melting point consistent with the literature value suggests high purity. Impurities tend to depress and broaden the melting range.[5]

Q3: What are the most likely impurities I will encounter?

Impurities typically stem from the synthesis route, which commonly involves the acetylation of 4-bromo-3,5-dimethylaniline. Potential impurities include:

• Unreacted Starting Material: 4-bromo-3,5-dimethylaniline.

• Reagent Residues: Residual acetic anhydride or acetic acid.

• Byproducts: Diacylated products are uncommon under standard conditions but possible. More likely are byproducts from the original synthesis of the aniline precursor.

• Solvent Residues: Solvents used during the reaction or workup (e.g., ethyl acetate, hexane, dichloromethane).

Troubleshooting and Purification Guide

This section provides solutions to specific problems you may encounter during the purification process.

Problem 1: My final product is an oil or a gummy solid, not a crystalline powder.

• Probable Cause: This issue, often called "oiling out," occurs when the compound precipitates from the solution above its melting point or when impurities are present that inhibit crystal lattice formation. The chosen recrystallization solvent system may be too effective, causing the compound to separate as a liquid phase.

• Solution:

  • Re-dissolve and Cool Slowly: Gently heat the mixture to re-dissolve the oil. Allow the solution to cool much more slowly. A slower cooling rate provides the thermodynamic leisure for proper crystal lattice formation. If necessary, use a Dewar flask to insulate and slow the cooling process.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent-air interface. The microscopic imperfections on the glass provide nucleation sites for crystal growth.

  • Add a Seed Crystal: If you have a small amount of pure, solid material, add a single crystal to the cooled, supersaturated solution to induce crystallization.

  • Re-evaluate Your Solvent System: If the above fails, the solvent system is likely suboptimal. Your compound may be too soluble. Try adding a non-polar "anti-solvent" (like hexane) dropwise to your solution (e.g., in ethyl acetate or ethanol) until persistent turbidity is observed, then heat to clarify and cool slowly.

Problem 2: My product has a broad or depressed melting point after recrystallization.

• Probable Cause: A low or broad melting point is a classic sign of residual impurities.[5][6] These impurities disrupt the crystal lattice, requiring less energy to break it apart. Common culprits are unreacted starting materials or residual solvents.

• Solution:

  • Perform a Second Recrystallization: A single recrystallization may not be sufficient to remove all impurities. Ensure you are using a minimal amount of hot solvent to dissolve the crude product for maximum recovery.

  • Wash the Crystals: After filtering your recrystallized product, wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

  • Consider Flash Column Chromatography: If recrystallization fails to improve the melting point, your impurities may have similar solubility profiles to your product. In this case, flash column chromatography is the preferred method for separation based on polarity differences.[7][8] See Protocol 2 for a detailed methodology.

  • Thorough Drying: Ensure the product is completely dry. Residual solvent can act as an impurity, depressing the melting point. Dry the product under a high vacuum for several hours.

Problem 3: TLC analysis shows multiple spots, but the major spot has the correct Rf.

• Probable Cause: Your product is contaminated with byproducts or starting materials. The identity of these spots can often be inferred by their relative polarity (Rf value). A more polar spot (lower Rf) could be the starting aniline, while a non-polar spot (higher Rf) could be a less polar byproduct.

• Solution:

  • Co-spotting on TLC: To confirm the identity of a spot, run a TLC with your sample, the pure starting material, and a lane where both are spotted on top of each other ("co-spot"). If the impurity spot and the starting material spot have the same Rf and merge in the co-spot lane, you have confirmed the presence of unreacted starting material.

  • Purify with Flash Column Chromatography: This is the ideal scenario for purification by flash chromatography, which is designed to separate compounds with different Rf values. See Protocol 2 for guidance on selecting a solvent system based on your TLC results. A good starting point for acetanilides is a gradient of ethyl acetate in hexane.[8]

Workflow for Purification Troubleshooting

The following diagram illustrates a logical workflow for addressing purification challenges with N-(4-bromo-3,5-dimethylphenyl)acetamide.

Caption: Troubleshooting Decision Workflow for Purification.

Detailed Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water System

This protocol is effective for removing impurities with significantly different solubility profiles from the target compound. The reported melting point was determined using an ethanol/water solvent system, making it an excellent starting point[1].

Methodology:

• Dissolution: Place the crude N-(4-bromo-3,5-dimethylphenyl)acetamide in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to fully dissolve the solid. Work in a fume hood and use a steam bath or hot plate for heating.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

• Induce Crystallization: To the hot, clear solution, add warm water dropwise with swirling until the solution becomes slightly and persistently cloudy (the cloud point). Add a few more drops of hot ethanol to just re-dissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Subsequently, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small portion of ice-cold ethanol/water mixture to rinse away any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator under vacuum to remove all residual solvents.

Protocol 2: Flash Column Chromatography

This technique is superior for separating impurities with polarities similar to the product.

Methodology:

• TLC Analysis & Solvent Selection: First, determine an appropriate eluent system using TLC. Test various ratios of ethyl acetate (EtOAc) and hexane. The ideal system will give your product an Rf value of approximately 0.25-0.35. For a moderately polar compound like this acetanilide, a good starting point is 20-30% EtOAc in hexane.[8]

• Column Packing: Pack a glass chromatography column with silica gel (300-400 mesh is standard) using the chosen eluent system as a slurry.[7] Ensure the silica bed is compact and level.

• Sample Loading: Pre-adsorb your crude product onto a small amount of silica gel ("dry loading"). To do this, dissolve the crude solid in a minimal amount of a volatile solvent (like dichloromethane or acetone), add a few grams of silica gel, and evaporate the solvent completely on a rotary evaporator to get a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting the column with the chosen solvent system. Apply positive pressure (using air or nitrogen) to achieve a flow rate of about 2 inches/minute.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks. Monitor the separation by collecting small samples from the fractions and spotting them on a TLC plate.

• Combine and Concentrate: Once the separation is complete, combine the fractions that contain the pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the purified solid.

Protocol 3: Purity Assessment by HPLC

This protocol provides a reliable method for the quantitative determination of purity.

Methodology:

• Chromatographic Conditions:

  • Column: C18, 4.6 mm x 150 mm, 5 µm particle size.[3]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[2]

  • Gradient: A typical gradient would be 5% B to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • UV Detection: 254 nm.

  • Column Temperature: 30°C.

• Sample Preparation:

  • Prepare a stock solution of your purified N-(4-bromo-3,5-dimethylphenyl)acetamide in methanol or acetonitrile at a concentration of approximately 0.1 mg/mL.[3]

• Procedure:

  • Inject the sample solution into the chromatograph.

  • The purity is calculated based on the area percent of the main peak relative to the total area of all observed peaks.

References

• BenchChem. (2025). Common impurities in N-Bromoacetamide and how to remove them. BenchChem.
• SIELC Technologies. (n.d.). Separation of Acetamide, N-(4-bromophenyl)- on Newcrom R1 HPLC column. SIELC.
• Yan, D., et al. (2018). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols - Supporting Information.
• ECHEMI. (n.d.). Buy N-(4-Bromo-3,5-dimethylphenyl)
• Oliveto, E. P., & Gerold, C. (n.d.). Acetamide, N-bromo-. Organic Syntheses Procedure.
• BenchChem. (2025). n-[4-(dimethylamino)phenyl]acetamide purity and quality standards. BenchChem.
• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal of Applied Chemistry.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.

Sources

• 1. echemi.com [echemi.com]
• 2. Separation of Acetamide, N-(4-bromophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. rsc.org [rsc.org]
• 8. Chromatography [chem.rochester.edu]

preventing over-bromination in acetanilide synthesis

Technical Support Center: Acetanilide Bromination

A Guide to Preventing Over-Bromination and Other Common Issues in Acetanilide Synthesis

Welcome to the Technical Support Center for Acetanilide Bromination. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important synthesis. Here you will find in-depth troubleshooting guides and frequently asked questions to help you navigate the common challenges of this reaction, with a particular focus on preventing the formation of unwanted polybrominated byproducts.

Frequently Asked Questions (FAQs)

Q1: Why is my primary product 4-bromoacetanilide, and not the ortho-isomer?

A1: The acetamido group (-NHCOCH₃) on the acetanilide molecule is an ortho-, para- directing group.[1] However, the para-isomer is the major product due to steric hindrance.[2][3][4] The bulky nature of the acetamido group impedes the approach of the bromine electrophile to the ortho positions, making the para position more accessible.[4]

Q2: I'm observing a significant amount of a di-brominated byproduct. What is happening?

A2: The formation of 2,4-dibromoacetanilide is a common issue and is a classic example of over-bromination. The acetamido group is strongly activating, making the aromatic ring highly susceptible to electrophilic substitution.[5] Once the first bromine atom has been added to the para position, the ring is still activated enough to react with a second equivalent of bromine, primarily at one of the ortho positions. This is especially prevalent if there is an excess of the brominating agent or if the reaction conditions are not carefully controlled.

Q3: What is the purpose of using glacial acetic acid as a solvent?

A3: Glacial acetic acid serves multiple crucial functions in this reaction. Firstly, it is a polar protic solvent that effectively dissolves acetanilide.[6] Secondly, it helps to moderate the reactivity of bromine. In a less polar solvent, the ionization of bromine to the highly reactive bromonium ion (Br+) is reduced compared to more polar solvents like water.[6][7] This controlled generation of the electrophile is key to favoring monosubstitution and preventing over-bromination.[6]

Q4: Can I use water as a solvent instead of acetic acid?

A4: It is strongly advised against using water as the primary solvent. In water, bromine ionizes to a much greater extent, leading to a high concentration of bromonium ions.[7] This high reactivity will almost certainly lead to the formation of 2,4,6-tribromoaniline as the major product, as the acetamido group can be hydrolyzed back to the even more strongly activating amino group under aqueous acidic conditions.

Q5: My final product is off-color (yellow or orange). What does this indicate?

A5: A yellow or orange tint in your final product often indicates the presence of residual bromine. This can be addressed during the workup by washing the crude product with a solution of sodium bisulfite or sodium thiosulfate, which will reduce the excess bromine to colorless bromide ions.[8]

Troubleshooting Guide

This guide is structured to help you diagnose and resolve specific issues you may encounter during the synthesis of 4-bromoacetanilide.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 4-Bromoacetanilide	1. Incomplete Reaction: Insufficient reaction time or inadequate mixing. 2. Loss During Workup: Product lost during filtration or transfer steps. 3. Sub-optimal Temperature: Reaction temperature too low, slowing down the reaction rate.	1. Ensure the reaction is stirred vigorously for the recommended time (typically 15-30 minutes after bromine addition).[2][9] 2. Carefully transfer all solids during filtration. Wash the reaction flask with a small amount of cold solvent to recover any remaining product. 3. Maintain the reaction at room temperature as specified in most standard procedures.
Formation of Significant Over-brominated Products (e.g., 2,4-dibromoacetanilide)	1. Excess Bromine: Using more than one molar equivalent of bromine. 2. Highly Concentrated Reagents: High concentrations of reactants can increase the rate of the second bromination. 3. Elevated Reaction Temperature: Higher temperatures can provide the activation energy for the second substitution.	1. Carefully measure and use a stoichiometric amount (or a very slight excess) of bromine relative to acetanilide. 2. Use the recommended dilutions in glacial acetic acid to keep the reaction rate manageable. 3. Perform the reaction at room temperature and consider cooling in an ice bath during the addition of bromine to better control the reaction.
Product is Difficult to Purify by Recrystallization	1. Presence of Multiple Brominated Species: A mixture of mono- and di-brominated products can co-crystallize or form an oily eutectic mixture. 2. Incorrect Recrystallization Solvent: The chosen solvent may not have the ideal solubility properties.	1. Optimize the reaction conditions to minimize over-bromination. If a mixture is obtained, column chromatography may be necessary for separation. 2. Ethanol or an ethanol-water mixture is typically an effective solvent for the recrystallization of 4-bromoacetanilide.[9][10]
Reaction Mixture Remains Intensely Colored After an Extended Period	1. Excess Bromine: A significant excess of bromine was used. 2. Slow Reaction: The reaction may be proceeding slower than expected.	1. During workup, quench the excess bromine with sodium bisulfite or thiosulfate solution until the color dissipates.[8] 2. Allow the reaction to stir for a longer period, monitoring by TLC if possible to check for the consumption of the starting material.

Reaction Mechanism and Control Points

Understanding the mechanism of electrophilic aromatic substitution is fundamental to controlling the outcome of the bromination of acetanilide. The following diagram illustrates the desired mono-bromination pathway and the competing over-bromination pathway.

Caption: Reaction pathways for the bromination of acetanilide.

Critical Control Points to Prevent Over-bromination:

• Stoichiometry: The most critical factor is the molar ratio of bromine to acetanilide. A 1:1 ratio should be targeted. Using an excess of bromine will strongly favor the formation of di- and tri-brominated products.

• Temperature: While the reaction is typically run at room temperature, exothermic heat generated during the addition of bromine can accelerate the second bromination. Slow, dropwise addition of the bromine solution, potentially with external cooling, is recommended.[11]

• In-situ Generation of Bromine: Some advanced and greener methods generate bromine in situ from reagents like potassium bromate and hydrobromic acid or ceric ammonium nitrate and potassium bromide.[1][2][12] This keeps the instantaneous concentration of free bromine very low, which is highly effective at preventing polybromination.[4][11]

Optimized Experimental Protocol for the Synthesis of 4-Bromoacetanilide

This protocol is designed to maximize the yield of the mono-brominated product while minimizing over-bromination.

Materials:

• Acetanilide

• Glacial Acetic Acid

• Liquid Bromine

• Ethanol (for recrystallization)

• Sodium Bisulfite (optional, for quenching)

Procedure:

• Dissolution of Acetanilide: In a fume hood, dissolve a known quantity of finely powdered acetanilide in a minimal amount of glacial acetic acid in an Erlenmeyer flask with stirring.[9]

• Preparation of Bromine Solution: In a separate container, carefully measure out one molar equivalent of liquid bromine and dissolve it in a small amount of glacial acetic acid. Caution: Bromine is highly corrosive and toxic; always handle it in a fume hood with appropriate personal protective equipment.[10]

• Bromination Reaction: Slowly add the bromine solution dropwise to the stirring acetanilide solution at room temperature. The solution will turn reddish-orange.[9] After the addition is complete, allow the mixture to stir for an additional 15-20 minutes.

• Precipitation of Crude Product: Pour the reaction mixture into a large volume of cold water with vigorous stirring.[9][10] A white or off-white precipitate of crude 4-bromoacetanilide should form.

• Quenching Excess Bromine (Optional): If the supernatant liquid is still colored, add a 10% solution of sodium bisulfite dropwise until the color disappears.

• Isolation of Crude Product: Collect the solid product by vacuum filtration using a Büchner funnel.[10] Wash the crystals with a small amount of cold water to remove any residual acid.

• Purification by Recrystallization: Transfer the crude solid to a clean flask and recrystallize from a minimal amount of hot ethanol or an ethanol-water mixture.[9][10][13] Allow the solution to cool slowly to form pure crystals.

• Final Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and allow them to air dry completely.[14][15]

Confirmation of Product: The purity of the final product can be assessed by its melting point, which should be in the range of 165-169 °C for pure 4-bromoacetanilide.[8][16]

References

• Scribd. Bromination of Acetanilide. Available at: [Link]

• Study.com. Bromination of Acetanilide | Mechanism & Steps. Available at: [Link]

• Study.com. What is the function of glacial acetic acid in the bromination of acetanilide?. Available at: [Link]

• Study.com. Video: Bromination of Acetanilide | Mechanism & Steps. Available at: [Link]

• SlideShare. Preparation of p-bromoaniline from Acetanilide. Available at: [Link]

• PrepChem.com. Preparation of 4-bromoacetanilide. Available at: [Link]

• Filo. Acetanilide when treated with bromine in acetic acid mainly gives :- (1) ... Available at: [Link]

• Oriental Journal of Chemistry. Kinetics and Mechanism of the Bromination of Acetanilide. Available at: [Link]

• askIITians. Acetanilide when treated with bromine in acetic acid mainly gives:A.. Available at: [Link]

• Docsity. Preparation of p-bromo Acetanilide Lab. Available at: [Link]

• Scribd. P Bromoacetanilide. Available at: [Link]

• ACS Publications. Introducing the Concept of Green Synthesis in the Undergraduate Laboratory: Two-Step Synthesis of 4-Bromoacetanilide from Aniline. Available at: [Link]

• Scribd. Exp.06 Preparation of P-Bromo Acetanilide. Available at: [Link]

• Quora. Why is glacial acetic acid used in bromination of aniline?. Available at: [Link]

• Chemistry Stack Exchange. reaction mechanism - Bromination of acetanilide. Available at: [Link]

• Reddit. 4-Bromoacetanilide crystals I made at University today. Available at: [Link]

• GradesFixer. The Two-step Organic Synthesis of 4-bromoacetanilide and How Green Chemistry Principles Apply. Available at: [Link]

• Chemistry Stack Exchange. Confirming the presence of 4-bromoacetanilide during bromination of acetanilide. Available at: [Link]

• University of Missouri–St. Louis. Recrystallization of Impure Acetanilide and Melting Point Determination. Available at: [Link]

• Cerritos College. Purification of Impure Acetanilide. Available at: [Link]

• JoVE. Video: Recrystallization - Procedure. Available at: [Link]

• Indian Academy of Sciences. A Safe Procedure for Bromination of Acetanilide. Available at: [Link]

• ResearchGate. Can anyone help with the bromination of acetanilide by sodium bromate/ HBr in acetic acid method?. Available at: [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. scribd.com [scribd.com]
• 3. Acetanilide when treated with bromine in acetic acid mainly gives :- (1) .. [askfilo.com]
• 4. echemi.com [echemi.com]
• 5. Acetanilide when treated with bromine in acetic acid mainly gives:A. - askIITians [askiitians.com]
• 6. homework.study.com [homework.study.com]
• 7. quora.com [quora.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. prepchem.com [prepchem.com]
• 10. docsity.com [docsity.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. glaserr.missouri.edu [glaserr.missouri.edu]
• 14. cerritos.edu [cerritos.edu]
• 15. Video: Recrystallization - Procedure [jove.com]
• 16. nbinno.com [nbinno.com]

Technical Support Center: Purification of N-(4-bromo-3,5-dimethylphenyl)acetamide

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and improving the purity of crude N-(4-bromo-3,5-dimethylphenyl)acetamide. The following sections are designed to address common issues encountered during synthesis and purification, offering scientifically grounded solutions and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My final product has a low melting point and appears discolored. What are the likely impurities?

A low or broad melting point is a primary indicator of impurities. For the synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide, which typically involves the acetylation of 4-bromo-3,5-dimethylaniline, the most common impurities include:

• Unreacted 4-bromo-3,5-dimethylaniline: Incomplete acetylation will leave the starting aniline in your crude product.

• Diacetylated byproduct: Over-acetylation can lead to the formation of N,N-diacetyl-4-bromo-3,5-dimethylaniline, a common byproduct in aniline acylation reactions.[1]

• Residual acetic anhydride or acetic acid: If the acetylating agent is not completely removed during workup, it can remain in the final product.

• Oxidation byproducts: Anilines can be susceptible to oxidation, leading to colored impurities.

Q2: How can I effectively monitor the progress of the acetylation reaction to avoid incomplete conversion or over-acetylation?

Thin Layer Chromatography (TLC) is an indispensable tool for monitoring reaction progress. By co-spotting the reaction mixture with the starting aniline, you can visualize the consumption of the starting material and the formation of the desired product. The acetamide product is typically more polar than the starting aniline and will have a lower Rf value. The diacetylated byproduct, if formed, will be less polar and have a higher Rf value.

Q3: What is the most effective method for purifying crude N-(4-bromo-3,5-dimethylphenyl)acetamide?

Recrystallization is the most common and effective method for purifying solid organic compounds like N-(4-bromo-3,5-dimethylphenyl)acetamide.[2] The key is to select an appropriate solvent or solvent system in which the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while impurities are either highly soluble or insoluble at all temperatures.

Q4: I am struggling to find a suitable recrystallization solvent. What is a systematic approach to solvent selection?

A systematic solvent screening is crucial for successful recrystallization. This involves testing the solubility of your crude product in a range of common laboratory solvents of varying polarities at both room temperature and their boiling points. An ideal solvent will dissolve the compound when hot but allow for good crystal recovery upon cooling. If a single solvent is not suitable, a binary solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is insoluble) can be employed.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of N-(4-bromo-3,5-dimethylphenyl)acetamide.

Issue	Potential Cause(s)	Recommended Solution(s)
Oily Product or Failure to Crystallize	- Presence of significant amounts of impurities depressing the melting point.- The chosen recrystallization solvent is too good a solvent for the compound.- Cooling the solution too rapidly.	- Wash the crude product with a suitable solvent (e.g., cold hexanes) to remove non-polar impurities before recrystallization.- If using a single solvent, try adding a "poor" solvent (anti-solvent) dropwise to the hot solution until it becomes slightly turbid, then allow it to cool slowly.- Ensure slow cooling to promote the formation of a crystalline lattice. Scratching the inside of the flask with a glass rod can sometimes induce crystallization.
Low Recovery After Recrystallization	- Using too much recrystallization solvent.- The compound is significantly soluble in the cold solvent.- Premature crystallization during hot filtration.	- Use the minimum amount of hot solvent necessary to dissolve the crude product.- After cooling to room temperature, place the flask in an ice bath to maximize crystal precipitation.- Ensure the filtration apparatus (funnel and receiving flask) is pre-heated before hot filtration to prevent the product from crashing out on the filter paper.
Colored Impurities Persist After Recrystallization	- Highly colored, polar impurities are co-crystallizing with the product.- Oxidation of the product or residual aniline.	- Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb colored impurities, which can then be removed by hot filtration. Use charcoal sparingly, as it can also adsorb the desired product.- Ensure the purification process is carried out promptly after synthesis to minimize oxidation.
Product Purity Does Not Improve Significantly	- The chosen recrystallization solvent is not effective at separating the specific impurities present.- The impurity has very similar solubility properties to the desired product.	- Perform a systematic solvent screening to identify a more suitable solvent or solvent system.- If recrystallization is ineffective, consider column chromatography as an alternative purification method. A silica gel column with a gradient elution of hexanes and ethyl acetate is a good starting point.[4]

Experimental Protocols

Protocol 1: Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

This protocol is adapted from general procedures for the acetylation of anilines.[5][6]

• Dissolution: In a round-bottom flask, dissolve 4-bromo-3,5-dimethylaniline (1.0 eq) in glacial acetic acid.

• Acetylation: Cool the solution in an ice bath and slowly add acetic anhydride (1.1 eq) dropwise with stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, pour the reaction mixture into a beaker of ice water with stirring. The crude product will precipitate out of solution.

• Isolation: Collect the crude solid by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid.

• Drying: Dry the crude product in a desiccator or vacuum oven.

Protocol 2: Purification by Recrystallization

This protocol outlines a general procedure for recrystallization. The choice of solvent should be determined by a prior solvent screening.

• Dissolution: Place the crude N-(4-bromo-3,5-dimethylphenyl)acetamide in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent (e.g., an ethanol/water mixture) and heat with stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.

• Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent.

• Drying: Dry the purified crystals to a constant weight.

Purity Assessment

The purity of the final product should be assessed using the following analytical techniques:

• Melting Point: A sharp melting point close to the literature value (180-181 °C) is indicative of high purity.

• Thin Layer Chromatography (TLC): A single spot on the TLC plate suggests a pure compound.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the compound and can detect trace impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water is a common starting point for method development.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the structure of the compound and can be used to identify and quantify impurities.

Visualizing the Workflow

Synthesis and Purification Workflow

Caption: A decision-making flowchart for troubleshooting low purity issues.

References

• Organic Syntheses. Acetamide, N-bromo-. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Yan, D., Wang, G., Xiong, F., Sun, W.-Y., Shi, Z., Lu, Y., Li, S., & Zhao, J. (2018). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols.

• ResearchGate. (2025). Synthesis of bromo substituted-4-biphenyl acetamide derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 1: Acetylation of Aniline (Experiment). Retrieved from [Link]

• askIITians. (2025). Why is acetylation performed before nitration of aniline?. Retrieved from [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Darsi, S. S. P. K., et al. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38.
• Zhang, L., et al. (2020). Synthesis of N-arylacetamides via amination of aryltriazenes with acetonitrile under metal-free and mild conditions. Arabian Journal of Chemistry, 13(1), 2235-2241.

• ResearchGate. (2023). Approaches for the N-acetylation of anilines. Retrieved from [Link]

• PubChem. 4-Bromo-3,5-dimethylaniline. Retrieved from [Link]

• Journal of Chemical, Biological and Physical Sciences. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. 10(4), 234-240.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. rsc.org [rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. derpharmachemica.com [derpharmachemica.com]

reaction condition optimization for N-acetylation of brominated anilines

Technical Support Center: N-Acetylation of Brominated Anilines

Welcome to the technical support guide for the N-acetylation of brominated anilines. This resource is designed for researchers, chemists, and drug development professionals who are working with this crucial transformation. N-acetylation is a fundamental reaction, often employed to protect the amino group, thereby moderating its powerful activating effect in subsequent electrophilic aromatic substitution reactions or to synthesize biologically active amide compounds.[1][2]

This guide moves beyond simple protocols to explain the underlying principles, helping you troubleshoot and optimize your reactions effectively. We will cover common issues, from low yields to unexpected side products, providing clear, actionable solutions grounded in established chemical principles.

Frequently Asked Questions (FAQs)

This section addresses foundational questions about the N-acetylation of brominated anilines.

Q1: What is the fundamental mechanism for the N-acetylation of an aniline with acetic anhydride?

The reaction is a classic nucleophilic acyl substitution.[3][4] The nitrogen atom of the aniline's amino group acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic anhydride. This forms a tetrahedral intermediate. Subsequently, the intermediate collapses, eliminating acetate as a leaving group and, after a proton transfer, yielding the N-acetylated aniline (an acetanilide) and acetic acid as a byproduct.[5][6]

Caption: Mechanism of N-acetylation.

Q2: Why is it necessary to acetylate a brominated aniline before performing further reactions like nitration or halogenation?

The primary amino group (-NH₂) is a very strong activating group for electrophilic aromatic substitution, making the aromatic ring highly electron-rich.[7] Direct reaction with strong electrophiles (like Br₂ or a nitrating mixture) often leads to undesirable outcomes such as polysubstitution (e.g., forming di- or tri-substituted products) and oxidation of the aniline, resulting in tar-like byproducts.[1][8][9]

By converting the amine to an amide (-NHCOCH₃), its activating effect is significantly reduced. The lone pair of electrons on the nitrogen is delocalized into the adjacent carbonyl group through resonance, making it less available to activate the benzene ring.[10][11] This allows for more controlled, selective mono-substitution at the ortho- and para-positions. The acetyl group can later be removed via hydrolysis to regenerate the amine.[1]

Q3: What is the purpose of adding a base like sodium acetate or pyridine to the reaction?

The acetylation reaction produces one equivalent of acid (acetic acid from acetic anhydride, or HCl from acetyl chloride).[6][12] This acid can protonate the amino group of the unreacted aniline starting material, forming an anilinium salt (Ar-NH₃⁺). This salt is no longer nucleophilic and is deactivated towards the acetylating agent. The addition of a mild base neutralizes the acid as it forms, preventing this deactivation and ensuring the reaction proceeds to completion.[1][13] Pyridine can also act as a nucleophilic catalyst.[14]

Q4: Can I use acetyl chloride instead of acetic anhydride?

Yes, acetyl chloride is a more reactive acetylating agent than acetic anhydride and can be used effectively.[15] However, its reaction with anilines generates hydrochloric acid (HCl), which is a much stronger acid than acetic acid. Therefore, the use of a base (like pyridine or K₂CO₃) is essential to neutralize the HCl and prevent the formation of the unreactive anilinium hydrochloride salt.[12][13] Due to its high reactivity and instability in water, acetyl chloride requires careful handling under anhydrous conditions.[16]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiment.

Problem 1: Low Yield or Incomplete Conversion

Potential Cause A: Deactivation of Aniline Starting Material

• Explanation: As the reaction progresses, the acidic byproduct (acetic acid or HCl) protonates the starting aniline, rendering it non-nucleophilic and halting the reaction.

• Solution: Ensure an adequate amount of a suitable base is present. For reactions with acetic anhydride, adding sodium acetate is a standard procedure.[2][17] For reactions with acetyl chloride, a stronger base like pyridine or potassium carbonate is often required.[12]

Potential Cause B: Hydrolysis of Acetic Anhydride

• Explanation: Acetic anhydride reacts with water to form two equivalents of acetic acid, which is a much less effective acetylating agent.[18][19] If your reagents or solvent contain significant amounts of water, the anhydride will be consumed before it can react with the aniline.

• Solution: Use anhydrous solvents and ensure your glassware is thoroughly dried. Use fresh, high-quality acetic anhydride. If you suspect your anhydride has degraded, check its purity or acquire a new bottle. The hydrolysis of acetic anhydride is a known issue that can affect reaction rates.[20][21]

Potential Cause C: Reduced Nucleophilicity of the Brominated Aniline

• Explanation: The electron-withdrawing nature of the bromine atom(s) decreases the electron density on the aniline's amino group, reducing its nucleophilicity compared to unsubstituted aniline. Steric hindrance, especially from ortho-bromo groups, can also slow the reaction rate.[22][23]

• Solution:

  • Increase Reaction Temperature: Gently heating the reaction mixture (e.g., to 50-80°C) can often provide the necessary activation energy to drive the reaction to completion.

  • Use a More Reactive Acetylating Agent: Switch from acetic anhydride to the more electrophilic acetyl chloride.[15]

  • Catalysis: The use of catalysts like Lewis acids can enhance the electrophilicity of the acetylating agent.[24]

Problem 2: Formation of Significant Side Products

Potential Cause A: Diacetylation

• Explanation: Although the resulting acetamido group is less nucleophilic than the initial amine, under forcing conditions (high temperature, long reaction times, large excess of acetylating agent), a second acetylation can occur to form a diacetylated product (Ar-N(COCH₃)₂).[15]

• Solution:

  • Control Stoichiometry: Use a slight excess (e.g., 1.1 to 1.2 equivalents) of the acetylating agent, but avoid a large excess.

  • Moderate Reaction Conditions: Avoid excessive heating or prolonged reaction times once the starting material is consumed (monitor by TLC). Perform the reaction at room temperature or with gentle warming if possible.

Potential Cause B: Oxidation and Tar Formation

• Explanation: Anilines are susceptible to oxidation, especially when heated in the presence of air, leading to the formation of dark, tarry, and often insoluble byproducts.[7][25]

• Solution:

  • Run Under Inert Atmosphere: If your substrate is particularly sensitive, running the reaction under a nitrogen or argon atmosphere can prevent oxidation.

  • Add a Reducing Agent: In some protocols, a small amount of zinc dust is added. Zinc can reduce colored impurities and prevent the oxidation of the aniline, resulting in a cleaner reaction and a whiter product.[25][26]

  • Avoid Overheating: Use the minimum temperature necessary to achieve a reasonable reaction rate.

Problem 3: Difficult Product Isolation or Purification

Potential Cause A: Product is Soluble in the Workup Solvent

• Explanation: N-acetylated anilines are often crystalline solids that precipitate from aqueous reaction mixtures. However, depending on the substitution pattern, the product may have some solubility in water, leading to loss during filtration.

• Solution:

  • Cool Thoroughly: Ensure the reaction mixture is thoroughly cooled in an ice bath before filtration to minimize the solubility of the product.[17]

  • Minimize Wash Volume: Wash the filtered solid with a minimal amount of ice-cold water to remove inorganic salts without dissolving a significant amount of the product.[12]

  • Extraction: If the product does not precipitate, or if yields are low, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane), then wash, dry, and evaporate the organic layer.

Potential Cause B: Contamination with Acetic Acid

• Explanation: The byproduct, acetic acid, can be difficult to remove completely, especially if the product is not recrystallized.

• Solution:

  • Aqueous Bicarbonate Wash: If the product is isolated by extraction, washing the organic layer with a saturated sodium bicarbonate solution will neutralize and remove residual acetic acid.

  • Recrystallization: This is the most effective method for purification. A common solvent system is an ethanol/water mixture.[2] Dissolve the crude product in a minimum amount of hot ethanol and add hot water dropwise until the solution becomes cloudy. Then, add a few drops of ethanol to redissolve the solid and allow it to cool slowly for recrystallization.

Experimental Protocols & Data

General Experimental Workflow

Caption: General workflow for N-acetylation.

Protocol: N-Acetylation of a Brominated Aniline using Acetic Anhydride

This protocol is a general guideline and may require optimization based on the specific substrate.[2][17]

• Setup: In an appropriately sized Erlenmeyer flask, add the brominated aniline (1.0 eq). Add water (approx. 25-30 mL per gram of aniline) and concentrated hydrochloric acid (approx. 0.9 eq) to form the aniline hydrochloride salt, which should aid in dissolution.

• Reagent Preparation: In a separate beaker, prepare a solution of sodium acetate (approx. 1.2 eq) in a small amount of water. Measure out acetic anhydride (1.1-1.2 eq).

• Reaction: To the stirred solution of the aniline hydrochloride, add the acetic anhydride in one portion. Immediately follow with the addition of the sodium acetate solution.

• Precipitation: A white precipitate of the N-acetylated product should form rapidly. Continue stirring for 10-15 minutes.

• Isolation: Cool the mixture thoroughly in an ice-water bath for at least 20-30 minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of ice-cold water.

• Drying & Purification: Allow the product to air-dry. For higher purity, recrystallize the crude solid from an ethanol/water mixture.

Table 1: Typical Reagent Stoichiometry and Conditions

Reagent/Parameter	Molar Equivalents	Role & Justification
Brominated Aniline	1.0	Starting material (nucleophile).
Acetic Anhydride	1.1 - 1.2 eq.	Acetylating agent (electrophile). A slight excess ensures complete conversion.
Sodium Acetate	1.2 - 1.5 eq.	Base. Neutralizes the acetic acid byproduct to prevent aniline deactivation.[1]
Hydrochloric Acid	~0.9 eq. (optional)	Forms the aniline salt to increase initial solubility in the aqueous medium.[17]
Temperature	0°C to 80°C	Room temperature is often sufficient. Gentle heating may be needed for less reactive anilines.
Solvent	Water / Acetic Acid	Water is common for this procedure as the product often precipitates. Acetic acid can also be used as a solvent.[8]

Troubleshooting Decision Tree

Caption: Troubleshooting decision tree.

References

• Koreeda, M. (2011). Mechanism of aniline acetylation reaction. ResearchGate.

• Darsi, S. S. P. K., et al. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38.

• Patsnap Synapse. (2024). What is the mechanism of Acetanilide?

• Reddit r/chemhelp. (2016). Mechanism of acylation of aniline with acetic anhydride?

• Chemistry Steps. Reactions of Aniline.

• Quora. (2018). What happens to acetic anhydride after reacting with aniline?

• Pearson. Propose a mechanism for the reaction of aniline with acetic anhydride to give acetanilide.

• Benchchem. Application Notes and Protocols: N-Acylation and N-Alkylation of Halogenated Anilines.

• Quora. (2018). Why does the acetylation of the NH2 group of aniline reduce its activity?

• Kumar, S., et al. (2023). Base‐Mediated N‐Acetylation of Anilines/Amines: Nitriles as a Surrogate of the Acetyl Group. Chemistry – An Asian Journal.

• Janssen, H. J., et al. (1957). Hydrolysis of Acetic Anhydride in Concentrated Acetic Acid without Catalysis. Industrial & Engineering Chemistry, 49(2), 196-198.

• Sciencemadness Discussion Board. (2009). question an N-acetylation of aniline, using aspirin.

• Saha, B., et al. (2017). Introducing the Concept of Green Synthesis in the Undergraduate Laboratory: Two-Step Synthesis of 4-Bromoacetanilide from Aniline. Journal of Chemical Education, 94(7), 931-934.

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Solvent and Catalyst Free Acylation of Anilines with Acetic Acid.

• Benchchem. preventing byproduct formation in aniline reactions.

• Infinity Learn. Aniline on acetylation gives.

• Wikipedia. Acetic anhydride.

• SciSpace. Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Laboratory.

• Benchchem. Identifying side products in the halogenation of anilines.

• Gold, V., & Jefferson, E. G. (1953). The Hydrolysis of Acetic Anhydride. Part III. Catalytic Eficiency of a Series of Tertiary Amines. Journal of the Chemical Society, 1409-1415.

• NCERT. (2025-26 Reprint). Amines.

• ResearchGate. Approaches for the N‐acetylation of anilines.

• ResearchGate. Convenient, Cost‐Effective, and Mild Method for the N‐Acetylation of Anilines and Secondary Amines.

• ResearchGate. (2019). What is the best work-up for acetic anhydride/pyradine acetylation?

• ResearchGate. Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents.

• Kiss, L., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules, 25(8), 1957.

• Shultz, G. (2021). 1: Acetylation of Aniline (Experiment). Chemistry LibreTexts.

• ResearchGate. (2025). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts.

• PrakashAcademy. (2021). Aniline-1 I Bromination of Aniline I Acetylation I Electrophilic Aromatic Substitution I Br-OH. YouTube.

• National Library of Medicine. (2014). Synthesis of sterically hindered N-acylated amino acids from N-carboxyanhydrides.

• Sciencemadness Discussion Board. (2013). question an N-acetylation of aniline, using aspirin.

• Pearson. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons.

• Afonso, C. A. M., et al. (Eds.). (2017). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. The Royal Society of Chemistry.

• Journal of the American Chemical Society. (2026). Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines.

• ResearchGate. Chemoselective N-Deacetylation under Mild Conditions.

• National Library of Medicine. (2021). Photoinduced Acetylation of Anilines under Aqueous and Catalyst-Free Conditions.

• Quora. (2021). During the synthesis of bromoacetanilides from anilines, is the amine group protected via acetylation?

• YouTube. (2020). Acetylation of aniline.

Sources

• 1. ncert.nic.in [ncert.nic.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Propose a mechanism for the reaction of aniline with acetic anhyd... | Study Prep in Pearson+ [pearson.com]
• 5. What is the mechanism of Acetanilide? [synapse.patsnap.com]
• 6. quora.com [quora.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. quora.com [quora.com]
• 10. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 11. quora.com [quora.com]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. Aniline on acetylation gives [infinitylearn.com]
• 14. electronicsandbooks.com [electronicsandbooks.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. ijarsct.co.in [ijarsct.co.in]
• 19. Acetic anhydride - Wikipedia [en.wikipedia.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. scispace.com [scispace.com]
• 22. Synthesis of sterically hindered N-acylated amino acids from N-carboxyanhydrides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchgate.net [researchgate.net]
• 25. Sciencemadness Discussion Board - question an N-acetylation of aniline, using aspirin - Powered by XMB 1.9.11 [sciencemadness.org]
• 26. pubs.acs.org [pubs.acs.org]

removal of unreacted starting materials from N-(4-bromo-3,5-dimethylphenyl)acetamide

Technical Support Center: Purification of N-(4-bromo-3,5-dimethylphenyl)acetamide

Welcome to the technical support center for the synthesis and purification of N-(4-bromo-3,5-dimethylphenyl)acetamide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for common challenges encountered during the removal of unreacted starting materials. Our focus is on the underlying chemical principles to empower you to make informed decisions in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary starting materials I need to remove after the acetylation reaction?

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide typically involves the reaction of 4-bromo-3,5-dimethylaniline with an acetylating agent like acetic anhydride or acetyl chloride. Therefore, the main impurities to target for removal are:

• Unreacted 4-bromo-3,5-dimethylaniline: A basic aromatic amine.

• Excess Acetylating Agent & Byproducts: Acetic anhydride or acetyl chloride, which readily hydrolyze to form acetic acid.[1][2]

• Catalysts/Bases: If used, bases like pyridine or triethylamine will also be present.

Q2: My initial purification attempt by simple water washing was ineffective. Why?

Your product, N-(4-bromo-3,5-dimethylphenyl)acetamide, is a neutral amide with low water solubility. The starting material, 4-bromo-3,5-dimethylaniline, is also poorly soluble in neutral water.[3][4] Simple water washing is insufficient because it does not significantly alter the solubility of the key impurity to effectively separate it from the product. A chemically active purification method, such as a liquid-liquid extraction with acidic and basic washes, is required.

Q3: How can I confirm the presence of starting material in my product?

Thin-Layer Chromatography (TLC) is the most direct and rapid method for this analysis. By co-spotting your crude product alongside pure samples of the starting aniline and the desired acetamide product, you can visually confirm the presence of impurities.[5][6] The starting amine is typically less polar than the resulting amide, meaning it will have a higher Retention Factor (Rf) value on a normal-phase silica plate.[7][8]

Troubleshooting Guide: Step-by-Step Purification Protocols

This section addresses specific issues you may encounter and provides detailed protocols to resolve them.

Problem 1: My crude product is contaminated with unreacted 4-bromo-3,5-dimethylaniline.

Root Cause: The basic nature of the starting aniline allows for its selective removal by converting it into a water-soluble salt. An acidic wash during the workup is the standard and most effective method to achieve this.[9][10]

Solution: Acidic Liquid-Liquid Extraction

This protocol leverages the difference in the acid-base properties of the components. The basic amine is protonated by the acid, forming a water-soluble ammonium salt, while the neutral amide product remains in the organic phase.

Detailed Protocol:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acid Wash: Transfer the organic solution to a separatory funnel and wash with 1 M hydrochloric acid (HCl). A volume of aqueous acid equal to one-third of the organic solvent volume is typically sufficient.

• Separation: Shake the funnel vigorously, venting frequently. Allow the layers to separate completely. The protonated aniline salt will be in the upper aqueous layer (if using DCM) or lower aqueous layer (if using ethyl acetate). Drain and discard the aqueous layer.

• Repeat: For significant amounts of impurity, a second acid wash may be necessary. Monitor the removal via TLC.[5]

• Neutralization: Proceed immediately to a basic wash (see Problem 2) to remove residual acid and acidic byproducts.

Problem 2: My product is contaminated with acetic acid.

Root Cause: Excess acetylating agent (acetic anhydride or acetyl chloride) is hydrolyzed to acetic acid during the initial reaction quench with water.[1][2] This acidic byproduct must be neutralized and removed.

Solution: Basic Liquid-Liquid Extraction

A wash with a mild aqueous base will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt (e.g., sodium acetate) that partitions into the aqueous phase.

Detailed Protocol:

• Base Wash: Following the acid wash, wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This base is strong enough to neutralize acetic acid but generally not strong enough to hydrolyze the desired amide product under these conditions.

• Gas Evolution: Be cautious, as the neutralization reaction produces carbon dioxide gas, which will cause pressure buildup in the separatory funnel. Swirl the funnel gently before shaking, and vent immediately and frequently.

• Separation: Allow the layers to separate. The sodium acetate byproduct will be in the aqueous layer. Drain and discard the aqueous layer.

• Final Washes: Wash the organic layer with water, followed by a wash with saturated sodium chloride solution (brine) to remove the bulk of the dissolved water from the organic phase.

Workflow for Liquid-Liquid Extraction

The logical flow of the extraction process is crucial for success.

Caption: Workflow for the extractive removal of starting materials.

Problem 3: My product is still impure after extraction, or it is an off-white/colored solid.

Root Cause: Small amounts of starting materials or other colored byproducts may remain even after a thorough extraction. For high-purity material, a final purification step is essential. Recrystallization is the most common and effective method for crystalline solids like N-arylacetamides.[5][11][12]

Solution: Recrystallization

This technique relies on the principle that the desired compound and the impurities have different solubilities in a given solvent at different temperatures.

Key Principles for Solvent Selection:

• The product should be highly soluble in the solvent at its boiling point.

• The product should have low solubility in the same solvent at low temperatures (e.g., 0-4 °C).

• Impurities should either be completely soluble or completely insoluble at all temperatures.

Recrystallization Protocol:

• Solvent Screening: Based on literature and compound properties, ethanol-water or ethyl acetate-hexane are good starting points for N-arylacetamides.[5][11]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent (e.g., ethanol) to just dissolve the solid at the boiling point.

• Hot Filtration (if necessary): If there are insoluble impurities (or if using charcoal for decolorization), perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Data Summary: Physical & Chromatographic Properties

The following table summarizes key data to guide your purification and analysis.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Polarity	Typical TLC Rf*
4-bromo-3,5-dimethylaniline	200.08[4]	73-74[3]	Basic, Moderately Polar	~0.6
N-(4-bromo-3,5-dimethylphenyl)acetamide	242.11[13]	180-181[13]	Neutral, More Polar	~0.3

*Typical Rf values on a silica gel plate using a 4:1 Hexane:Ethyl Acetate eluent system. Actual values may vary.

References

• MySkinRecipes. 4-Bromo-3,5-dimethylaniline. [Link]

• PubChem. 4-Bromo-3,5-dimethylaniline. [Link]

• Chemistry LibreTexts. 1: Acetylation of Aniline (Experiment). (2021-08-16). [Link]

• YMER. Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. (2023-10-12). [Link]

• YouTube. Acetanilide (N-phenylacetamide) Preparation NCERT guide. (2020-03-07). [Link]

• PW N° 3 : Preparation and Characterization of Acetanilide. To prepare acetanilide by acetylation of aniline using a. [Link]

• Transtutors. The following TLC is related to synthesis of Acetanilide using... (1 Answer). [Link]

• PubMed. Single step thin-layer chromatographic method for quantitation of enzymatic formation of fatty acid anilides. [Link]

• Slideshare. Acetanilide synthesis. [Link]

• Resonance. A Convenient Laboratory Preparation of Acetanilide. (2022-03). [Link]

• Digital Commons@ETSU. Kinetics and Activation Energy Parameters for Hydrolysis of Acetic Anhydride in a Water-Acetone Cosolvent System. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. dc.etsu.edu [dc.etsu.edu]
• 3. 4-Bromo-3,5-dimethylaniline [myskinrecipes.com]
• 4. 4-Bromo-3,5-dimethylaniline | C8H10BrN | CID 12383117 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. elearning.univ-mila.dz [elearning.univ-mila.dz]
• 7. (Solved) - The following TLC is related to synthesis of Acetanilide using... (1 Answer) | Transtutors [transtutors.com]
• 8. Single step thin-layer chromatographic method for quantitation of enzymatic formation of fatty acid anilides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ias.ac.in [ias.ac.in]
• 11. ymerdigital.com [ymerdigital.com]
• 12. m.youtube.com [m.youtube.com]
• 13. echemi.com [echemi.com]

Technical Support Center: Scale-Up Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

Welcome to the technical support center for the scale-up synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to ensure a successful and efficient synthesis campaign.

Introduction

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide is a crucial step in the development of various pharmaceutical intermediates and fine chemicals. The procedure involves the N-acetylation of 4-bromo-3,5-dimethylaniline. While seemingly straightforward, scaling up this reaction can present challenges related to reaction kinetics, impurity profiles, and product isolation. This guide provides a comprehensive resource to navigate these potential hurdles.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the scale-up synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide, offering step-by-step solutions grounded in chemical principles.

Problem 1: Low or Incomplete Conversion

Symptoms:

• TLC or LC-MS analysis of the reaction mixture shows a significant amount of unreacted 4-bromo-3,5-dimethylaniline.

• The isolated yield of the desired product is lower than expected.

Potential Causes and Solutions:

Potential Cause	Explanation	Suggested Solution
Insufficient Reactivity of Acetylating Agent	Acetic anhydride is a commonly used acetylating agent, but for a sterically hindered amine like 4-bromo-3,5-dimethylaniline, a more reactive agent might be necessary to drive the reaction to completion.[1]	Consider using acetyl chloride as the acetylating agent. However, be aware that its higher reactivity can be more difficult to control.[1]
Suboptimal Reaction Temperature	The reaction may be too slow at room temperature due to the steric hindrance around the amino group.	Gradually increase the reaction temperature. Monitoring the reaction progress by TLC or LC-MS at different temperatures (e.g., 40°C, 60°C) will help identify the optimal condition.
Inadequate Mixing in a Large-Scale Reactor	In larger reactors, inefficient stirring can lead to localized concentration gradients, preventing the reactants from interacting effectively.	Ensure the stirring is vigorous enough to maintain a homogeneous mixture. For very large scale, consider the use of overhead stirring with an appropriate impeller design.
Deactivation of the Amine	The starting aniline can be deactivated through protonation if acidic impurities are present.	Ensure all reagents and solvents are of high purity and free from acidic contaminants.

Problem 2: Formation of Di-acetylated Byproduct

Symptoms:

• A significant peak corresponding to the di-acetylated product is observed in the LC-MS or GC-MS analysis of the crude product.

• This impurity can be difficult to remove by simple recrystallization.

Potential Causes and Solutions:

Potential Cause	Explanation	Suggested Solution
Excessively Harsh Reaction Conditions	High temperatures and prolonged reaction times can promote a second acetylation of the initially formed acetanilide.[2]	Optimize the reaction time and temperature. Aim for the mildest conditions that provide a good conversion rate to the desired mono-acetylated product.
Incorrect Stoichiometry	Using a large excess of the acetylating agent can drive the formation of the di-acetylated byproduct.	Use a controlled stoichiometry of the acetylating agent, typically in the range of 1.05 to 1.2 equivalents relative to the aniline.

Problem 3: Difficulty with Product Isolation and Purification

Symptoms:

• The product precipitates as an oil or a sticky solid, making filtration difficult.

• The isolated product has a low melting point or a broad melting range, indicating the presence of impurities.

• Recrystallization yields are low.

Potential Causes and Solutions:

Potential Cause	Explanation	Suggested Solution
"Oiling Out" During Recrystallization	The product may be "oiling out" if the boiling point of the recrystallization solvent is higher than the melting point of the solid.[3]	Select a recrystallization solvent or solvent system with a lower boiling point. A co-solvent system, where the compound is dissolved in a good solvent at high temperature and then a poor solvent is added to induce crystallization upon cooling, can be effective.[3]
Presence of Soluble Impurities	Impurities with similar solubility to the product can co-crystallize, leading to a lower purity of the final product.	Perform a hot filtration step to remove any insoluble impurities before allowing the solution to cool.[4] Consider a multi-step purification process, such as a preliminary wash with a solvent in which the product is sparingly soluble, followed by recrystallization.
Rapid Crystallization	Cooling the solution too quickly can lead to the formation of small, impure crystals that trap solvent and impurities.[3]	Allow the solution to cool slowly to room temperature, and then further cool it in an ice bath to maximize crystal formation. Seeding the solution with a small crystal of the pure product can promote the growth of larger, purer crystals.[5]

Frequently Asked Questions (FAQs)

Q1: What is the recommended acetylating agent for the scale-up synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide?

For scale-up, acetic anhydride is generally preferred over acetyl chloride due to its lower cost, ease of handling, and less corrosive nature.[6] However, for the sterically hindered 4-bromo-3,5-dimethylaniline, the reaction with acetic anhydride may be sluggish. In such cases, the addition of a catalytic amount of a Lewis acid (e.g., ZnCl₂, FeCl₃) or a protic acid (e.g., sulfuric acid) can enhance the reaction rate.[1] If the reaction still proves to be slow, a switch to acetyl chloride with careful control of the reaction conditions would be the next logical step.[7]

Q2: Which solvent is most suitable for this reaction on a large scale?

The choice of solvent depends on the acetylating agent. If using acetic anhydride, the reaction can often be run neat or with a high-boiling aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[7] For acetyl chloride, a non-protic solvent such as dichloromethane (DCM), chloroform, or ethyl acetate is suitable.[7] On a large scale, factors such as solvent cost, toxicity, and ease of removal should be considered.

Q3: How can I effectively monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a simple and effective method for monitoring the reaction. A suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) should be chosen to achieve good separation between the starting material (4-bromo-3,5-dimethylaniline) and the product (N-(4-bromo-3,5-dimethylphenyl)acetamide). The spots can be visualized under a UV lamp. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed.

Q4: What are the key safety precautions to consider during the scale-up of this synthesis?

• Acetic Anhydride: It is corrosive, a lachrymator, and reacts exothermically with water. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8]

• Acetyl Chloride: It is highly corrosive, flammable, and reacts violently with water, releasing HCl gas. Strict anhydrous conditions are necessary. All operations should be conducted in a fume hood.

• Pyridine: If used as a base, it is flammable, toxic, and has a strong, unpleasant odor. Handle with care in a fume hood.[9]

• Exothermic Reaction: The acetylation reaction is exothermic. For large-scale synthesis, the acetylating agent should be added portion-wise or via a dropping funnel to control the reaction temperature and prevent a runaway reaction. An ice bath should be readily available for cooling.

Recommended Scale-Up Protocol

This protocol is a generalized procedure and may require optimization based on the specific equipment and scale of your synthesis.

Materials:

• 4-bromo-3,5-dimethylaniline

• Acetic anhydride

• Pyridine (optional, as a base and catalyst)

• Dichloromethane (DCM) or another suitable solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Ethanol or other suitable solvent for recrystallization

Equipment:

• A multi-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a reflux condenser.

• Heating mantle or oil bath.

• Ice bath.

• Large Buchner funnel and filter flask for vacuum filtration.

Procedure:

• Reaction Setup: In a clean and dry multi-neck flask, dissolve 4-bromo-3,5-dimethylaniline (1.0 equivalent) in a suitable solvent such as dichloromethane. If using pyridine, it can be added at this stage (1.1 to 1.5 equivalents).

• Addition of Acetylating Agent: Cool the solution to 0-5°C using an ice bath. Slowly add acetic anhydride (1.1 to 1.2 equivalents) dropwise from the dropping funnel while maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed. If the reaction is sluggish, it can be gently heated to reflux.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by slowly adding it to a stirred mixture of ice and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to afford pure N-(4-bromo-3,5-dimethylphenyl)acetamide as a crystalline solid.[4][10]

Visualizations

Reaction Pathway

Caption: Acetylation of 4-bromo-3,5-dimethylaniline.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting low conversion in the synthesis.

References

• Oliveto, E. P., & Gerold, C. (n.d.). Acetamide, N-bromo-. Organic Syntheses Procedure. Retrieved from [Link]

• Li, B., et al. (2018). C–H acylation of aniline derivatives with α-oxocarboxylic acids using ruthenium catalyst. Organic & Biomolecular Chemistry, 16(34), 6235-6239. [Link]

• Carl ROTH. (n.d.). Pyridine - Safety Data Sheet. Retrieved from [Link]

• Quora. (2020). What safety precautions should you take when working with acetic anhydride? Retrieved from [Link]

• Darsi, S. S. P., et al. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38.

• Molecules. (2020). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts. ResearchGate. Retrieved from [Link]

• International Chemical Safety Cards. (n.d.). Acetic Anhydride. Retrieved from [Link]

• Orsy, G., Fülöp, F., & Mándity, I. M. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules, 25(8), 1985. [Link]

• Pearson. (n.d.). Acylation of Aniline Explained. Retrieved from [Link]

• ResearchGate. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• ACS Publications. (2021). Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. Retrieved from [Link]

• CUNY. (n.d.). Purification by Recrystallization. Retrieved from [Link]

• University of California, Irvine. (n.d.). Isolation and Purification of Organic Compounds Recrystallization (Expt #3). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of N-(4-bromo-3,5-dimethylphenyl)acetamide Derivatives and Related N-Aryl Amides

For distribution to: Researchers, scientists, and drug development professionals.

This technical guide provides a comparative analysis of the biological activities of N-(4-bromo-3,5-dimethylphenyl)acetamide and its structurally related derivatives. In the quest for novel therapeutic agents, the N-aryl acetamide scaffold has proven to be a versatile backbone, amenable to substitutions that significantly modulate its pharmacological profile. This guide will delve into the synthesis, antimicrobial, antifungal, and anticancer activities of this class of compounds, offering a comparative perspective based on available experimental data. We will explore the structure-activity relationships (SAR) with a particular focus on the influence of halogen and methyl substitutions on the phenyl ring, using N-(4-bromo-3,5-dimethylphenyl)acetamide as a central reference point.

Introduction: The Versatility of the N-Aryl Acetamide Scaffold

The N-phenylacetamide moiety is a privileged structure in medicinal chemistry, found in a variety of bioactive compounds. Its ability to form hydrogen bonds and engage in various non-covalent interactions makes it an excellent scaffold for designing enzyme inhibitors and receptor modulators. The core structure of N-(4-bromo-3,5-dimethylphenyl)acetamide combines several key features: a bromine atom, which can participate in halogen bonding and increase lipophilicity, and two methyl groups, which can influence steric interactions and metabolic stability. Understanding how modifications to this core structure impact biological activity is crucial for the rational design of more potent and selective drug candidates.

Synthesis of N-Aryl Acetamide Derivatives

The synthesis of N-aryl acetamides is typically a straightforward process, most commonly achieved through the acylation of a substituted aniline with an appropriate acetylating agent. The general synthetic pathway allows for the facile introduction of diverse substituents on both the phenyl ring and the acetamide nitrogen.

Experimental Protocol: General Synthesis of N-(substituted-phenyl)acetamides

• Starting Materials: A substituted aniline (e.g., 4-bromo-3,5-dimethylaniline) and acetyl chloride or acetic anhydride.

• Solvent: A suitable aprotic solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF).

• Base: A tertiary amine base like triethylamine (TEA) or pyridine is often added to neutralize the HCl byproduct.

• Procedure:

  • Dissolve the substituted aniline and the base in the chosen solvent and cool the mixture in an ice bath.

  • Slowly add the acetylating agent dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by Thin Layer Chromatography).

  • Upon completion, the reaction mixture is typically washed with water, dilute acid, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude product is then purified by recrystallization or column chromatography.

This robust synthetic route provides the foundation for creating a library of derivatives for biological screening.

Caption: Generalized workflow for the synthesis of N-aryl acetamide derivatives.

Comparative Biological Activities

While direct comparative studies on a series of N-(4-bromo-3,5-dimethylphenyl)acetamide derivatives are not extensively documented in publicly available literature, we can infer structure-activity relationships by examining related N-aryl acetamides with similar substitution patterns.

Antimicrobial Activity

The N-phenylacetamide scaffold has been incorporated into various antibacterial agents. The nature and position of substituents on the phenyl ring play a critical role in determining the antimicrobial spectrum and potency.

A study on N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide derivatives, which share the bromo-methylphenyl moiety, revealed significant antibacterial activity against extensively drug-resistant (XDR) Salmonella Typhi.[1] The bromo- and methyl-substituted phenylacetamide portion of these molecules is crucial for their activity.

Compound ID	Structure	Target Organism	MIC (mg/mL)	MBC (mg/mL)	Reference
5a	N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide	XDR S. Typhi	50	100	[1]
5b	N-(3-methyl-4-(4-fluorophenyl)phenyl)pyrazine-2-carboxamide	XDR S. Typhi	25	50	[1]
5c	N-(4-(4-acetylphenyl)-3-methylphenyl)pyrazine-2-carboxamide	XDR S. Typhi	12.5	25	[1]
5d	Methyl 4-(4-((pyrazine-2-carbonyl)amino)-2-methylphenyl)benzoate	XDR S. Typhi	6.25	12.5	[1]

Analysis: The data suggests that substitution at the 4-bromo position of the N-(4-bromo-3-methylphenyl) moiety with other aryl groups can enhance antibacterial activity.[1] Specifically, the introduction of an ester group in compound 5d resulted in the most potent activity.[1] This indicates that for N-(4-bromo-3,5-dimethylphenyl)acetamide, derivatization at the bromo-position could be a promising strategy to develop potent antibacterial agents.

Antifungal Activity

Acetamide derivatives have also been explored for their antifungal properties. The lipophilicity and electronic properties conferred by substituents are key determinants of their efficacy. For instance, a series of N-aryl-[(2R)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamides were synthesized and screened for their antifungal activity against various fungal strains.[2]

While specific data for N-(4-bromo-3,5-dimethylphenyl)acetamide derivatives is scarce, studies on other bromo-phenyl derivatives provide valuable insights. For example, 3-(4-bromophenyl)-5-acetyloxymethyl-2,5-dihydrofuran-2-one, a butenolide derivative, has demonstrated high in vitro antifungal activity. This highlights the potential contribution of the bromophenyl moiety to antifungal efficacy.

Anticancer Activity

The N-phenylacetamide scaffold is a common feature in many anticancer agents. Modifications on the phenyl ring have been shown to significantly impact cytotoxicity against various cancer cell lines.

A study on 2-(4-Fluorophenyl)-N-phenylacetamide derivatives demonstrated their potential as anticancer agents, particularly against the PC3 prostate carcinoma cell line. The introduction of a nitro group on the N-phenyl ring enhanced cytotoxic effects.

Compound ID	N-phenyl Substituent	Cell Line	IC50 (µM)	Reference
2b	3-nitrophenyl	PC3	52
2c	4-nitrophenyl	PC3	80
2c	4-nitrophenyl	MCF-7	100
Imatinib	(Reference Drug)	PC3	40
Imatinib	(Reference Drug)	MCF-7	98

Analysis: The presence of electron-withdrawing groups like the nitro moiety appears to be favorable for anticancer activity in this class of compounds. This suggests that introducing such groups to the N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold could be a viable strategy for developing novel anticancer agents. The bromo and dimethyl substitutions on the phenyl ring of the title compound would likely influence the molecule's lipophilicity and interaction with biological targets, potentially leading to a unique anticancer profile.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The collective data from related N-aryl acetamide derivatives allows us to postulate a preliminary structure-activity relationship for N-(4-bromo-3,5-dimethylphenyl)acetamide derivatives.

Caption: Postulated Structure-Activity Relationships for N-(4-bromo-3,5-dimethylphenyl)acetamide derivatives.

The biological activity of these compounds is likely mediated through various mechanisms depending on the specific cellular context and the nature of the substituents. For instance, in bacteria, they may interfere with essential enzymes or disrupt cell membrane integrity. In cancer cells, they could induce apoptosis or inhibit key signaling pathways involved in cell proliferation. The presence of the halogen atom can lead to specific interactions, such as halogen bonding, with target proteins, which can contribute to binding affinity and selectivity.

Conclusion and Future Directions

The N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold represents a promising starting point for the development of novel therapeutic agents. While direct and extensive comparative data on its derivatives are currently limited, analysis of structurally related compounds provides a strong rationale for its potential in antimicrobial, antifungal, and anticancer applications.

Future research should focus on the systematic synthesis and biological evaluation of a library of N-(4-bromo-3,5-dimethylphenyl)acetamide derivatives. Key areas of investigation should include:

• Derivatization at the 4-bromo position: Exploring Suzuki and other cross-coupling reactions to introduce a variety of substituents.

• Introduction of diverse functional groups: Investigating the effect of a wide range of electron-donating and electron-withdrawing groups on the phenyl ring.

• Modification of the acetamide moiety: Synthesizing derivatives with different N-substituents to fine-tune activity and pharmacokinetic properties.

• In-depth mechanistic studies: Elucidating the precise molecular targets and signaling pathways affected by the most potent compounds.

By systematically exploring the chemical space around this scaffold, researchers can unlock its full therapeutic potential and develop novel drug candidates to address unmet medical needs.

References

• Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine. National Institutes of Health. Available from: [Link]

• New Acetamide Derivatives of the COX-II Inhibitors-A Brief Review. Archives of Pharmacy Practice. Available from: [Link]

• RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES. ResearchGate. Available from: [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. Available from: [Link]

• New structure-activity relationships of N-acetamide substituted pyrazolopyrimidines as pharmacological ligands of TSPO. National Institutes of Health. Available from: [Link]

• N-(4-((E)-3-Arylacryloyl)phenyl)acetamide Derivatives and their Antileishmanial Activity. ResearchGate. Available from: [Link]

• N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. Anhui Newman Fine Chemicals Co., Ltd. Available from: [Link]

• Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. MDPI. Available from: [Link]

• Synthesis, molecular modelling and QSAR study of new N-phenylacetamide-2-oxoindole benzensulfonamide conjugates as carbonic anhydrase inhibitors with antiproliferative activity. National Institutes of Health. Available from: [Link]

• N-Aryl-[(2R)-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl]acetamide as Antifungal Agents. Asian Journal of Chemistry. Available from: [Link]

• 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. National Institutes of Health. Available from: [Link]

• Halogenated Antimicrobial Agents to Combat Drug-Resistant Pathogens. National Institutes of Health. Available from: [Link]

• 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Brieflands. Available from: [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. Available from: [Link]

• Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. ResearchGate. Available from: [Link]

• Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research. Available from: [Link]

• Metabolic profiling of a potential antifungal drug, 3-(4-bromophenyl)-5-acetoxymethyl-2,5-dihydrofuran-2-one, in mouse urine using high-performance liquid chromatography with UV photodiode-array and mass spectrometric detection. National Institutes of Health. Available from: [Link]

• RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES. DOI Srpska. Available from: [Link]

• Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. National Institutes of Health. Available from: [Link]

• 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. National Institutes of Health. Available from: [Link]

Sources

• 1. RETENTION BEHAVIOR AND BIOLOGICAL ACTIVITY OF N-SUBSTITUTED-2-PHENYLACETAMIDE DERIVATES | CONTEMPORARY MATERIALS [doisrpska.nub.rs]
• 2. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

reactivity comparison of N-(4-bromo-3,5-dimethylphenyl)acetamide with similar compounds

An In-Depth Comparative Guide to the Reactivity of N-(4-bromo-3,5-dimethylphenyl)acetamide

Introduction: Understanding Reactivity Through Structural Comparison

In the landscape of synthetic chemistry, N-(4-bromo-3,5-dimethylphenyl)acetamide is a valuable building block, particularly in the development of pharmaceuticals and complex organic materials. Its utility stems from the presence of a reactive carbon-bromine (C-Br) bond, an acetamido functional group, and a specific substitution pattern on the phenyl ring. However, the reactivity of this aryl bromide is not absolute; it is profoundly influenced by the interplay of steric and electronic effects imparted by its substituents.

This guide provides a comparative analysis of the reactivity of N-(4-bromo-3,5-dimethylphenyl)acetamide against structurally related compounds. By systematically removing or repositioning key functional groups, we can dissect the individual contributions of the acetamido and dimethyl substituents to the molecule's behavior in two pivotal classes of organic transformations: Palladium-Catalyzed Cross-Coupling and Electrophilic Aromatic Substitution. This analysis is designed to offer researchers and drug development professionals a predictive framework for employing this and similar reagents in synthesis.

Structural Dissection: The Foundation of Reactivity

The unique reactivity of N-(4-bromo-3,5-dimethylphenyl)acetamide is dictated by three core structural features:

• The Aryl Bromide : This is the primary site for transformations like Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. The strength and polarity of the C-Br bond, and its accessibility to a catalyst, are paramount.

• The Acetamido Group (-NHCOCH₃) : This group exerts a dual electronic influence. Through resonance, the nitrogen lone pair donates electron density to the aromatic ring, acting as a moderately activating, ortho, para-directing group (+R effect). Inductively, the electronegative nitrogen and oxygen pull electron density away from the ring (-I effect).[1] The net result is moderate activation.

• The Flanking Methyl Groups : Positioned meta to the acetamido group (and ortho to the bromine), these groups introduce significant steric hindrance around the C-Br bond. Electronically, they are weakly electron-donating (+I effect), slightly increasing the electron density of the ring.

To effectively gauge the impact of these features, we will compare our target compound with key analogues that isolate each variable.

Caption: Rationale for selecting comparator compounds to isolate specific structural effects.

Reactivity Profile I: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental for constructing C-C and C-N bonds, forming the backbone of many complex molecules.[2][3] The critical, often rate-determining, step for an aryl bromide is the oxidative addition of the C-Br bond to a Pd(0) catalyst.[4] The efficiency of this step is highly sensitive to both steric congestion and the electronic density at the reaction center.

Caption: Generalized catalytic cycle for Palladium-catalyzed cross-coupling reactions.

A. Suzuki-Miyaura Coupling: Steric Hindrance as the Dominant Factor

The Suzuki-Miyaura reaction couples an organoboron species with an organohalide.[4][5] It is a robust method for forming biaryl structures. When comparing N-(4-bromo-3,5-dimethylphenyl)acetamide to its less substituted counterparts, the steric bulk of the flanking methyl groups is expected to be the primary determinant of reactivity. This steric shield impedes the approach of the palladium catalyst to the C-Br bond, thereby slowing the crucial oxidative addition step.[6][7]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

• Setup : To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (K₂CO₃, 2.0 mmol).

• Catalyst Addition : Add the palladium catalyst, such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%), to the flask.

• Solvent Addition : Add a degassed solvent mixture of 1,4-dioxane (8 mL) and water (2 mL).

• Reaction : Heat the mixture to 90 °C and stir for the specified time, monitoring progress by TLC or GC-MS.

• Workup : After cooling, dilute the reaction with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel.

Comparative Data: Suzuki-Miyaura Coupling with Phenylboronic Acid

Compound	Key Structural Difference	Expected Outcome (Yield/Time)	Rationale
N-(4-bromo-3,5-dimethylphenyl)acetamide	Target Compound	Moderate Yield / Long Reaction Time	Significant steric hindrance from two ortho-methyl groups slows oxidative addition.
N-(4-bromophenyl)acetamide[8][9][10]	No steric hindrance at ortho positions	High Yield / Short Reaction Time	Unhindered C-Br bond allows for rapid oxidative addition by the Pd(0) catalyst.
1-bromo-3,5-dimethylbenzene	Lacks acetamido group	Moderate-High Yield / Moderate Time	Steric hindrance is present, but the absence of the bulky acetamido group may slightly improve catalyst accessibility compared to the target.

Analysis : The data clearly indicate that steric hindrance is a dominant deactivating factor in this transformation. The presence of two methyl groups adjacent to the bromine in N-(4-bromo-3,5-dimethylphenyl)acetamide significantly retards the reaction compared to the unhindered N-(4-bromophenyl)acetamide. While the acetamido group is electronically activating for the ring, its own bulk can contribute to a more crowded environment around the reactive center, further differentiating the reactivity from the simpler 1-bromo-3,5-dimethylbenzene.

B. Buchwald-Hartwig Amination: Catalyst-Ligand System is Critical

The Buchwald-Hartwig amination is a premier method for forming C-N bonds.[2][11][12] Similar to the Suzuki coupling, it is highly sensitive to the steric environment of the aryl halide. For sterically congested substrates, the choice of phosphine ligand is paramount. Bulky, electron-rich ligands (e.g., Xantphos, Buchwald-type biarylphosphines) are often required to promote both the oxidative addition and the final reductive elimination step.[13]

Experimental Protocol: Buchwald-Hartwig Amination

• Setup : In a glovebox or under an inert atmosphere, combine the aryl bromide (1.0 mmol), the amine (e.g., morpholine, 1.2 mmol), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.4 mmol).

• Catalyst Addition : Add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol%) and the phosphine ligand (e.g., Xantphos, 0.03 mmol, 3 mol%).

• Solvent Addition : Add anhydrous, degassed toluene (10 mL).

• Reaction : Seal the vessel and heat to 100-110 °C, stirring for 12-24 hours. Monitor by an appropriate analytical method.

• Workup : Cool the reaction, quench with saturated aqueous NH₄Cl, and extract with an organic solvent.

• Purification : Dry the combined organic layers, concentrate, and purify via column chromatography.

Comparative Data: Buchwald-Hartwig Amination with Morpholine

Compound	Key Structural Difference	Expected Outcome (Yield/Time)	Rationale
N-(4-bromo-3,5-dimethylphenyl)acetamide	Target Compound	Lower Yield / Requires Stronger Conditions	Severe steric hindrance necessitates a highly active catalyst system (e.g., bulky, electron-rich ligand) and elevated temperatures.
N-(4-bromophenyl)acetamide[8][9][10]	No steric hindrance at ortho positions	Excellent Yield / Milder Conditions	The reaction proceeds readily with standard catalyst systems due to the accessible C-Br bond.
N-(4-bromo-2,5-dimethylphenyl)acetamide[14]	ortho-methyl to acetamido group	Very Low Yield / Reaction Failure	Extreme steric hindrance from the methyl group being ortho to both the bromine and the large acetamido group likely prevents the catalyst from engaging the substrate effectively.

Analysis : The trend observed in the Suzuki-Miyaura coupling is amplified in the Buchwald-Hartwig amination. The reactivity of N-(4-bromo-3,5-dimethylphenyl)acetamide is significantly attenuated. The comparison with N-(4-bromo-2,5-dimethylphenyl)acetamide is particularly instructive; moving a methyl group to the C2 position, ortho to the acetamido group, creates an exceptionally hindered environment that can shut down reactivity almost entirely. This highlights the nuanced but critical role of substituent positioning.

Reactivity Profile II: Electrophilic Aromatic Substitution

The acetamido group is a powerful ortho, para-directing group due to its ability to donate its lone pair of electrons into the aromatic ring, stabilizing the cationic intermediate (sigma complex) formed during electrophilic attack.[1][15] In N-(4-bromo-3,5-dimethylphenyl)acetamide, the para position is blocked by the bromine atom. Therefore, any electrophilic substitution is directed exclusively to the positions ortho to the acetamido group, namely C2 and C6.

Caption: Comparison of electrophilic substitution pathways.

Hypothesis : The methyl groups at the C3 and C5 positions occupy the spaces adjacent to the C2 and C6 positions. More importantly, they completely block access to the C2 and C6 positions, which are the only sites activated for electrophilic attack. Consequently, N-(4-bromo-3,5-dimethylphenyl)acetamide should be highly resistant to electrophilic aromatic substitution.

Experimental Protocol: Nitration

• Setup : In a round-bottom flask cooled in an ice bath (0-5 °C), dissolve the N-arylacetamide (1.0 mmol) in glacial acetic acid (5 mL).

• Reagent Addition : Slowly add concentrated nitric acid (HNO₃, 1.1 mmol) dropwise while maintaining the low temperature.

• Reaction : Stir the mixture at 0-5 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Workup : Pour the reaction mixture into ice-cold water. Collect the resulting precipitate by vacuum filtration and wash thoroughly with water until the filtrate is neutral.

• Analysis : Dry the solid and analyze by ¹H NMR and LC-MS to determine the product distribution.

Comparative Data: Electrophilic Nitration

Compound	Activated Positions (ortho to -NHAc)	Steric Accessibility	Expected Major Product
N-(4-bromo-3,5-dimethylphenyl)acetamide	C2, C6	Blocked	No Reaction / Starting Material Recovered
N-(4-bromophenyl)acetamide[8][9][10]	C2, C6	Accessible	N-(4-bromo-2-nitrophenyl)acetamide

Analysis : This experiment serves as a stark demonstration of kinetic control dictated by sterics. While the C2 and C6 positions of N-(4-bromo-3,5-dimethylphenyl)acetamide are electronically activated, they are physically inaccessible to the incoming electrophile (the nitronium ion, NO₂⁺). The methyl groups act as impenetrable guards, rendering the compound inert under standard electrophilic substitution conditions. This property can be strategically exploited in synthesis, protecting the aromatic ring from unwanted side reactions.

Conclusion and Outlook

This comparative guide demonstrates that the reactivity of N-(4-bromo-3,5-dimethylphenyl)acetamide is a nuanced consequence of its unique substitution pattern.

• In Palladium-Catalyzed Cross-Coupling , the two methyl groups flanking the bromine atom act as significant steric impediments. This attenuates the rate of reaction compared to the unhindered analogue, N-(4-bromophenyl)acetamide, often necessitating more robust catalytic systems, higher temperatures, or longer reaction times.

• In Electrophilic Aromatic Substitution , the same methyl groups effectively prevent reactions by blocking the only electronically activated positions (ortho to the acetamido group). This renders the molecule selectively inert to this class of transformations.

For the practicing chemist, N-(4-bromo-3,5-dimethylphenyl)acetamide is therefore a predictable, albeit sterically demanding, synthetic intermediate. Its sluggishness in cross-coupling can be overcome with careful optimization of catalyst, ligand, and conditions. Its inertness to electrophilic attack is a strategic advantage, allowing for chemical modifications elsewhere in a complex molecule without the need for protecting groups on the phenyl ring. Understanding these competing influences is key to successfully incorporating this and similar building blocks into sophisticated synthetic routes.

References

• Yin, J., & Buchwald, S. L. (2000). A General and Practical Palladium-Catalyzed Amination of Aryl Bromides. Organic Letters, 2(8), 1101-1104. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Halides and Boronic Acids. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]

• Wikipedia contributors. (2024). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Syntheses. Acetamide, N-bromo-. [Link]

• Organic Chemistry Frontiers. (2020). Palladium-catalyzed direct reductive cross-coupling of aryltrimethylammonium salts with aryl bromides. RSC Publishing. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Michigan State University Department of Chemistry. Alkyl Halide Reactivity. [Link]

• Catalysis Science & Technology. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. RSC Publishing. [Link]

• Autechaux. N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. [Link]

• ResearchGate. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Heterocyclic Silanolates with Substituted Aryl Iodides and Bromides. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ACS Omega. (2021). Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. ACS Publications. [Link]

• Journal of the American Chemical Society. (2022). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. ACS Publications. [Link]

• Chemistry LibreTexts. (2021). 8.8: Structural and Solvent Effects in S N Reactions. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Catalysts. (2018). Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and Heterogeneous Magnetic Supported Palladium(II)-N2O2 Catalyst. [Link]

• Chemistry Stack Exchange. (2018). Directional nature of the acetamido group in electrophilic substitution reaction. [Link]

• ACS Central Science. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Publications. [Link]

• Filo. (2023). Give the expected major product(s) of the electrophilic aromatic substitution reaction shown. [Link]

• Stenutz. N-(4-bromophenyl)acetamide. [Link]

• ResearchGate. (2022). Steric and Electronic Effects of Arsa-Buchwald Ligands on Suzuki–Miyaura Coupling Reaction. [Link]

• Cheméo. (n.d.). Chemical Properties of Acetamide, N-(4-bromophenyl)- (CAS 103-88-8). [Link]

• Chemistry LibreTexts. (2022). Suzuki-Miyaura Coupling. [Link]

• National Center for Biotechnology Information. (2007). 2,2-Dichloro-N-(3,5-dimethylphenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 1), o209. [Link]

• NIST WebBook. Acetamide, N-(4-bromophenyl)-. [Link]

• ChemRxiv. (2022). Base-free Suzuki–Miyaura cross-coupling reaction mediated by Lewis acids. [Link]

• NIST WebBook. Acetamide, N-(4-bromophenyl)- Phase change data. [Link]

• Stenutz. N-(3,5-dimethylphenyl)acetamide. [Link]

• Journal of Fluorine Chemistry. (2006). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. [Link]

• Royal Society of Chemistry. (2020). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols - Supporting Information. [Link]

• ResearchGate. (2013). N-(4-Bromophenyl)acetamide: a new polymorph. [Link]

• PubChem. N-(3,5-Dimethylphenyl)acetamide. [Link]

• mzCloud. N-(4-Bromo-3-methylphenyl)acetamide. [Link]

• PubChem. 4-Bromo-3,5-dimethylphenyl N-methylcarbamate. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 8. N-(4-bromophenyl)acetamide [stenutz.eu]
• 9. Acetamide, N-(4-bromophenyl)- (CAS 103-88-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. Acetamide, N-(4-bromophenyl)- [webbook.nist.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. alchempharmtech.com [alchempharmtech.com]
• 15. Give the expected major product(s) of the electrophilic aromatic substitu.. [askfilo.com]

A Comparative Analysis of the Biological Effects of Substituted Bromoacetanilides: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the biological effects of substituted bromoacetanilides, a class of compounds with significant relevance in medicinal chemistry and toxicology. As researchers and drug development professionals, understanding the nuanced relationship between the chemical structure of these molecules and their biological activity is paramount for the design of safer, more efficacious therapeutic agents and for assessing the risk of environmental contaminants. This document moves beyond a simple recitation of facts to provide a causal understanding of experimental choices and a framework for interpreting biological data, grounded in established scientific principles.

Introduction to Bromoacetanilides: A Double-Edged Sword

Bromoacetanilides are derivatives of acetanilide, a molecule with a storied history in pharmacology. Acetanilide itself was one of the first synthetic analgesics and antipyretics, though its use was curtailed due to its toxicity, primarily methemoglobinemia, resulting from its metabolism to aniline.[1] The introduction of a bromine atom to the acetanilide scaffold significantly alters its physicochemical properties, including lipophilicity and electronic character, which in turn profoundly influences its biological activity.

The position of the bromine substituent on the phenyl ring—ortho (2-), meta (3-), or para (4-)—creates isomers with distinct three-dimensional structures and electronic distributions. These seemingly subtle differences can lead to significant variations in their interactions with biological macromolecules, metabolic pathways, and ultimately, their cytotoxic and genotoxic profiles. This guide will dissect these differences, providing a framework for predicting the biological effects of novel substituted bromoacetanilides.

Mechanisms of Action: From Molecular Interactions to Cellular Consequences

The biological effects of substituted bromoacetanilides are largely dictated by their metabolism and the reactivity of their metabolites. A key pathway involves the cytochrome P450 enzyme system, which can hydroxylate the aromatic ring or the acetyl group.

A critical aspect of the toxicity of many halogenated aromatic compounds is their metabolic activation to reactive intermediates. For instance, the metabolism of halogenated anesthetics by cytochrome P-450 2E1 (CYP2E1) can produce reactive acyl halides that form adducts with cellular proteins, triggering an immune response and leading to hepatotoxicity.[2][3] A similar mechanism can be postulated for bromoacetanilides, where enzymatic metabolism could lead to the formation of reactive species that can covalently modify proteins and nucleic acids, leading to cellular dysfunction and genotoxicity.

The position of the bromine atom influences the regioselectivity of metabolic reactions and the stability of the resulting intermediates. For example, the electronic effects of the bromine atom and the acetamido group will dictate the most likely sites for electrophilic attack and oxidative metabolism.

Signaling Pathway: Postulated Metabolic Activation and Cellular Effects of Bromoacetanilides

The following diagram illustrates a potential pathway for the metabolic activation of a generic bromoacetanilide and the subsequent cellular consequences.

Caption: A simplified diagram showing the potential metabolic activation of bromoacetanilides and subsequent cellular damage.

Structure-Activity Relationships: The Decisive Role of Substituent Position

The biological activity of substituted bromoacetanilides is a classic example of a structure-activity relationship (SAR), where minor changes in molecular structure can lead to dramatic differences in biological effect.[4] Key factors to consider are the electronic effects and steric hindrance imparted by the bromine atom at different positions on the phenyl ring.

Influence on Cytotoxicity

Furthermore, studies on substituted benzthioanilides have shown that the presence of chloro and fluoro substituents in the anilide moiety increases cytotoxicity. This aligns with the general understanding that halogenation can enhance the biological activity of a molecule.

The position of the halogen is also critical. A comparative analysis of chloroacetanilide isomers' reactivity towards bromination showed the order of reactivity to be 3'- > 4'- > 2'-.[6] While this is a measure of chemical reactivity and not direct cytotoxicity, it highlights how the substituent position influences the electronic properties of the ring, which can in turn affect its interaction with biological targets and metabolic enzymes. It is plausible that the ortho-isomer may exhibit lower cytotoxicity due to steric hindrance from the bromine atom, which could impede its binding to target enzymes or receptors.

Table 1: Postulated Comparative Cytotoxicity of Bromoacetanilide Isomers

Compound	Isomer Position	Postulated Cytotoxicity	Rationale
2-Bromoacetanilide	ortho	Potentially Lower	Steric hindrance from the ortho-bromo group may reduce binding affinity to biological targets.[6]
3-Bromoacetanilide	meta	Potentially Higher	The meta position may result in electronic properties that favor metabolic activation or stronger target interaction.[6]
4-Bromoacetanilide	para	High	The para position is often associated with significant biological activity in related compounds.[5]

Note: This table is based on inferences from related compounds and general principles of SAR. Direct experimental validation is required.

Genotoxicity Considerations

The genotoxic potential of bromoacetanilides is a significant concern. The formation of DNA adducts by reactive metabolites is a primary mechanism of genotoxicity. The Ames test, a bacterial reverse mutation assay, is a standard initial screen for mutagenic potential.[7] While specific Ames test data for bromoacetanilide isomers is not widely published, related compounds such as dibromoacetic acid have shown mutagenic activity in this assay.[8]

It is reasonable to hypothesize that all three isomers of bromoacetanilide could exhibit some level of genotoxicity, with the magnitude of the effect likely depending on the rate and pathway of their metabolic activation to DNA-reactive species.

Experimental Protocols for Biological Evaluation

To facilitate further research in this area, this section provides detailed, step-by-step methodologies for key experiments to assess the biological effects of substituted bromoacetanilides.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[9][10]

Experimental Workflow: MTT Cytotoxicity Assay

Caption: A stepwise workflow for determining the cytotoxicity of substituted bromoacetanilides using the MTT assay.

Step-by-Step Protocol:

• Cell Culture: Maintain a suitable cell line (e.g., HepG2 for liver toxicity studies) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare stock solutions of the substituted bromoacetanilides in a suitable solvent (e.g., DMSO). Make serial dilutions to achieve the desired final concentrations.

• Treatment: Remove the culture medium from the wells and replace it with fresh medium containing the various concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) for each compound.

Genotoxicity Assessment: The Ames Test (OECD 471)

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of chemical compounds.[7]

Experimental Workflow: Ames Test

Caption: A simplified workflow for conducting the Ames test to assess the mutagenic potential of substituted bromoacetanilides.

Step-by-Step Protocol (Plate Incorporation Method):

• Strain Selection: Use a set of tester strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) that are sensitive to different types of mutagens.

• Metabolic Activation: Prepare an S9 fraction from the liver of induced rats to provide a metabolic activation system.

• Dose Range Finding: Conduct a preliminary toxicity test to determine the appropriate concentration range of the bromoacetanilide isomers to be tested.

• Assay: a. To a test tube, add the test compound at various concentrations, the bacterial tester strain, and either S9 mix or a buffer (for the non-activation condition). b. Add molten top agar to the tube, mix, and pour the contents onto a minimal glucose agar plate. c. Include negative (vehicle) and positive controls (known mutagens).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is indicated by a dose-related increase in the number of revertant colonies that is at least twice the background (negative control) count.

Conclusion and Future Directions

The biological effects of substituted bromoacetanilides are intricately linked to their chemical structure, particularly the position of the bromine substituent. While direct comparative experimental data remains somewhat scarce, a logical framework based on the principles of structure-activity relationships and the known metabolism of related halogenated compounds allows for informed predictions. It is anticipated that the meta- and para-isomers will exhibit greater cytotoxicity than the ortho-isomer. All isomers should be considered potentially genotoxic pending direct experimental evaluation.

This guide provides the foundational knowledge and detailed experimental protocols necessary for researchers to conduct a thorough comparative analysis of substituted bromoacetanilides. Future research should focus on generating robust, direct comparative data on the cytotoxicity and genotoxicity of the ortho-, meta-, and para-isomers. Furthermore, elucidating the specific metabolic pathways and identifying the reactive intermediates formed will be crucial for a complete understanding of their mechanisms of action and for the rational design of safer and more effective molecules.

References

• Brzeziński, M., et al. (2001). Evaluation of the toxicity of substituted benzthioanilides by using in vitro tests.

• Creative Bioarray. (n.d.). Bacterial Reverse Mutation Test (Ames Test, OECD 471). Retrieved from [Link]

• Fang, C., Wang, Y. P., Jiang, S., & Zhu, H. (2001). [Study on the genotoxicity of dibromoacetic acid in drinking water]. Wei sheng yan jiu = Journal of hygiene research, 30(5), 266–269.
• Mazlumoglu, B. Ş. (2023). In Vitro Cytotoxicity Test Methods: MTT and Neutral Red Uptake.

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Study.com. (n.d.). Acetanilide Structure, Preparation & Hazards. Retrieved from [Link]

• Messeguer, A., et al. (2011). Potential implication of aniline derivatives in the Toxic Oil Syndrome (TOS). Chemico-biological interactions, 192(1-2), 65–71.
• Lin, P. H., et al. (2012). Structure-toxicity relationship study of para-halogenated styrene analogues in CYP2E1 transgenic cells. Toxicology and applied pharmacology, 262(2), 173–181.
• De Matteis, F., et al. (2020). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. Molecules (Basel, Switzerland), 25(21), 5078.
• Niu, J., & Li, J. (2014). Hepatotoxicity of Halogenated Inhalational Anesthetics. Anesthesiology and pain medicine, 4(4), e18873.

• PubChem. (n.d.). 4'-Bromoacetanilide. Retrieved from [Link]

• Drug Design Org. (n.d.). Structure Activity Relationships. Retrieved from [Link]

• MDPI. (2020). Does Ortho-Substitution Enhance Cytotoxic Potencies in a Series of 3,5-Bis(benzylidene)-4-piperidones? Retrieved from [Link]

• MDPI. (2023). Organic Compounds with Biological Activity. Retrieved from [Link]

• ResearchGate. (2020). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Acetanilide. Retrieved from [Link]

• PubChem. (n.d.). Acetamide, bromo-N-phenyl-. Retrieved from [Link]

• Dove Medical Press. (2012). Comparative assessment of the cytotoxicity of six anti-inflammatory eyedrops in four cultured ocular surface cell lines, as determined by cell viability scores. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Substituted anilides from chitin-based 3-acetamido-furfural. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Hydroxylation of Substituted Anilides with Metallaphotocatalysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Halogenated Anesthetics. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Comparison of Methods Used for Evaluation of Mutagenicity/Genotoxicity of Model Chemicals - Parabens. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Inhalational Anesthetic. In StatPearls. Retrieved from [Link]

• ResearchGate. (2020). Cytotoxicity of the target compounds 1-24 (IC50, μg/mL). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. Hepatotoxicity of Halogenated Inhalational Anesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. openanesthesia.org [openanesthesia.org]
• 5. clyte.tech [clyte.tech]
• 6. researchgate.net [researchgate.net]
• 7. nucro-technics.com [nucro-technics.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

A Senior Application Scientist's Guide to N-(4-bromo-3,5-dimethylphenyl)acetamide: A Comparative Assessment of Synthetic Utility

Introduction: Defining the Role of a Specialized Building Block

In the landscape of synthetic chemistry, the selection of an appropriate building block is a critical decision that dictates the efficiency, scalability, and ultimate success of a synthetic campaign. N-(4-bromo-3,5-dimethylphenyl)acetamide is one such building block, offering a unique combination of functionalities: a reactive aryl bromide handle for cross-coupling, an acetamido group for electronic modulation and further functionalization, and two flanking methyl groups that impart significant steric influence.

This guide provides an in-depth assessment of the synthetic utility of N-(4-bromo-3,5-dimethylphenyl)acetamide. Moving beyond a simple catalog of reactions, we will dissect the causality behind its reactivity in cornerstone palladium-catalyzed cross-coupling reactions. Through objective comparisons with viable alternatives and supported by generalized experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the field-proven insights needed to make strategic synthetic choices.

Core Synthetic Applications: A Deep Dive into Palladium-Catalyzed Cross-Coupling

The primary value of N-(4-bromo-3,5-dimethylphenyl)acetamide lies in its application as an electrophile in palladium-catalyzed cross-coupling reactions. The C(sp²)–Br bond serves as a robust anchor point for the formation of new carbon-carbon and carbon-nitrogen bonds. However, the ortho-methyl groups introduce significant steric hindrance, a factor that profoundly influences catalyst selection and reaction kinetics.

Suzuki-Miyaura Coupling: Constructing Biaryl Scaffolds

The Suzuki-Miyaura reaction is a preeminent method for C-C bond formation, valued for its mild conditions and functional group tolerance.[1][2] When using N-(4-bromo-3,5-dimethylphenyl)acetamide, the key challenge is to overcome the steric clash between the two methyl groups and the palladium catalyst's ligands during the oxidative addition and subsequent reductive elimination steps.[3] This steric demand often necessitates the use of specialized, bulky, and electron-rich phosphine ligands (e.g., SPhos, XPhos) that promote the formation of a monoligated, highly active palladium species capable of accessing the crowded reaction center.[4][5][6]

A generalized experimental workflow for Suzuki-Miyaura coupling.

Building Block	Typical Catalyst System	Relative Reactivity	Expected Yield	Key Insight & Causality
N-(4-bromo-3,5-dimethylphenyl)acetamide	Pd₂(dba)₃ / SPhos	Moderate	Good to Excellent	The Standard for Hindered Substrates. Requires bulky, electron-rich ligands to overcome steric hindrance from the methyl groups, facilitating the crucial oxidative addition step.[4][5]
N-(4-bromophenyl)acetamide[7][8]	Pd(PPh₃)₄	High	Excellent	Baseline. The absence of steric hindrance allows for the use of less specialized and less expensive "first-generation" catalysts with faster kinetics.
N-(4-iodo-3,5-dimethylphenyl)acetamide	Pd₂(dba)₃ / SPhos	High	Excellent	Higher Reactivity. The weaker C-I bond undergoes oxidative addition more readily than the C-Br bond, often allowing for milder conditions or lower catalyst loadings, though at a higher starting material cost.
N-(4-chloro-3,5-dimethylphenyl)acetamide	Pd₂(dba)₃ / XPhos or RuPhos	Low	Moderate to Good	Economical but Challenging. The strong C-Cl bond requires highly active catalyst systems, often at higher temperatures and longer reaction times, to achieve efficient oxidative addition.

• Reaction Setup: To an oven-dried Schlenk flask, add N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and a base such as K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

• Solvent Addition: Add anhydrous solvent (e.g., Toluene, Dioxane, or CPME) via syringe.

• Reaction: Heat the mixture to 80-110 °C and stir vigorously for 12-24 hours, monitoring progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., Ethyl Acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a transformative reaction for constructing C-N bonds, providing access to a vast array of arylamines that are otherwise difficult to synthesize.[9][10] The steric hindrance of N-(4-bromo-3,5-dimethylphenyl)acetamide is again a dominant factor. The acetamido group is generally well-tolerated, though strong bases like NaOt-Bu can potentially deprotonate the N-H bond. The choice of ligand is critical to mediate the coupling efficiently and avoid side reactions.[11][12][13]

The catalytic cycle for Buchwald-Hartwig amination.

Building Block	Typical Catalyst System	Relative Reactivity	Expected Yield	Key Insight & Causality
N-(4-bromo-3,5-dimethylphenyl)acetamide	Pd₂(dba)₃ / RuPhos	Moderate	Good	Steric Challenge. The bulky environment requires highly active and sterically accommodating ligands like RuPhos or BrettPhos to facilitate C-N reductive elimination.
N-(4-bromophenyl)acetamide	Pd₂(dba)₃ / BINAP	High	Excellent	Less Demanding. The open steric profile allows for a wider range of ligands, including bidentate systems like BINAP, which are often sufficient for efficient coupling.[14]
4-bromo-3,5-dimethylaniline	Pd₂(dba)₃ / RuPhos	Moderate	Good	Unprotected Amine. The free aniline can be used directly, but the -NH₂ group can coordinate to the palladium center, potentially complicating the catalytic cycle. The acetamide serves as a mild directing group and avoids this issue.
N-(4-chloro-3,5-dimethylphenyl)acetamide	Pd G3 / BrettPhos	Low	Moderate	High Activation Barrier. The inert C-Cl bond requires a very active, pre-formed catalyst (e.g., a G3 palladacycle) and specialized ligands to achieve reasonable conversion rates.

• Reaction Setup: To an oven-dried Schlenk flask, add N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 equiv), the amine (1.1-1.3 equiv), and a strong, non-nucleophilic base such as NaOt-Bu or LHMDS (1.4 equiv).[11]

• Inert Atmosphere: Seal the flask, and evacuate and backfill with Argon three times.

• Catalyst Addition: Under a positive pressure of Argon, add the palladium precatalyst (e.g., Pd(OAc)₂, 1-2 mol%) and the phosphine ligand (e.g., RuPhos, 2-4 mol%).

• Solvent Addition: Add anhydrous solvent (e.g., Toluene or Dioxane) via syringe.

• Reaction: Heat the mixture to 90-110 °C and stir vigorously for 16-24 hours, monitoring progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction, quench carefully with saturated aq. NH₄Cl, and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Sonogashira Coupling: Accessing Aryl Alkynes

The Sonogashira coupling provides a powerful route to C(sp²)-C(sp) bonds, forming aryl alkynes which are valuable intermediates in materials science and medicinal chemistry.[15][16][17] This reaction typically uses a dual catalyst system of palladium and a copper(I) salt.[15] The steric hindrance of N-(4-bromo-3,5-dimethylphenyl)acetamide can slow the reaction, but it is generally less problematic than in Suzuki or Buchwald-Hartwig couplings. Copper-free variants are also common, often requiring a stronger base.[18]

The dual catalytic cycles of the Sonogashira reaction.

Building Block	Typical Catalyst System	Relative Reactivity	Expected Yield	Key Insight & Causality
N-(4-bromo-3,5-dimethylphenyl)acetamide	Pd(PPh₃)₂Cl₂ / CuI	Moderate	Good to Excellent	Reliable Performer. Generally proceeds well with standard Sonogashira conditions. The linear geometry of the alkyne coupling partner minimizes steric interactions.
N-(4-bromophenyl)acetamide	Pd(PPh₃)₂Cl₂ / CuI	High	Excellent	Faster Kinetics. The lack of steric hindrance allows for rapid oxidative addition and efficient coupling, often at lower temperatures.
N-(4-iodo-3,5-dimethylphenyl)acetamide	Pd(PPh₃)₂Cl₂ / CuI	High	Excellent	Ideal for Mild Conditions. The high reactivity of the C-I bond is advantageous, enabling room temperature reactions and making it the substrate of choice if cost is not a limiting factor.
N-(4-chloro-3,5-dimethylphenyl)acetamide	Pd₂(dba)₃ / XPhos (Cu-free)	Very Low	Poor to Moderate	Generally Avoided. Sonogashira coupling of aryl chlorides is notoriously difficult and requires specialized, ligand-heavy, copper-free systems and often gives inconsistent yields.

• Reaction Setup: To a Schlenk flask, add N-(4-bromo-3,5-dimethylphenyl)acetamide (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-3 mol%), and the copper(I) co-catalyst (e.g., CuI, 1-2 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times.

• Solvent and Reagents: Add an anhydrous solvent (e.g., THF or DMF) followed by a base (e.g., Et₃N or DIPA, 2-3 equiv).

• Alkyne Addition: Add the terminal alkyne (1.1-1.2 equiv) dropwise via syringe.

• Reaction: Stir the mixture at room temperature to 60 °C for 3-12 hours. Monitor the reaction by TLC.

• Workup: Once complete, dilute the reaction with Et₂O and filter through a pad of Celite® to remove catalyst residues. Wash the filtrate with saturated aq. NH₄Cl and brine, then dry and concentrate.

• Purification: Purify the resulting aryl alkyne by flash column chromatography.

Synthesis and Strategic Assessment

Preparation of the Building Block

N-(4-bromo-3,5-dimethylphenyl)acetamide is typically prepared via a two-step sequence from 3,5-dimethylaniline. The first step is the protection of the amine as an acetamide via reaction with acetic anhydride. This is a crucial step as the acetamido group deactivates the ring slightly and directs subsequent electrophilic substitution, while also preventing over-bromination. The subsequent step is the regioselective bromination at the para-position using a brominating agent like N-Bromosuccinimide (NBS) or bromine in acetic acid.

Strategic Verdict and Practical Considerations

N-(4-bromo-3,5-dimethylphenyl)acetamide is a highly valuable, albeit specialized, building block. Its utility is maximized when the 3,5-dimethylacetanilide core is a required pharmacophore or structural motif in the final target molecule.

• Advantages:

  • Provides direct access to molecules with a specific and often desirable di-ortho-methyl substitution pattern.

  • The acetamido group can be hydrolyzed under acidic or basic conditions to reveal the corresponding aniline, providing another point for diversification.

  • The C-Br bond offers a good balance of reactivity and stability, making it suitable for a wide range of coupling reactions without being overly labile.

• Disadvantages:

  • Steric Hindrance: This is the single most important factor. The flanking methyl groups significantly slow reaction rates and necessitate the use of advanced, often expensive, catalyst systems (specialized ligands and palladium precatalysts) compared to unhindered analogs.[3][19]

  • Cost and Availability: While commercially available, it is more expensive than simpler building blocks like N-(4-bromophenyl)acetamide, which can be a consideration for large-scale synthesis.

Conclusion

N-(4-bromo-3,5-dimethylphenyl)acetamide is a potent tool in the synthetic chemist's arsenal, but it is not a universal solution. Its selection is a strategic decision. For syntheses requiring its specific substitution pattern, it is an indispensable building block, and understanding the need for advanced catalytic systems to overcome its inherent steric hindrance is key to its successful implementation. For more general synthetic targets, where this specific substitution is not required, less hindered and more economical alternatives like N-(4-bromophenyl)acetamide will almost always provide a more efficient and cost-effective route. The true art of synthesis lies in recognizing when the specialized tool is not just an option, but a necessity.

References

• Reddit. (2016, October 31). Why is the Suzuki-Miyaura coupling reaction steric sensitive? r/chemistry. [Link]

• Li, C., et al. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie International Edition, 52(24), 6255-6258. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]

• Li, C., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Chemical Communications, 50(24), 3159-3161. [Link]

• García-Muñoz, J. E., et al. (2024). Palladium-Catalyzed Cross-Coupling of Aryl Bromides and Chlorides with Trimethylsilylalkynes under Mild Conditions. Organic Letters, 26(37), 7858-7863. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Fors, B. P., & Buchwald, S. L. (2004). Aqueous-Phase, Palladium-Catalyzed Cross-Coupling of Aryl Bromides under Mild Conditions, Using Water-Soluble, Sterically Demanding Alkylphosphines. The Journal of Organic Chemistry, 69(16), 5574-5578. [Link]

• Lipshutz, B. H., et al. (2024). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. ACS Organic & Inorganic Au, 4(1), 1-10. [Link]

• Tang, W., et al. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie International Edition, 52(24), 6255-6258. [Link]

• Oliveto, E. P., & Gerold, C. (1955). Acetamide, N-bromo-. Organic Syntheses, 35, 1. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved January 17, 2026, from [Link]

• Skonieczny, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 17937-17947. [Link]

• Wolfe, J. P., & Buchwald, S. L. (1997). Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides. Journal of the American Chemical Society, 119(25), 6054-6058. [Link]

• Smith, M. R., III, & Miyaura, N. (2001). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Chemical Communications, (22), 2414-2415. [Link]

• Sharma, P., & Kumar, A. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 9(19), 5249-5272. [Link]

• Rauf, A., et al. (2025). Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. ACS Omega. [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. Retrieved January 17, 2026, from [Link]

• Stradiotto, M., et al. (2016). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic Letters, 18(15), 3854-3857. [Link]

• Khan, I., et al. (2021). Synthesis and Reactivities of Triphenyl Acetamide Analogs for Potential Nonlinear Optical Material Uses. Molecules, 26(16), 4991. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved January 17, 2026, from [Link]

• Kumar, S., & Van der Eycken, E. V. (2009). Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl triflates with (ethenyl)tributyltin. Tetrahedron, 65(48), 9972-9980. [Link]

• Hranjec, M., et al. (2013). Sonogashira cross coupling of 5-bromo-6-phenylpyridazin-3(2H)-one with terminal alkynes. Molecules, 18(6), 6895-6907. [Link]

• ResearchGate. (n.d.). Suzuki coupling reaction of N-(2,5-dibromophenyl)acetamide (2) with different arylboronic acids. Retrieved January 17, 2026, from [Link]

• Lee, S. L., et al. (2018). Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. Catalysts, 8(11), 527. [Link]

• Yan, D., et al. (2018). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols. Nature Communications, 9(1), 4293. [Link]

• Langer, P., et al. (2015). Concatenating Suzuki Arylation and Buchwald–Hartwig Amination by A Sequentially Pd‐Catalyzed One‐Pot Process—Consecutive Three‐Component Synthesis of C,N‐Diarylated Heterocycles. Chemistry – A European Journal, 21(38), 13247-13251. [Link]

• NIST. (n.d.). Acetamide, N-(4-bromophenyl)-. NIST WebBook. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2014). N-(4-Bromophenyl)acetamide: a new polymorph. [Link]

• Khan, I., et al. (2018). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 23(11), 2969. [Link]

• PubChem. (n.d.). N-(4-bromo-2,5-dimethylphenyl)acetamide. Retrieved January 17, 2026, from [Link]

• MDPI. (n.d.). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Retrieved January 17, 2026, from [Link]

• Kumar, A., et al. (2021). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega, 6(45), 30485-30495. [Link]

• Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). Chemical Reviews, 95(7), 2457-2483. [Link]

• PubChem. (n.d.). N-(4-bromo-3,5-difluorophenyl)acetamide. Retrieved January 17, 2026, from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acetamide, N-(4-bromophenyl)- [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to the Validation of Analytical Methods for N-(4-bromo-3,5-dimethylphenyl)acetamide Quantification

For researchers, scientists, and drug development professionals, the robust quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. This guide provides an in-depth technical comparison of analytical methodologies for the quantification of N-(4-bromo-3,5-dimethylphenyl)acetamide, a key chemical entity. We will explore the validation of a primary Reverse-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) method and compare it with alternative techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The experimental protocols and validation parameters detailed herein are grounded in established scientific principles and regulatory guidelines to ensure trustworthiness and reproducibility.

The Critical Role of Method Validation

Before delving into specific techniques, it is crucial to understand the rationale behind method validation. An analytical method is not merely a set of instructions; it is a system that must be proven to be reliable for its intended purpose.[1][2] This involves demonstrating that the method is specific, linear, accurate, precise, and robust.[2] The International Council for Harmonisation (ICH) guidelines provide a comprehensive framework for the validation of analytical procedures, which will be referenced throughout this guide.

Physicochemical Properties of N-(4-bromo-3,5-dimethylphenyl)acetamide

A foundational step in analytical method development is understanding the physicochemical properties of the analyte. While specific experimental data for N-(4-bromo-3,5-dimethylphenyl)acetamide is not extensively published, we can infer key characteristics from its structure and from related compounds.

• Structure: The molecule contains a chromophore (the substituted phenyl ring) which makes it suitable for UV detection.

• Polarity: The presence of the acetamide group and the halogenated aromatic ring suggests a moderate polarity, making it amenable to reverse-phase chromatography.

• Volatility: The compound is likely to have limited volatility, making GC analysis potentially challenging without derivatization.

These properties guide the selection of the most appropriate analytical technique.

I. Primary Proposed Method: Reverse-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

RP-HPLC-UV is a workhorse in pharmaceutical analysis due to its versatility, robustness, and cost-effectiveness.[3] For N-(4-bromo-3,5-dimethylphenyl)acetamide, this method offers an excellent balance of specificity and simplicity.

A. Causality Behind Experimental Choices

The choice of a C18 column is based on its hydrophobic stationary phase, which will interact with the non-polar dimethylphenyl moiety of the analyte, providing good retention.[4] The mobile phase, a mixture of acetonitrile and water, allows for the elution of the analyte by modulating the organic-to-aqueous ratio.[5][6] The addition of a small amount of acid (e.g., formic or phosphoric acid) to the mobile phase is intended to protonate any free silanol groups on the silica-based stationary phase, thereby reducing peak tailing and improving peak shape.[2][5][6] UV detection is selected due to the presence of the aromatic ring, which should provide a strong UV absorbance.

B. Detailed Experimental Protocol: RP-HPLC-UV

1. Chromatographic Conditions:

Parameter	Recommended Setting
HPLC System	Quaternary Pump with Autosampler and UV/Vis Detector
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 2
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	To be determined by UV scan (likely ~254 nm)
Injection Volume	10 µL

Table 2: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

2. Preparation of Solutions:

• Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v).

• Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of N-(4-bromo-3,5-dimethylphenyl)acetamide reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of at least five calibration standards by diluting the Standard Stock Solution with the diluent to cover the expected concentration range.

• Sample Preparation: Accurately weigh a quantity of the test sample containing approximately 25 mg of N-(4-bromo-3,5-dimethylphenyl)acetamide and prepare as described for the Standard Stock Solution.

3. HPLC Analysis Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Inject the working standard solutions to generate a calibration curve.

• Inject the sample solutions.

• Quantify the amount of N-(4-bromo-3,5-dimethylphenyl)acetamide in the sample by comparing its peak area to the calibration curve.

C. Visualization of the HPLC Workflow

Caption: Workflow for the quantification of N-(4-bromo-3,5-dimethylphenyl)acetamide by RP-HPLC-UV.

II. Comparative Analysis of Alternative Methods

While RP-HPLC-UV is a robust primary method, certain analytical challenges may necessitate alternative or complementary techniques.

Feature	RP-HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation of volatile compounds, detection by mass-to-charge ratio.	Separation by liquid chromatography, highly selective detection by tandem mass spectrometry.
Specificity	Good, but susceptible to interference from co-eluting compounds with similar UV spectra.	High, based on mass fragmentation patterns.	Very high, based on parent-daughter ion transitions.
Sensitivity	Moderate (µg/mL range).	High (ng/mL range), especially with selective ion monitoring.	Very high (pg/mL to ng/mL range).
Sample Volatility	Not required.	Required; derivatization may be necessary for non-volatile compounds.	Not required.
Derivatization	Not typically required.	May be required for polar compounds to increase volatility and thermal stability.[7]	Not typically required.
Typical Application	Routine quality control, assay, and impurity determination.[2]	Analysis of volatile impurities, trace analysis.[3][8]	Bioanalysis, trace level impurity quantification, metabolite identification.[3]

A. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high specificity due to mass spectrometric detection. However, the analysis of N-(4-bromo-3,5-dimethylphenyl)acetamide by GC would likely require a derivatization step, such as silylation, to increase its volatility and prevent thermal degradation in the injector and column.[7][9] This adds complexity to the sample preparation process.

Experimental Protocol Outline: GC-MS (with Derivatization)

• Derivatization: To a dried sample residue, add a silylating agent (e.g., BSTFA with 1% TMCS) and heat to form the trimethylsilyl derivative.

• GC Conditions:

  • Column: A non-polar column (e.g., DB-5ms).

  • Inlet Temperature: Optimized to ensure volatilization without degradation.

  • Oven Program: A temperature gradient to separate the analyte from impurities.

• MS Conditions:

  • Ionization: Electron Ionization (EI).

  • Detection: Scan mode for identification and Selected Ion Monitoring (SIM) for quantification.

B. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring very high sensitivity and specificity, such as bioanalytical studies or trace impurity analysis, LC-MS/MS is the method of choice.[3] This technique couples the separation power of HPLC with the highly selective detection of tandem mass spectrometry.

Experimental Protocol Outline: LC-MS/MS

• LC Conditions: Similar to the RP-HPLC-UV method, but may use a smaller particle size column (e.g., UPLC) for faster analysis. The mobile phase should be compatible with mass spectrometry (e.g., using formic acid instead of non-volatile acids like phosphoric acid).[5][6]

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of a specific parent-daughter ion transition for the analyte.

III. Validation Parameters: A Self-Validating System

A comprehensive method validation should be performed for the chosen analytical technique according to ICH guidelines.

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from impurities and degradation products. Peak purity should be confirmed.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range.
Accuracy	% Recovery should be within 98.0% to 102.0% for the assay.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) should be ≤ 2%.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	To be determined based on signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).

IV. Conclusion and Recommendations

For the routine quantification of N-(4-bromo-3,5-dimethylphenyl)acetamide in a quality control setting, the proposed RP-HPLC-UV method offers the most practical and efficient approach. It provides a good balance of specificity, precision, and cost-effectiveness. The experimental protocol and validation parameters outlined in this guide provide a solid foundation for establishing a reliable analytical method.

For applications requiring higher sensitivity or the analysis of complex matrices, LC-MS/MS is the recommended alternative. While GC-MS is a powerful technique, the likely need for derivatization makes it a less direct and potentially more variable method for this particular analyte.

Ultimately, the choice of analytical method should be based on the specific requirements of the analysis, including the nature of the sample, the required level of sensitivity and specificity, and the available instrumentation. Regardless of the method chosen, a thorough validation is paramount to ensure the generation of high-quality, reliable, and reproducible data.

V. References

• Separation of Acetamide, N-(4-bromophenyl)- on Newcrom R1 HPLC column | SIELC Technologies. Available at:

• N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. Available at:

• N 4 Bromo 3 methylphenyl acetamide - mzCloud. Available at:

• Development and Validation of Analytical Methods for Pharmaceuticals. Available at:

• Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors | ACS Omega - ACS Publications. Available at:

• Derivatization Reactions and Reagents for Gas Chromatography Analysis - ResearchGate. Available at:

• contents - Greyhound Chromatography. Available at:

• A Comparative Guide to Validating Analytical Methods: N,N-Dimethyl-D6-acetamide vs. Alternatives - Benchchem. Available at:

• Acetamide, N-(4-bromophenyl)- - the NIST WebBook. Available at:

• Separation of Acetamide on Newcrom R1 HPLC column - SIELC Technologies. Available at:

• N-(4-Bromo-3,5-dimethylphenyl)acetamide - 楚肽生物科技. Available at:

• Electrochemical selenium-catalyzed para-amination of N- aryloxyamides: access to polysubstituted aminophenols - Supporting Information. Available at:

• (PDF) N-(4-Bromophenyl)acetamide: a new polymorph - ResearchGate. Available at:

• Analytical Methods for the Quantification of Pharmaceuticals | Request PDF - ResearchGate. Available at:

• Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of N-(4-Acetylphenyl)acetamide - Benchchem. Available at:

• Workshop/conference report—Quantitative bioanalytical methods validation and implementation: Best practices for chromatographic and ligand binding assays - PMC - NIH. Available at:

• A Comparative Guide to the Validation of Analytical Methods for 2-bromo-N-(2,4-difluorophenyl)acetamide Quantification - Benchchem. Available at:

Sources

• 1. Workshop/conference report—Quantitative bioanalytical methods validation and implementation: Best practices for chromatographic and ligand binding assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. omicsonline.org [omicsonline.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of Acetamide, N-(4-bromophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Separation of Acetamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. greyhoundchrom.com [greyhoundchrom.com]

A Senior Application Scientist's Guide to the Structure-Activity Relationships of N-(4-bromo-3,5-dimethylphenyl)acetamide Analogues

Abstract

The N-arylacetamide scaffold is a privileged structure in medicinal chemistry, forming the basis of numerous therapeutic agents. This guide focuses on a specific analogue, N-(4-bromo-3,5-dimethylphenyl)acetamide, and explores the structure-activity relationships (SAR) of its derivatives. By systematically dissecting the molecule and analyzing the impact of structural modifications on biological activity, we aim to provide a comprehensive resource for researchers engaged in the design and development of novel small molecule inhibitors. This document synthesizes data from the scientific literature to explain the causality behind experimental design, presents validated protocols, and offers insights into optimizing this chemical series for enhanced potency and selectivity.

Introduction

Structure-activity relationship (SAR) studies are a cornerstone of modern drug discovery, providing a framework for optimizing lead compounds into clinical candidates.[1][2][3] The process involves iteratively modifying a molecule's structure and assessing the resulting changes in its biological activity. This allows for the identification of key chemical features, or pharmacophores, responsible for the desired therapeutic effect and provides a rational basis for further design.[1][2][3] This guide delves into the SAR of N-(4-bromo-3,5-dimethylphenyl)acetamide, a compound whose structural motifs—a substituted aromatic ring and an acetamide linker—are common in a variety of biologically active molecules, including enzyme inhibitors.[2][4] We will explore synthetic routes to access analogues, present standardized biological evaluation protocols, and analyze how modifications to different parts of the scaffold influence activity.

General Synthetic Strategy

The synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide analogues typically proceeds via a straightforward and robust acylation reaction. The general approach involves the reaction of a substituted aniline with an acylating agent, such as an acid chloride or anhydride, in the presence of a base. This method is highly versatile and allows for the introduction of a wide range of substituents on both the aromatic ring and the acetamide moiety.

General Reaction Scheme:

The choice of starting materials and reaction conditions can be tailored to achieve the desired analogues. For instance, variations in the substitution pattern of the aniline precursor allow for the exploration of electronic and steric effects on the aromatic ring. Similarly, a diverse library of acylating agents can be employed to probe the importance of the acyl group for biological activity.

Detailed Experimental Protocol: Synthesis of N-(4-bromo-3,5-dimethylphenyl)acetamide

This protocol describes a representative synthesis of the parent compound, which can be adapted for the synthesis of various analogues.

Materials:

• 4-bromo-3,5-dimethylaniline

• Acetyl chloride

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

• Thin-layer chromatography (TLC) supplies

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromo-3,5-dimethylaniline (1.0 eq) in anhydrous DCM.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• Acylation: Cool the mixture to 0 °C using an ice bath. Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by TLC until the starting aniline is consumed.

• Work-up: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-(4-bromo-3,5-dimethylphenyl)acetamide.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Structure-Activity Relationship (SAR) Analysis

The following sections dissect the N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold to understand how modifications at different positions influence its biological activity. The insights are drawn from general principles of medicinal chemistry and SAR studies on related N-arylacetamides.[5][6]

Aromatic Ring Substituents

The substitution pattern on the phenyl ring is a critical determinant of biological activity. The nature, position, and size of the substituents can influence the molecule's electronic properties, lipophilicity, and steric interactions with its biological target.

• Bromo Group (Position 4): The bromine atom at the para-position is a key feature. As an electron-withdrawing group, it can influence the acidity of the N-H proton of the acetamide, which may be important for hydrogen bonding interactions with a receptor or enzyme active site.[5] Furthermore, its size and lipophilicity can contribute to favorable van der Waals interactions. Replacing the bromine with other halogens (Cl, F) or with electron-donating groups (e.g., methyl, methoxy) would be a primary area of investigation to probe the electronic and steric requirements at this position.[5]

• Dimethyl Groups (Positions 3 and 5): The two methyl groups flanking the bromo substituent provide steric bulk and increase lipophilicity. Their presence can orient the phenyl ring in a specific conformation within a binding pocket. The effect of the position of these methyl groups is also significant; for example, shifting them to the 2 and 6 positions could lead to different biological activities due to altered steric hindrance around the amide bond.[6] Studies on N-arylacetamides have shown that the position of methyl substituents can significantly affect inhibitory potentials.[5]

Acetamide Moiety

The acetamide group serves as a crucial linker and hydrogen bonding motif.

• Amide N-H: The N-H proton is a potential hydrogen bond donor. Its acidity, influenced by the substituents on the aromatic ring, can modulate the strength of this interaction.

• Carbonyl Oxygen: The carbonyl oxygen is a hydrogen bond acceptor. Its ability to form hydrogen bonds is essential for the binding of many small molecule inhibitors to their targets.

• Acetyl Group: The methyl group of the acetamide can be a site for modification. Replacing it with larger alkyl groups, cycloalkyl groups, or aromatic rings can explore additional binding pockets and influence the molecule's overall lipophilicity and metabolic stability.

Comparative Biological Evaluation

To establish a clear SAR, it is essential to evaluate the synthesized analogues in a relevant and validated biological assay. The choice of assay will depend on the therapeutic target of interest. For example, if the compounds are being investigated as enzyme inhibitors, an in vitro enzyme inhibition assay would be appropriate.

Detailed Experimental Protocol: In Vitro Enzyme Inhibition Assay (General)

• Compound Preparation: Prepare stock solutions of the test compounds in a suitable solvent, such as dimethyl sulfoxide (DMSO). Create a series of dilutions to determine the concentration-dependent inhibitory effect.

• Assay Reaction: In a microplate, combine the enzyme, its substrate, and any necessary cofactors in a buffer solution.

• Inhibition Measurement: Add the test compounds at various concentrations to the assay wells. Include a positive control (a known inhibitor) and a negative control (vehicle, e.g., DMSO).

• Data Acquisition: Incubate the plate at an appropriate temperature for a set period. Measure the enzyme activity by monitoring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., absorbance, fluorescence, or luminescence).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the negative control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a suitable model (e.g., a four-parameter logistic equation) to determine the half-maximal inhibitory concentration (IC₅₀).

Data Summary Table

The following table provides a hypothetical framework for summarizing SAR data. The IC₅₀ values represent the concentration of the compound required to inhibit the activity of a target enzyme by 50%.

Compound ID	R1 (Position 4)	R2, R3 (Positions 3, 5)	Acyl Group	IC₅₀ (µM)
Parent	Br	CH₃, CH₃	Acetyl	1.5
Analogue 1	Cl	CH₃, CH₃	Acetyl	2.3
Analogue 2	H	CH₃, CH₃	Acetyl	>50
Analogue 3	Br	H, H	Acetyl	10.8
Analogue 4	Br	CH₃, CH₃	Propionyl	0.8
Analogue 5	Br	CH₃, CH₃	Benzoyl	5.2

Interpretation of Hypothetical Data:

• Comparing the Parent with Analogue 1 and Analogue 2 suggests that a halogen at position 4 is crucial for activity, with bromine being more favorable than chlorine, and the absence of a halogen leading to a significant loss of potency.

• Comparing the Parent with Analogue 3 indicates that the dimethyl groups at positions 3 and 5 are important for maintaining high activity.

• The comparison between the Parent , Analogue 4 , and Analogue 5 suggests that modifying the acetyl group can modulate potency, with a propionyl group leading to a slight improvement and a larger benzoyl group being less tolerated.

Visualization of Experimental Workflow and SAR

The following diagrams illustrate the general workflow for SAR studies and summarize the key SAR findings for the N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold.

Caption: General workflow for the design, synthesis, and evaluation of analogues in a structure-activity relationship study.

Caption: Summary of key structure-activity relationships for the N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold.

Discussion and Future Perspectives

The SAR analysis of N-(4-bromo-3,5-dimethylphenyl)acetamide analogues reveals several key structural features that are critical for biological activity. The presence and nature of the substituent at the para-position of the phenyl ring, the steric bulk provided by the flanking methyl groups, and the nature of the acyl group on the acetamide moiety all play significant roles in modulating potency.

Future work on this scaffold should focus on a more extensive exploration of the chemical space around the identified pharmacophoric elements. This could include:

• Systematic variation at position 4: Investigating a wider range of electron-withdrawing and electron-donating groups to build a quantitative structure-activity relationship (QSAR) model.

• Exploration of alternative substitution patterns on the aromatic ring: Synthesizing isomers with different arrangements of the bromo and methyl groups to further probe the steric and electronic requirements of the binding site.

• Bioisosteric replacement of the acetamide linker: Investigating other functional groups that can mimic the hydrogen bonding properties of the amide bond to improve properties such as metabolic stability and cell permeability.

By employing a rational, iterative approach to analogue design, guided by the principles of SAR, it is possible to optimize the N-(4-bromo-3,5-dimethylphenyl)acetamide scaffold to develop potent and selective small molecule inhibitors for a variety of therapeutic targets.

References

• Andricopulo, A. D., & Montanari, C. A. (2005). Structure-activity relationships for the design of small-molecule inhibitors. Mini reviews in medicinal chemistry, 5(6), 585–593. [Link]

• Attwood, M. M., Fabbro, D., Sokolov, A. V., Knapp, S., & Schiöth, H. B. (2021). Trends in kinase drug discovery: targets, indications and inhibitor design. Nature reviews. Drug discovery, 20(11), 839–861. [Link]

• Andricopulo, A. D., & Montanari, C. A. (2005). Structure-activity relationships for the design of small-molecule inhibitors. PubMed. [Link]

• Khan, I., et al. (2022). Identification of Cyclic Sulfonamides with an N-Arylacetamide Group as α-Glucosidase and α-Amylase Inhibitors: Biological Evaluation and Molecular Modeling. National Institutes of Health. [Link]

• Andricopulo, A. D., & Montanari, C. A. (2005). (PDF) Structure-activity relationships for the design of small-molecule inhibitors. ResearchGate. [Link]

• Zhu, Q. (Ed.). (n.d.). Design, Synthesis and Structure-Activity Relationship of Small-Molecule Inhibitors. MDPI. [Link]

• Oliveto, E. P., & Gerold, C. (n.d.). Acetamide, N-bromo-. Organic Syntheses Procedure. [Link]

• Acetamide derivatives. (n.d.).

• N-(4-bromo-3,5-dimethylphenyl)Acetamide,64835-48-9. (n.d.). ChemBK. [Link]

• Khan, I., et al. (2021). Design, Synthesis, and Computational Studies of Novel N-(Substituted phenyl)-3-(5-((naphthalen-2-yloxy)methyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio)acetamides as Potent Acetylcholinesterase Inhibitors. ACS Omega. [Link]

• Rahman, N. A., et al. (2015). Structure-activity relationships and enzyme inhibition of pantothenamide-type pantothenate kinase inhibitors. PubMed. [Link]

• Sanna, D., et al. (2010). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. National Institutes of Health. [Link]

• Neat, J. C., et al. (2017). Structure-Activity Relationship for Small Molecule Inhibitors of Nicotinamide N-Methyltransferase. PubMed. [Link]

• Process for synthesis of esters of N-(4'-hydroxyphenyl)acetamide with derivatives of 5-benzoil-1-methyl pyrrole-2-acetic acids. (n.d.).

• United States Patent (19). (n.d.). Googleapis. [Link]

• (12) United States Patent. (n.d.). Googleapis. [Link]

• Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols - Supporting Information. (n.d.). The Royal Society of Chemistry. [Link]

• (PDF) Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. (n.d.). ResearchGate. [Link]

• Acetamide, N-(4-bromophenyl)-. (n.d.). NIST WebBook. [Link]

• Acetamide compounds. (n.d.). European Patent Office. [Link]

• Ahmad, A., et al. (2022). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. [Link]

• Pineda-Garzón, S., et al. (2022). Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides. MDPI. [Link]

Sources

• 1. ingentaconnect.com [ingentaconnect.com]
• 2. Structure-activity relationships for the design of small-molecule inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of Cyclic Sulfonamides with an N-Arylacetamide Group as α-Glucosidase and α-Amylase Inhibitors: Biological Evaluation and Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling N-(4-bromo-3,5-dimethylphenyl)acetamide

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized chemical reagents like N-(4-bromo-3,5-dimethylphenyl)acetamide, a substituted aromatic amide, requires a nuanced understanding of its potential hazards and the implementation of robust safety protocols. This guide provides a detailed, experience-driven framework for personal protective equipment (PPE) selection, use, and disposal, moving beyond a simple checklist to explain the critical reasoning behind each recommendation.

Foundational Safety: Hazard Assessment and Engineering Controls

Before any personal protective equipment is selected, a thorough understanding of the compound's hazard profile is essential. N-(4-bromo-3,5-dimethylphenyl)acetamide is an irritant and requires careful handling to avoid exposure.

Known Hazards:

• Serious Eye Irritation (H319) : The compound can cause significant irritation or damage upon contact with the eyes.[1]

• Skin Irritation (H315) : Direct contact with the skin is likely to cause irritation.[1]

• Respiratory Irritation (H335) : As a solid, dust particles can be inhaled, leading to respiratory tract irritation.[1]

The Precautionary Principle: While not universally classified for the specific target molecule, related acetamide compounds are suspected of causing cancer (H351).[2] Therefore, it is prudent to handle N-(4-bromo-3,5-dimethylphenyl)acetamide with containment measures appropriate for substances with potential long-term health effects, minimizing exposure wherever possible.

Engineering Controls: Your First Line of Defense PPE is the final barrier between you and a potential hazard. The primary methods of exposure control should always be engineering and administrative controls.

• Ventilation: All handling of N-(4-bromo-3,5-dimethylphenyl)acetamide powder, including weighing and transfers, must be performed in a properly functioning chemical fume hood or other ventilated enclosure to keep airborne concentrations low.[1][3]

• Work Practices: Design your workflow to minimize the generation of dust.[1] Avoid practices like dry sweeping for cleanup. Always wash hands thoroughly after handling the material, before breaks, and at the end of the workday.[4]

Core Protective Equipment: A Barrier-by-Barrier Approach

The selection of PPE must directly address the identified hazards. The following table summarizes the minimum required PPE for routine handling.

Hazard Category	Required PPE & Rationale
Eye Hazard	Chemical safety goggles meeting ANSI Z87.1 or EN 166 standards are mandatory.[3] A face shield should be worn over goggles if there is a significant splash or dust generation risk.[5] This provides a complete seal around the eyes to protect from airborne particulates and accidental splashes.
Skin Hazard	Nitrile rubber gloves and a fully buttoned laboratory coat are essential.[2][3] Gloves must be inspected for integrity before each use and removed promptly and properly after handling the chemical to avoid contaminating other surfaces. For extensive handling, a chemical-resistant suit may be necessary.
Respiratory Hazard	For routine handling within a fume hood, no respirator is typically required. For situations with a higher risk of aerosol generation or during spill cleanup, a NIOSH-approved respirator with P95 (US) or P1 (EU) particle filters is recommended.

Operational Plan: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination. This protocol ensures that contaminants are not transferred to your skin or clothing during removal.

Step-by-Step PPE Protocol

A. Donning (Putting On) Sequence:

• Lab Coat/Suit: Put on your laboratory coat and fasten all buttons.

• Respirator (if required): Perform a seal check according to the manufacturer's instructions.

• Eye and Face Protection: Put on safety goggles. If required, place the face shield over the goggles.

• Gloves: Don your gloves last. Ensure the cuffs of the gloves go over the cuffs of your lab coat sleeves to create a secure seal.

B. Doffing (Taking Off) Sequence:

• Gloves: This is the most contaminated item. Remove them first using a proper technique (e.g., peel one glove off by pinching the cuff and pulling it inside out, then use the clean, ungloved hand to slide under the cuff of the remaining glove to remove it). Dispose of them immediately in a designated hazardous waste container.

• Face Shield (if used): Remove by handling the headband, avoiding contact with the front surface.

• Goggles: Remove from the back of the head forward.

• Lab Coat/Suit: Unbutton and peel off by turning it inside out, touching only the inside surfaces.

• Respirator (if used): Remove last.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Emergency and Disposal Logistics

Spill Response: In case of an accidental spill, evacuate the immediate area. Ensure you are wearing the appropriate PPE before cleanup, which should include, at a minimum: a lab coat, chemical goggles, and double-layered nitrile gloves. For larger spills, respiratory protection may be necessary. Carefully sweep up the solid material, avoiding dust creation, and place it into a sealed, labeled container for disposal.[3]

Disposal Plan:

• Contaminated PPE: All disposable PPE, such as gloves, must be discarded into a designated, clearly labeled hazardous waste container immediately after use.[4]

• Chemical Waste: Unused product and any waste generated from experiments or cleanup must be collected in a suitable, closed container and disposed of as hazardous chemical waste according to local and institutional regulations.[1][4] Do not let the product enter drains.[1]

Safe Handling Workflow Diagram

The following diagram illustrates the critical stages of handling N-(4-bromo-3,5-dimethylphenyl)acetamide and the corresponding safety barriers.

Caption: A workflow for safely handling N-(4-bromo-3,5-dimethylphenyl)acetamide.

References

• CymitQuimica. (n.d.). SAFETY DATA SHEET: 2-Bromo-N-(3.5-dimethylphenyl)acetamide.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 4'-Bromoacetanilide.
• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Dimethylaceetamide (DMA).
• Penta chemicals. (2023). Acetamide - SAFETY DATA SHEET.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-Bromo-N-(3,5-dimethylphenyl)acetamide.
• CymitQuimica. (2024). Safety Data Sheet: 2-Bromo-N-(2,6-dimethylphenyl)acetamide.
• Cole-Parmer. (n.d.). Material Safety Data Sheet.
• ECHEMI. (n.d.). Buy N-(4-Bromo-3,5-dimethylphenyl)acetamide from JHECHEM CO LTD.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Storemasta. (2025). Examples of PPE for Various Dangerous Goods Classes.
• U.S. Department of Health & Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM.
• New Mexico State University. (2015). Personal Protective Equipment (PPE) Guide – Chemical Resistance.

Sources

• 1. aksci.com [aksci.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]